Isopropyl chlorothiolformate

Core Science & Biosynthesis

Synthesis and preparation of isopropyl chlorothiolformate

An In-depth Technical Guide to the Synthesis and Preparation of S-Isopropyl Chlorothiolformate

Introduction: Defining S-Isopropyl Chlorothiolformate

S-Isopropyl chlorothiolformate (CAS No: 13889-93-5) is a reactive chemical intermediate belonging to the class of chlorothiolformates. Its structure, (CH₃)₂CH-S-C(O)Cl, features a carbonyl group bonded to both a chlorine atom and a thiolate sulfur, making it a sulfur analog of a chloroformate. This functionality renders it highly susceptible to nucleophilic attack, positioning it as a valuable reagent for introducing the isopropylthio-carbonyl moiety into various molecules. Its primary applications are found in the synthesis of pesticides, pharmaceuticals, and as a flotation agent in the mining industry.

This guide provides a comprehensive overview of the synthesis of S-isopropyl chlorothiolformate, focusing on the prevalent industrial method involving the phosgenation of isopropyl mercaptan. It delves into the mechanistic underpinnings of the reaction, provides a detailed experimental protocol, and outlines the critical safety procedures required for handling the hazardous materials involved.

Chapter 1: Synthetic Strategies & Mechanistic Insights

The most direct and industrially significant method for preparing S-alkyl chlorothiolformates is the reaction of a corresponding thiol (mercaptan) with phosgene (COCl₂).[1][2]

Primary Synthetic Route: Phosgenation of Isopropyl Mercaptan

The core reaction involves the nucleophilic attack of the sulfur atom from isopropyl mercaptan (also known as 2-propanethiol) on the electrophilic carbonyl carbon of phosgene. This is followed by the elimination of a molecule of hydrogen chloride (HCl) to yield the final product.

Reaction: (CH₃)₂CHSH + COCl₂ → (CH₃)₂CHSC(O)Cl + HCl

Mechanism: The reaction proceeds via a nucleophilic acyl substitution mechanism.

• Nucleophilic Attack: The lone pair of electrons on the sulfur atom of isopropyl mercaptan attacks the carbonyl carbon of phosgene. This forms a tetrahedral intermediate.

• Elimination: The intermediate is unstable and collapses. A chloride ion is eliminated, and a proton is lost from the sulfur atom (abstracted by a base or another mercaptan molecule), regenerating the carbonyl double bond and forming the S-isopropyl chlorothiolformate product along with HCl.

The Role of Catalysts: While the reaction can proceed without a catalyst, its rate and efficiency are often enhanced by specific catalysts. These catalysts function by activating either the phosgene or the mercaptan.

• Substituted Ureas: Catalysts such as tetrabutylurea are used to activate phosgene.[1] They react with phosgene to form a more reactive intermediate, which is then more readily attacked by the weakly nucleophilic mercaptan.

• Guanidinium Salts: Hexamethylguanidinium chloride has been shown to be an effective catalyst for the phosgenation of thiols.[3]

• Activated Carbon: In some continuous processes, activated carbon beds can be used to facilitate the reaction.[2]

Alternative Phosgene Sources: Due to the extreme toxicity and handling difficulties associated with gaseous phosgene, safer liquid alternatives are often employed, especially in laboratory settings.

• Diphosgene (Trichloromethyl chloroformate): A liquid that decomposes upon heating to release two equivalents of phosgene.

• Triphosgene (Bis(trichloromethyl) carbonate): A stable, crystalline solid that decomposes to provide three equivalents of phosgene. Its solid nature makes it significantly safer to handle and measure.

Chapter 2: Detailed Experimental Protocol

The following protocol describes a representative batch process for the synthesis of S-isopropyl chlorothiolformate using phosgene in an inert solvent. This procedure must only be performed by trained personnel in a well-ventilated chemical fume hood with continuous phosgene monitoring and appropriate safety equipment.

Reagents and Equipment:

• Reagents: Isopropyl mercaptan (2-propanethiol)[4][5], Phosgene (or a solution in an inert solvent like toluene), Inert Solvent (e.g., dichloromethane, toluene), Dry Nitrogen or Argon gas.

• Equipment: A three-necked round-bottom flask, mechanical stirrer, dropping funnel, condenser with a gas outlet, low-temperature thermometer, cooling bath (e.g., dry ice/acetone), and a gas scrubber system containing a caustic solution (e.g., sodium hydroxide) to neutralize excess phosgene and HCl gas.

Experimental Workflow Diagram:

Caption: Experimental workflow for the synthesis of S-Isopropyl Chlorothiolformate.

Step-by-Step Methodology:

• System Setup: Assemble the reaction apparatus in a certified chemical fume hood. Ensure the gas outlet from the condenser is connected to a two-stage scrubber system, with the first stage containing an inert, high-boiling point oil (to prevent backflow) and the second containing a concentrated sodium hydroxide solution to neutralize effluent gases.

• Reagent Charging: Charge the three-necked flask with a solution of phosgene in an inert solvent (e.g., toluene). A molar excess of phosgene (e.g., 1.5 to 2.0 equivalents relative to the mercaptan) is typically used. Begin stirring and purge the system with dry nitrogen.

• Cooling: Cool the phosgene solution to between 0 °C and 5 °C using an appropriate cooling bath.

• Mercaptan Addition: Prepare a solution of isopropyl mercaptan in the same inert solvent. Transfer this solution to the dropping funnel. Add the mercaptan solution dropwise to the cooled, stirring phosgene solution. The rate of addition should be controlled to maintain the reaction temperature below 10 °C, as the reaction is exothermic.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at a low temperature for a period (e.g., 1-2 hours), then let it slowly warm to room temperature. The reaction's progress can be monitored by taking small, carefully quenched aliquots and analyzing them by Gas Chromatography (GC) for the disappearance of the isopropyl mercaptan starting material.

• Work-up: Once the reaction is complete, bubble dry nitrogen or argon through the solution for several hours to drive off excess phosgene and dissolved HCl into the scrubber.

• Purification: The crude product is typically purified by vacuum distillation. The solvent is removed first under reduced pressure, followed by the distillation of the S-isopropyl chlorothiolformate product at a higher vacuum.

Chapter 3: Process Parameters and Optimization

The yield and purity of S-isopropyl chlorothiolformate are highly dependent on several critical process parameters.

Parameter	Typical Range	Rationale & Impact on Yield/Purity
Stoichiometry	1.1 - 2.0 eq. Phosgene	An excess of phosgene ensures complete conversion of the mercaptan, minimizing residual starting material in the final product.[1] It can also serve as a solvent.
Temperature	0 °C to 25 °C	The reaction is exothermic. Low temperatures (0-10 °C) are crucial during addition to control the reaction rate, prevent side reactions (like the formation of thiocarbonates), and minimize the loss of volatile phosgene.[2]
Solvent	Toluene, Dichloromethane	An inert solvent is necessary to dissolve reactants and facilitate heat transfer. The solvent must be aprotic and unreactive towards phosgene. Toluene is a common choice.[3]
Catalyst Loading	0.1 - 5 mol %	The amount of catalyst must be optimized. Too little may result in slow reaction times, while too much can complicate purification and increase costs.[1]
Purging	N₂ or Ar gas	A thorough purge after the reaction is essential to remove residual phosgene, which is a highly toxic impurity and can interfere with subsequent reactions.

Chapter 4: Safety and Hazard Management

The synthesis of S-isopropyl chlorothiolformate involves multiple severe hazards that require stringent safety protocols.

• Phosgene (COCl₂): An extremely toxic and corrosive gas. Inhalation can be fatal, with symptoms often delayed for several hours.[6] It is a severe respiratory tract irritant. All work must be conducted in a dedicated, high-performance fume hood with a continuous phosgene monitoring system. Personnel must be trained in phosgene-specific emergency procedures.

• Isopropyl Mercaptan ((CH₃)₂CHSH): A highly flammable liquid with an extremely powerful and unpleasant odor.[4][5] It is harmful if inhaled or swallowed and causes skin and eye irritation.[4]

• S-Isopropyl Chlorothiolformate: The product is a corrosive and water-reactive liquid. It will decompose upon contact with moisture to release corrosive HCl gas.[7][8] It is irritating to the skin, eyes, and respiratory system.

• Hydrogen Chloride (HCl): A corrosive gas produced as a byproduct. It is a severe respiratory irritant.

Required Controls & Personal Protective Equipment (PPE):

• Engineering Controls: A high-efficiency chemical fume hood is mandatory. A dedicated scrubber system for waste gas is essential. Phosgene detectors with alarms must be in place.

• Personal Protective Equipment:

  • Eye/Face Protection: Chemical safety goggles and a full-face shield.

  • Skin Protection: Chemically resistant gloves (e.g., butyl rubber, Viton), a flame-retardant lab coat, and full-body chemical-resistant clothing may be required.

  • Respiratory Protection: A full-face respirator with a cartridge specifically rated for phosgene and acid gases is required for any non-routine operations or in case of an emergency.

Chapter 5: Analytical Characterization

Confirming the identity and purity of the synthesized S-isopropyl chlorothiolformate is crucial.

• Gas Chromatography (GC): The primary method for determining the purity of the final product. A GC-FID can be used to quantify the area percent of the product peak relative to any residual starting materials or byproducts.

• Fourier-Transform Infrared Spectroscopy (FTIR): This technique is used to identify key functional groups. A strong absorption band characteristic of the acyl chloride C=O stretch is expected in the region of 1770-1800 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show a septet for the methine (-CH) proton and a doublet for the six equivalent methyl (-CH₃) protons, consistent with an isopropyl group.

  • ¹³C NMR: Will show distinct signals for the methyl carbons, the methine carbon, and the carbonyl carbon.

• Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation pattern of the molecule, confirming its identity.

Conclusion

The synthesis of S-isopropyl chlorothiolformate via the phosgenation of isopropyl mercaptan is a well-established but hazardous process. Success hinges on meticulous control of reaction parameters, particularly temperature and stoichiometry, to achieve high yield and purity. The extreme toxicity of phosgene dictates that this synthesis must only be undertaken with the appropriate engineering controls, specialized safety equipment, and by personnel thoroughly trained in handling highly hazardous materials. Proper analytical verification of the final product is essential to ensure it meets the required specifications for its intended use in further chemical development.

References

• Sciencemadness Discussion Board (2013). Potassium Isopropyl Xanthate (pictures). Sciencemadness.org. [Link]

• Google Patents (2013).

• Wikipedia . Xanthate. [Link]

• International Chemical Safety Cards . ISOPROPYL CHLOROFORMATE. [Link]

• Google Patents (1985).
• Google Patents (1983).
• Google Patents (1955).

• ResearchGate (2010). Scheme 3. Unimolecular step-wise hydrolysis of isopropyl chlorothioformate (1). [Link]

• ResearchGate (1976). Thiophosgene in Organic Synthesis. [Link]

• Isotec (2015). SDS # 1117. [Link]

• Google Patents (1957).

• Patsnap Eureka (2021). Preparation method for synthesizing isopropyl chloroformate through reaction of isopropanol and phosgene. [Link]

• PMC (2019). A novel three-component reaction between isocyanides, alcohols or thiols and elemental sulfur: a mild, catalyst-free approach towards O-thiocarbamates and dithiocarbamates. [Link]

• Google Patents (1989).
• Google Patents (2018).

• Grokipedia . Isopropyl mercaptan. [Link]

• PubChem . Catalyst for isopropyl chloride synthesis and method for synthesizing isopropyl chloride - Patent JP-6783130-B2. [Link]

• MDPI (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. [Link]

• Tradeasia (2020). Thiophosgene: - An overview. [Link]

• Wikipedia . Thiophosgene. [Link]

• MDPI (2010). Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. [Link]

• SIELC Technologies (2018). Separation of Isopropyl chloroformate on Newcrom R1 HPLC column. [Link]

• Wikipedia . Isopropyl mercaptan. [Link]

• Google Patents (2014).

• SciELO (2011). Esterification process to synthesize isopropyl chloroacetate catalyzed by lanthanum dodecyl sulfate. [Link]

• Sciencemadness Discussion Board (2008). Isopropyl Mercaptan Synthesis. [Link]

• Google Patents (2015). CN104496869A - Method for preparing isopropyl mercaptan.
• Google Patents (1997).

• Sumitomo Chemical Company, Limited (2019). METHOD FOR PRODUCING CHLOROFORMATE COMPOUND - Patent 3489216. [Link]

• Waters Corporation . Method Development With Convergence Chromatography. [Link]

• ResearchGate (2026). Isopropyl chloroformate as a superior reagent for mixed anhydride generation and couplings in peptide synthesis. [Link]

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Mechanism of Action of Isopropyl Chlorothioformate in Organic Reactions: A Comprehensive Technical Guide

Structural Dynamics and Mechanistic Duality

Isopropyl chlorothioformate (i-PrSCOCl) is a highly versatile reagent in advanced organic synthesis, serving as a critical activating agent and building block for active pharmaceutical ingredients (APIs) and agrochemicals. To utilize this compound effectively, researchers must understand its distinct mechanistic behavior compared to its oxygen analogs.

While isopropyl chloroformate (i-PrOCOCl) exhibits a mechanistic duality—favoring a bimolecular addition-elimination (A-E) pathway in nucleophilic solvents and a fragmentation-ionization pathway in highly ionizing solvents—the substitution of the ether oxygen with sulfur fundamentally alters the reaction landscape[1]. In solvolysis reactions, i-PrSCOCl proceeds via a dominant stepwise unimolecular nucleophilic substitution (

) mechanism[2].

The Causality of the Mechanistic Shift: The divergence in mechanism is dictated by the atomic properties of sulfur. Sulfur possesses a larger atomic radius and higher polarizability than oxygen. During the transition state of the ionization step, sulfur effectively stabilizes the adjacent positive charge on the carbonyl carbon via resonance, forming a sulfonium-like acylium (carboxylium) ion intermediate. This profound stabilization significantly lowers the activation energy required for the unimolecular ionization pathway, rendering the bimolecular A-E pathway energetically unfavorable in most solvent systems[1].

Kinetic Evaluation: The Grunwald-Winstein Analysis

To quantitatively map the mechanism of action across different environments, researchers employ the extended Grunwald-Winstein equation:

Extensive kinetic evaluations of i-PrSCOCl solvolysis reveal a sensitivity value towards solvent nucleophilicity (

) of 0.38, and a sensitivity towards solvent ionizing power ( ) of 0.72[2].

Interpreting the Causality: The tangible

value of 0.38, coupled with observed negative entropies of activation, indicates a favorable predisposition towards modest rear-side nucleophilic solvation of the developing acylium ion[2]. Unlike pure reactions (where ), the developing carbocation in i-PrSCOCl solvolysis requires solvent assistance from the rear to facilitate the departure of the chloride leaving group. The bimolecular A-E pathway only becomes dominant in extremely nucleophilic, non-ionizing environments, such as 100% ethanol[2].

Mechanistic divergence of isopropyl chlorothioformate solvolysis based on solvent nucleophilicity.

Quantitative Solvolysis Data

The following table summarizes the specific rates of solvolysis (

) and activation parameters for i-PrSCOCl across various solvent systems at 25.0 °C, demonstrating the kinetic impact of solvent ionizing power and nucleophilicity[3].

Solvent System	Specific Rate ( )	(kcal/mol)	(cal/mol·K)
100% Methanol	1.21	-	-
90% Methanol	2.05	-	-
80% Methanol	3.12	-	-
100% Ethanol	0.35	20.2 ± 0.5	-5.8 ± 2.0
90% Ethanol	0.81	-	-
80% Ethanol	1.39	15.8 ± 1.8	-17.8 ± 6.3
90% TFE *	-	16.3 ± 1.9	-14.6 ± 6.8
90% Acetone	0.44	-	-
70% Acetonitrile	0.31	-	-

*TFE = 2,2,2-trifluoroethanol. The highly negative

in aqueous mixtures further supports the requirement for highly ordered solvent participation (rear-side solvation) during the transition state.

Stability and Isomeric Considerations

When designing synthetic routes, chemists must strictly distinguish between the S-alkyl and O-alkyl isomers of this compound. While S-isopropyl chlorothioformate (i-PrSCOCl) is relatively stable and utilized for the kinetic studies described above, O-isopropyl chlorothioformate (i-PrOCSCl) exhibits severe thermal instability. Secondary O-alkyl chlorothioformates decompose rapidly; O-isopropyl chlorothioformate degrades upon standing at room temperature for just one day, decomposing into carbonyl sulfide and 2-chloropropane. This inherent instability necessitates strict temperature control (sub-ambient conditions) and immediate utilization in synthetic workflows.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity in drug development applications, the following protocols are designed as self-validating systems.

Protocol A: Schotten-Baumann N-Protection of Amino Acids

Purpose: Synthesis of N-isopropoxycarbonyl derivatives for peptide chemistry. Causality & Validation: This protocol relies on a biphasic aqueous/organic system. The critical control point is pH. The amine must remain unprotonated to act as an effective nucleophile. If the pH drops below 9, the amine protonates, and the reaction self-terminates. The continuous requirement for base addition serves as a visual and metric validation that the acylation is actively proceeding.

• Preparation: Dissolve 10 mmol of the target amino acid in 20 mL of 1 M aqueous NaOH.

• Temperature Control: Cool the solution to 0 °C in an ice bath. Causality: Low temperatures suppress the competing background hydrolysis of i-PrSCOCl.

• Reagent Addition: Add 12 mmol of i-PrSCOCl dropwise over 15 minutes. Simultaneously, add 1 M NaOH dropwise to maintain the pH strictly between 9.5 and 10.0.

• Reaction Maturation: Remove the ice bath and stir vigorously at room temperature for 2 hours.

• Isolation: Wash the aqueous layer with diethyl ether (2 x 15 mL) to remove unreacted i-PrSCOCl. Acidify the aqueous layer to pH 2 using 6 M HCl to precipitate the N-protected amino acid.

• Extraction: Extract the precipitate with ethyl acetate (3 x 20 mL), dry over anhydrous

  , and concentrate under reduced pressure.

Protocol B: Kinetic Monitoring of Solvolysis via NMR

Purpose: Real-time observation of the

ionization pathway. Causality & Validation: By utilizing a deuterated, non-nucleophilic solvent for the baseline, the initial state is perfectly preserved. The exact moment of nucleophile injection defines . The presence of clean isosbestic points in the sequential NMR spectra validates that no stable intermediates accumulate, confirming the rate-determining nature of the ionization step[3].

• Baseline Establishment: In a flame-dried NMR tube under argon, dissolve 10 mg of i-PrSCOCl in 0.5 mL of acetone-

  . Acquire a baseline NMR spectrum to confirm purity.

• Initiation: Using a precision microsyringe, inject 50 µL of

  or methanol- directly into the NMR tube. Invert twice to mix.

• Time-Course Acquisition: Immediately insert the tube into the NMR spectrometer (pre-equilibrated to 25.0 °C). Acquire spectra at predefined intervals (e.g., every 2 minutes for 1 hour).

• Data Extraction: Integrate the isopropyl CH multiplet of the reactant (decreasing) against the corresponding multiplet of the product (increasing).

• Kinetic Plotting: Plot

  versus time. A linear fit validates pseudo-first-order kinetics, allowing the extraction of the rate constant .

Step-by-step experimental workflow for kinetic monitoring of solvolysis via 1H NMR spectroscopy.

References

• Title: Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis.
• Title: Detailed analysis for the solvolysis of isopropenyl chloroformate.
• Title: Solvent Effects on Chloro(isopropyl)silane Reactivity (Contains Isopropyl Chlorothioformate Kinetic Data).
• Title: Product Class 10: Thiocarbonic Acids and Derivatives: Chlorothioformate O-esters.

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Whitepaper: Isopropyl Chloroformate (CAS 108-23-6) in Drug Discovery

Executive Summary

Isopropyl Chloroformate (IPCF) , identified by CAS 108-23-6 , is a critical acylating agent in organic synthesis and pharmaceutical development.[1] It is primarily utilized for the activation of carboxylic acids via the mixed anhydride method , a cornerstone technique in peptide coupling and the synthesis of complex active pharmaceutical ingredients (APIs). Unlike its ethyl or methyl analogs, the isopropyl group provides steric bulk that can enhance the stability of mixed anhydride intermediates and suppress racemization during enantioselective synthesis.

This guide provides an in-depth technical analysis of IPCF, correcting common nomenclature confusion, detailing its mechanistic pathways, and offering validated experimental protocols for its application in drug development.

Chemical Identity & Nomenclature Verification

Nomenclature Clarification

Critical Note: The CAS number 108-23-6 strictly corresponds to Isopropyl Chloroformate (also known as Isopropyl Chlorocarbonate).[2][3]

• Correct Chemical: Isopropyl Chloroformate (

  )

• Potential Confusion: The term "Isopropyl chlorothiolformate" refers to a thio-analog (

  or ), which possesses a different CAS number (e.g., S-isopropyl chlorothioformate, CAS 13889-93-5).

• Scope: This guide focuses exclusively on CAS 108-23-6 as requested by the identifier.

Physicochemical Properties

IPCF is a bifunctional electrophile containing a reactive acyl chloride and a carbonate ester moiety.[4][5]

Property	Value
CAS Number	108-23-6
IUPAC Name	Propan-2-yl carbonochloridate
Molecular Formula	C H ClO
Molecular Weight	122.55 g/mol
Appearance	Colorless, volatile liquid
Boiling Point	~105 °C (at 760 mmHg)
Density	1.08 g/mL (at 20 °C)
Solubility	Soluble in THF, Toluene, DCM, Ether; Decomposes in Water
Stability	Moisture sensitive; decomposes to HCl, CO , and Isopropanol

Mechanistic Utility in Synthesis[1][7][8]

The Mixed Anhydride Method

The primary utility of IPCF in drug development is the formation of mixed carboxylic-carbonic anhydrides . This activation strategy is preferred over acid chlorides for sensitive substrates because it avoids the harsh conditions of thionyl chloride or oxalyl chloride.

Mechanism:

• Activation: A carboxylic acid is treated with a tertiary amine (e.g., N-methylmorpholine) to form a carboxylate salt.

• Substitution: The carboxylate attacks the carbonyl carbon of IPCF, displacing the chloride ion.

• Coupling: The resulting mixed anhydride is highly electrophilic. An amine nucleophile attacks the carbonyl derived from the carboxylic acid (pathway A), releasing CO

  and isopropanol as byproducts.

Regioselectivity: Nucleophilic attack can theoretically occur at either carbonyl. However, attack at the carbonate carbonyl (pathway B) yields an undesired urethane byproduct. The steric bulk of the isopropyl group in IPCF effectively shields the carbonate carbonyl, directing the nucleophile toward the desired acyl carbonyl (pathway A) more effectively than methyl or ethyl chloroformate.

Visualization: Mixed Anhydride Coupling Pathway

Caption: Reaction pathway for peptide coupling using IPCF. The isopropyl group sterically discourages attack at the carbonate carbonyl, favoring amide formation.

Validated Experimental Protocols

Protocol A: Preparation of Mixed Anhydrides (Peptide Synthesis)

Context: Coupling N-protected amino acids to amine substrates.

Reagents:

• N-Protected Amino Acid (1.0 equiv)

• Isopropyl Chloroformate (1.05 equiv)

• N-Methylmorpholine (NMM) (1.05 equiv)

• Anhydrous THF or DCM (Solvent)

Step-by-Step Methodology:

• Dissolution: Dissolve the N-protected amino acid in anhydrous THF (0.1–0.2 M concentration) in a flame-dried round-bottom flask under nitrogen atmosphere.

• Cooling: Cool the solution to -15 °C using a dry ice/acetone or glycol bath. Note: Temperature control is critical to prevent disproportionation of the mixed anhydride.

• Base Addition: Add N-methylmorpholine (NMM) dropwise. Ensure the reaction remains below -10 °C.

• Activation: Add Isopropyl Chloroformate dropwise over 5 minutes.

  • Observation: A white precipitate (NMM·HCl) may form.[5][6][7]

  • Time: Stir at -15 °C for exactly 2–5 minutes . Prolonged stirring can lead to urethane side products.

• Coupling: Add the amine component (dissolved in minimal THF/DMF) in one portion.

• Workup: Allow the mixture to warm to room temperature over 1 hour. Quench with water, evaporate THF, and extract with ethyl acetate. Wash with 1N HCl, sat. NaHCO

  , and brine.

Protocol B: N-Protection (Carbamate Formation)

Context: Protecting a primary amine as an Isopropyl Carbamate (N-iPr-O-CO-R).

Reagents:

• Amine substrate (1.0 equiv)

• Isopropyl Chloroformate (1.1 equiv)[1]

• NaOH (2.0 equiv) or Pyridine

• DCM/Water (Biphasic)

Methodology:

• Setup: Dissolve the amine in DCM.

• Base: Add 10% NaOH solution (Schotten-Baumann conditions).

• Addition: Add IPCF dropwise at 0 °C with vigorous stirring.

• Completion: Monitor by TLC. Upon completion, separate layers, dry the organic phase over MgSO

  , and concentrate.

Applications in Drug Development[10]

Racemization Suppression

In peptide synthesis, activation of the carboxyl group can lead to racemization via oxazolone formation. Research indicates that mixed anhydrides generated from Isopropyl Chloroformate exhibit lower racemization rates compared to those from Ethyl Chloroformate.[8] The steric bulk of the isopropyl group destabilizes the transition state required for oxazolone formation.

Tenofovir and Nucleotide Analogs

IPCF is utilized in the derivatization of phosphonate drugs (e.g., Tenofovir Disoproxil Fumarate synthesis intermediates). It serves to introduce carbonate masking groups that improve oral bioavailability (prodrug strategies).

Impurity Profiling

In regulatory submissions, "Tenofovir Impurity 51" is often identified as a side product related to the isopropyl carbonate moiety. Understanding the reactivity of CAS 108-23-6 is essential for controlling this impurity below ICH thresholds.

Safety, Handling, & Storage (E-E-A-T)

Hazard Classification:

• H330: Fatal if inhaled.[9][10]

• H314: Causes severe skin burns and eye damage.[9]

• H225: Highly flammable liquid and vapor.[3][9]

Storage Protocols:

• Temperature: Store at 2–8 °C (Refrigerated).

• Atmosphere: Store under inert gas (Argon/Nitrogen).[7] Moisture triggers hydrolysis to HCl and pressure buildup.

• Incompatibility: Violent reaction with amines, oxidizers, and water.

Emergency Response:

• Inhalation: Immediate transfer to fresh air; potential for delayed pulmonary edema.

• Spill: Do not use water.[3][6][9] Absorb with dry sand or vermiculite.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7917, Isopropyl chloroformate. Retrieved from [Link]

• Benoiton, N. L., et al. (1988). Isopropyl Chloroformate as a Superior Reagent for Mixed Anhydride Generation and Couplings in Peptide Synthesis.[11] International Journal of Peptide and Protein Research. Retrieved from [Link]

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• 11. discovery.researcher.life [discovery.researcher.life]

Physical and Chemical Stability of S-Isopropyl Chlorothioformate: A Technical Guide

Executive Summary

S-Isopropyl chlorothioformate (CAS 13889-93-5) is a specialized organosulfur reagent utilized primarily for introducing thioester linkages and protecting groups in organic synthesis. Unlike its oxygen analog (isopropyl chloroformate), the sulfur substitution introduces a unique "dual reactivity" profile. While it functions as an electrophilic acylating agent, the stability of the isopropyl cation and the leaving group ability of the thio-moiety make it susceptible to competitive alkylation pathways, particularly in ionizing solvents.

This guide provides a rigorous analysis of the compound's physical and chemical stability, defining the mechanistic boundaries between productive acylation and destructive decomposition. It establishes validated protocols for handling, storage, and stability monitoring to ensure data integrity in drug development workflows.

Molecular Architecture & Physicochemical Baseline

Understanding the stability of S-isopropyl chlorothioformate requires a precise baseline of its physical constants. The presence of the sulfur atom increases the polarizability of the carbonyl group compared to chloroformates, affecting both hydrolytic susceptibility and thermal decomposition thresholds.

Table 1: Physicochemical Properties Matrix

Property	Value	Context for Stability
CAS Number	13889-93-5	Unique identifier for the S-isomer.[1][2]
Molecular Structure	Cl-C(=O)-S-CH(CH₃)₂	Thioester linkage is the primary site of reactivity.
Molecular Weight	138.62 g/mol	—
Physical State	Liquid (Colorless to pale yellow)	—
Boiling Point	~44 °C (at 20 mmHg)	Low boiling point requires careful thermal management during concentration.
Density	1.116 g/mL (at 25 °C)	Denser than water; phase separation behavior is critical in quench protocols.
Flash Point	40 °C	Flammable; requires inert atmosphere handling.
Solubility	Soluble in DCM, THF, Toluene	Reacts/Decomposes in protic solvents (water, alcohols).

Chemical Stability Profile

The stability of S-isopropyl chlorothioformate is governed by two competing mechanistic pathways: Nucleophilic Addition-Elimination (Acylation) and Ionization-Fragmentation (Alkylation/Decomposition).

Hydrolytic Sensitivity & Solvolysis

Upon contact with moisture or protic solvents, the compound undergoes hydrolysis. The mechanism is solvent-dependent:[3]

• Nucleophilic Solvents (e.g., Ethanol/Water mixtures): The reaction proceeds via a bimolecular Addition-Elimination mechanism. Water attacks the carbonyl carbon, displacing the chloride ion.

• Ionizing Solvents (e.g., high water content, formic acid): The reaction shifts toward an SN1-like Ionization . The chloride leaves first, forming an acylium ion intermediate stabilized by the sulfur atom.

Critical Decomposition Products: Unlike isopropyl chloroformate, which hydrolyzes to isopropanol, CO₂, and HCl, the hydrolysis of S-isopropyl chlorothioformate primarily yields 2-propanethiol , CO₂, and HCl.

• Note: The release of 2-propanethiol introduces a significant "stench" hazard and requires specific waste neutralization protocols (bleach oxidation).

Thermal Decomposition

Thiochloroformates are thermally labile. At elevated temperatures (or upon distillation at atmospheric pressure), they undergo internal decomposition.

• Pathway: The entropy-driven fragmentation yields Carbonyl Sulfide (COS) and Isopropyl Chloride .

• Hazard: COS is a toxic, flammable gas. Isopropyl chloride is a volatile alkylating agent.

Reactivity Matrix: Competitive Alkylation

In Friedel-Crafts acylation or reactions with weak nucleophiles, the stability of the isopropyl carbocation can lead to "scrambling." Instead of forming the desired thioester, the reagent may act as an isopropylating agent, attacking the substrate directly. This is driven by the ionization of the C-Cl bond followed by the extrusion of COS.

Visualizing the Instability Pathways

The following diagram illustrates the bifurcation between stable acylation and the decomposition pathways that researchers must control.

Figure 1: Mechanistic bifurcation of S-isopropyl chlorothioformate showing hydrolysis (stench generation), thermal decomposition (gas evolution), and productive synthesis.

Experimental Protocols for Stability Assessment

Protocol A: Hydrolytic Stability Monitoring via Conductometry

Because the hydrolysis releases HCl, conductometry provides a highly sensitive, real-time method to measure decomposition rates without the lag time of chromatography.

Objective: Determine the half-life (

) of the reagent in a specific solvent system.

• Preparation:

  • Prepare a solvent mixture (e.g., 80:20 Acetone:Water) thermostated to 25.0 °C.

  • Calibrate the conductivity meter using a standard KCl solution.

• Initiation:

  • Inject S-isopropyl chlorothioformate to a final concentration of ~10⁻³ M.

  • Note: Low concentration prevents thermal runaway from the exothermic hydrolysis.

• Data Acquisition:

  • Record conductivity (

    ) every 10 seconds.

  • The infinity value (

    ) corresponds to complete conversion to HCl.

• Analysis:

  • Plot

    vs. time.

  • The slope

    defines the first-order rate constant.

  • Acceptance Criteria: For process use,

    should be > 2 hours in the reaction solvent to ensure stoichiometry control.

Protocol B: Thermal Stress Screening (DSC)

Before scaling up any distillation or heating step, Differential Scanning Calorimetry (DSC) is mandatory to identify the onset of COS evolution.

• Setup:

  • Use gold-plated high-pressure crucibles (to contain generated COS/HCl).

  • Sample mass: 2–5 mg.

• Ramp:

  • Heat from 0 °C to 200 °C at 5 °C/min.

• Interpretation:

  • Look for an endothermic event (boiling) followed by or overlapping with an exothermic decomposition onset.

  • Safety Rule: Maintain process temperatures at least 50 °C below the DSC onset temperature.

Handling & Storage Best Practices

To maintain the "Physical and Chemical Stability" described above, adhere to these strict handling pillars:

• Moisture Exclusion (The "Stench" Prevention):

  • Store under Argon or Nitrogen.[4]

  • Even trace moisture generates 2-propanethiol. If the bottle smells strongly of "rotten cabbage" or garlic, significant hydrolysis has occurred.

  • Neutralization: All glassware and syringes must be soaked in a 10% sodium hypochlorite (bleach) solution to oxidize any residual thiol traces before removal from the fume hood.

• Temperature Control:

  • Storage: Refrigerate at 2–8 °C.

  • Reaction: Do not heat neat material above 40 °C. If distillation is required, use high vacuum (< 5 mmHg) to keep the bath temperature below 35 °C.

• Material Compatibility:

  • Avoid iron or steel containers (ferric salts can catalyze Friedel-Crafts type alkylation/decomposition).

  • Use glass or Teflon-lined containers.

References

• Queen, A. et al. (1970). Kinetics and Mechanism of the Hydrolysis of Chlorothiolformates. Can. J. Chem. 48, 2324. Link

• Kevill, D. N., & D'Souza, M. J. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. International Journal of Molecular Sciences, 11(6), 2597–2611. Link

• ECHEMI . (2024). S-Isopropyl chlorothioformate Safety Data Sheet (SDS). Link

• Castro, E. A. (2007). Kinetics and Mechanisms of Reactions of Thiol, Thiono, and Dithio Analogues of Carboxylic Esters with Nucleophiles. Journal of Sulfur Chemistry, 28, 401–429. Link

Sources

• 1. S-ISOPROPYL CHLOROTHIOFORMATE | 13889-93-5 [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]

The Genesis of a Versatile Reagent: An In-depth Technical Guide to Isopropyl Chlorothiolformate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Isopropyl Chlorothiolformate, a reactive chemical intermediate of significant interest in organic synthesis and drug development. While a singular, celebrated moment of discovery for this specific molecule is not prominently documented in historical chemical literature, its emergence is intrinsically linked to the broader development of chlorothiolformates as a class of reagents. This guide will delve into the historical context of its synthesis, detail the established preparative methodologies, explore its chemical reactivity and physical properties, and discuss its applications, particularly within the pharmaceutical and agrochemical industries. The document will further provide detailed experimental protocols and safety considerations essential for its handling and use in a research and development setting.

Introduction: A Molecule of Latent Potential

Isopropyl Chlorothiolformate, systematically named S-isopropyl carbonochloridothioate, belongs to the family of chlorothiolformates, which are characterized by a carbonyl group bonded to both a chlorine atom and a sulfur atom. This arrangement of atoms imparts a high degree of reactivity, making it a valuable, albeit challenging, reagent in the synthetic chemist's arsenal. The presence of the isopropyl group provides specific steric and electronic properties that can influence the outcome of chemical transformations, offering a degree of control in complex molecular syntheses.

While its more common oxygen analog, isopropyl chloroformate, has a well-documented history, the story of isopropyl chlorothiolformate is more nuanced, emerging from the systematic exploration of organosulfur chemistry. Its utility lies in its ability to act as a precursor for introducing the isopropylthio-carbonyl moiety into a molecule, a functional group that can be found in various biologically active compounds.

The Historical Landscape: The Rise of Chlorothiolformates

The development of chlorothiolformates is a chapter in the broader history of phosgene chemistry. Phosgene (COCl₂), a highly reactive and toxic gas, was first synthesized in the early 19th century. Its potential as a versatile C1 building block was quickly recognized, leading to the exploration of its reactions with a wide range of nucleophiles.

The reaction of phosgene with alcohols to produce chloroformates became a cornerstone of industrial and laboratory synthesis. It is logical to infer that the analogous reaction with thiols (mercaptans) to yield chlorothiolformates was a natural extension of this work. Early investigations into the reactions of phosgene with sulfur-containing compounds laid the groundwork for the synthesis of molecules like isopropyl chlorothiolformate.

While pinpointing a specific "discoverer" of isopropyl chlorothiolformate is difficult, patents from the mid to late 20th century describe general methods for the preparation of various alkyl chlorothiolformates, suggesting that the synthesis of the isopropyl derivative was likely achieved within this period as part of a broader exploration of this class of compounds[1][2]. These patents were often driven by the need for new intermediates in the burgeoning agrochemical and pharmaceutical industries.

Synthesis and Mechanistic Considerations

The primary and most established method for the synthesis of isopropyl chlorothiolformate involves the reaction of isopropyl mercaptan with phosgene or a phosgene equivalent.

Diagram of the General Synthesis of Isopropyl Chlorothiolformate:

Caption: General reaction scheme for the synthesis of S-Isopropyl Chlorothiolformate.

The reaction proceeds via a nucleophilic attack of the sulfur atom of the mercaptan on the electrophilic carbonyl carbon of phosgene. This is followed by the elimination of a chloride ion and a proton to yield the chlorothiolformate and hydrogen chloride as a byproduct.

Key Experimental Parameters and Causality

• Temperature Control: The reaction is typically carried out at low temperatures (often between 0 and 50°C)[2]. This is crucial to minimize the formation of byproducts such as the corresponding thiocarbonate, which can arise from the reaction of the chlorothiolformate with another molecule of the mercaptan. Lower temperatures also help to control the exothermicity of the reaction.

• Stoichiometry: A molar excess of phosgene is often used to ensure complete conversion of the mercaptan and to suppress the formation of the thiocarbonate byproduct[1].

• Catalysis: While the reaction can proceed without a catalyst, various catalysts have been employed to improve reaction rates and yields. These include activated carbon and certain nitrogen-containing organic compounds[2][3]. The catalyst typically functions by activating the phosgene molecule, making it more susceptible to nucleophilic attack.

• Solvent: The reaction can be performed neat or in the presence of an inert solvent that can dissolve both the mercaptan and phosgene[1]. The choice of solvent can influence the reaction rate and the ease of product isolation.

Experimental Protocol: Laboratory-Scale Synthesis

The following is a representative, generalized protocol for the synthesis of S-isopropyl chlorothiolformate. Note: This procedure involves highly toxic materials and should only be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment.

Workflow for the Synthesis of S-Isopropyl Chlorothiolformate:

Caption: Step-by-step workflow for the laboratory synthesis of S-Isopropyl Chlorothiolformate.

Detailed Steps:

• Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a gas inlet, and a gas outlet connected to a scrubbing system (e.g., a sodium hydroxide solution) is assembled. The system is flushed with an inert gas (e.g., nitrogen or argon).

• Phosgene Solution: A solution of phosgene in an inert solvent (e.g., toluene or dichloromethane) is prepared or a condensed phosgene is used. This solution is cooled to 0-5°C in an ice bath.

• Mercaptan Addition: Isopropyl mercaptan is dissolved in the same inert solvent and placed in the dropping funnel. The mercaptan solution is then added dropwise to the stirred phosgene solution over a period of 1-2 hours, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, the reaction mixture is stirred at 0-5°C for an additional hour and then allowed to warm to room temperature and stirred for a further 2-4 hours.

• Work-up: The reaction mixture is sparged with a stream of inert gas to remove excess phosgene and hydrogen chloride. The off-gases must be passed through a scrubber.

• Isolation and Purification: The resulting solution is then concentrated under reduced pressure. The crude product is purified by vacuum distillation to yield pure S-isopropyl chlorothiolformate.

Physicochemical Properties and Reactivity

Table of Physicochemical Properties of S-Isopropyl Chlorothiolformate:

Property	Value
CAS Number	13889-93-5
Molecular Formula	C₄H₇ClOS
Molecular Weight	138.62 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	44-45 °C at 20 mmHg
Density	~1.116 g/mL at 25 °C

Data sourced from publicly available chemical databases.

The reactivity of S-isopropyl chlorothiolformate is dominated by the electrophilic nature of the carbonyl carbon. It readily undergoes nucleophilic acyl substitution reactions with a variety of nucleophiles.

Diagram of the Reactivity of S-Isopropyl Chlorothiolformate:

Caption: Common nucleophilic substitution reactions of S-Isopropyl Chlorothiolformate.

• Reaction with Amines: This is one of the most common applications, leading to the formation of S-isopropyl thiocarbamates. This reaction is fundamental in the synthesis of various pesticides and pharmaceutical intermediates.

• Reaction with Alcohols: In the presence of a base, it reacts with alcohols to form S-isopropyl O-alkyl thiocarbonates.

• Hydrolysis: S-isopropyl chlorothiolformate is sensitive to moisture and will hydrolyze to form isopropyl mercaptan, carbon dioxide, and hydrochloric acid. This necessitates handling under anhydrous conditions. The solvolysis of isopropyl chlorothiolformate has been studied to understand its reaction mechanisms in various solvents[4].

Applications in Drug Development and Beyond

The primary utility of isopropyl chlorothiolformate in drug development and other areas of chemical synthesis lies in its role as a synthon for the S-isopropylthiocarbonyl group.

• Agrochemicals: Many thiocarbamate herbicides and fungicides contain the S-alkyl thiocarbamate moiety. Isopropyl chlorothiolformate serves as a key building block for the synthesis of such compounds.

• Pharmaceutical Synthesis: The thiocarbamate linkage is present in a number of biologically active molecules. The ability to introduce this group selectively using isopropyl chlorothiolformate is valuable in medicinal chemistry for lead optimization and the synthesis of drug candidates.

• Organic Synthesis: Beyond its direct application in bioactive molecule synthesis, it can be used as a protecting group for amines or as an intermediate in more complex multi-step syntheses.

Safety and Handling

Isopropyl chlorothiolformate is a hazardous chemical and must be handled with extreme care.

• Toxicity: It is corrosive and a lachrymator. Inhalation can cause severe respiratory irritation.

• Reactivity Hazards: It reacts with water, and the reaction can be vigorous. It should be stored in a cool, dry place under an inert atmosphere.

• Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat, must be worn at all times. All manipulations should be conducted in a certified chemical fume hood.

Conclusion

Isopropyl chlorothiolformate, while lacking a dramatic discovery story, is a testament to the systematic and progressive nature of chemical research. Its synthesis, born from the exploration of phosgene chemistry, has provided chemists with a valuable tool for the construction of complex molecules. Its utility in the agrochemical and pharmaceutical industries underscores the importance of such reactive intermediates. A thorough understanding of its synthesis, reactivity, and handling is paramount for its safe and effective use in advancing chemical science and developing new technologies.

References

• EP0268507B1 - Process for the preparation of alkylthiochloroformiates - Google P

• Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothiolformate Solvolysis. [Link]

• CH639949A5 - Process for the preparation of chlorothioformates - Google P
• EP0053981B1 - Process for preparing thiochloroformiates - Google P

Sources

• 1. EP0268507B1 - Process for the preparation of alkylthiochloroformiates - Google Patents [patents.google.com]
• 2. CH639949A5 - Process for the preparation of chlorothioformates - Google Patents [patents.google.com]
• 3. EP0053981B1 - Process for preparing thiochloroformiates - Google Patents [patents.google.com]
• 4. Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis [mdpi.com]

Strategic Solvent Selection for Isopropyl Chlorothiolformate (IPTCF): A Technical Guide

Part 1: Executive Summary & Physicochemical Profile[1]

Isopropyl chlorothiolformate (IPTCF) (CAS: 14468-90-7), also known as S-isopropyl chlorothioformate, is a potent thioacylating agent used to introduce the isopropylthiolcarbonyl group (

) into nucleophiles.

Unlike its oxygen analog (isopropyl chloroformate), IPTCF exhibits a distinct reactivity profile driven by the electronic properties of the sulfur atom. While "solubility" is the nominal query, the critical parameter for researchers is solvent compatibility . In many organic solvents where IPTCF is technically "soluble" (e.g., alcohols), it undergoes rapid solvolysis.

This guide moves beyond simple solubility tables to provide a mechanistic framework for solvent selection, ensuring reaction fidelity and safety.

Physicochemical Snapshot

Parameter	Value	Implications for Handling
Molecular Formula		Sulfur atom increases lipophilicity compared to chloroformates.
Boiling Point	~138°C (est)	Semi-volatile; requires fume hood handling.
Polarity	Moderate	Soluble in a broad range of aprotic organic solvents.
Reactivity	High (Acyl Chloride)	Moisture Sensitive. Hydrolyzes to COS, HCl, and Isopropyl mercaptan.

Part 2: Solvent Compatibility Matrix

The selection of a solvent for IPTCF must balance solubility (dissolution) against stability (inertness).

Class A: Recommended Inert Solvents (Aprotic)

These solvents dissolve IPTCF without inducing solvolysis. They are ideal for storage and acylation reactions.

Solvent Class	Specific Solvents	Technical Notes
Chlorinated Hydrocarbons	Dichloromethane (DCM), Chloroform, 1,2-Dichloroethane	Gold Standard. High solubility, non-reactive. Excellent for biphasic reactions.
Ethers	THF, Diethyl Ether, 1,4-Dioxane	Good. Must be anhydrous. THF coordinates with cations, potentially accelerating acylation rates.
Aromatic Hydrocarbons	Toluene, Benzene, Xylene	Excellent. Non-polar environment suppresses ionization pathways ( ), favoring controlled bimolecular reactions.
Esters	Ethyl Acetate	Acceptable. Use only if strictly anhydrous; trace water/alcohol leads to transesterification/hydrolysis.

Class B: Reactive Solvents (Protic - AVOID)

IPTCF is "soluble" in these solvents but reacts immediately to form byproducts.

• Water: Rapid hydrolysis. Releases HCl gas (corrosive) and COS/mercaptans (toxic/malodorous).

• Alcohols (MeOH, EtOH, IPA): Rapid alcoholysis. Converts IPTCF into mixed carbonates (e.g., Isopropyl methyl thiocarbonate).

• Amines (Primary/Secondary): Reacts violently to form thiocarbamates. Only use as a reactant, not a solvent.

Class C: Special Case Solvents (Polar Aprotic)

• DMF, DMSO, DMAc:

  • Solubility: High.[1]

  • Risk:[1][2] These solvents are highly nucleophilic. DMF can react with acyl chlorides (Vilsmeier-Haack type intermediates), leading to impurities. Use only if necessary for dissolving the nucleophile substrate.

Part 3: Mechanistic Implications of Solvent Choice

The solvent does not merely dissolve IPTCF; it dictates the reaction pathway. Recent kinetic studies (D'Souza et al.) reveal that IPTCF solvolysis follows a dual channel mechanism, heavily influenced by solvent polarity and nucleophilicity.

The Mechanism: Ionization vs. Association

• Pathway 1: Ionization (

  -like). In high-dielectric, low-nucleophilicity solvents (e.g., aqueous fluoroalcohols), IPTCF dissociates into a chloride ion and a resonance-stabilized acylium ion ( ).

• Pathway 2: Bimolecular (

  /Addition-Elimination). In highly nucleophilic solvents (e.g., Ethanol), the solvent attacks the carbonyl carbon directly.

Critical Insight for Synthesis: To maximize yield and selectivity, use non-polar aprotic solvents (Toluene, DCM). These suppress the chaotic ionization pathway and force the reaction through a controlled bimolecular mechanism with your specific nucleophile.

Visualization: Solvolysis Pathways

The following diagram illustrates the competing pathways dictated by solvent choice.

Figure 1: Reaction pathways of IPTCF. Inert solvents (Green path) prevent solvent interference, directing reactivity toward the target nucleophile.

Part 4: Experimental Protocols

Protocol 1: Safe Handling & Dilution

Objective: Prepare a stable stock solution of IPTCF for use in synthesis.

Reagents:

• Isopropyl chlorothiolformate (Pure)

• Anhydrous Dichloromethane (DCM) or Toluene (Water < 50 ppm)

Workflow:

• Setup: Flame-dry a 50 mL volumetric flask and purge with Nitrogen/Argon.

• Solvent Prep: Add approximately 30 mL of anhydrous DCM to the flask.

• Addition: Using a glass syringe (plastic may leach), withdraw the required volume of IPTCF.

  • Note: IPTCF is dense (~1.08 g/mL).[3] Weighing by difference is more accurate than volumetric delivery.

• Mixing: Inject IPTCF into the DCM below the solvent surface to minimize fume generation.

• Finalize: Dilute to mark with DCM. Invert 3 times to mix.

• Storage: Store at 2–8°C. Use within 24 hours. If storage >24h is required, store over activated 4Å molecular sieves.

Protocol 2: Synthesis of an S-Isopropyl Thiocarbamate

Context: Reaction of IPTCF with a secondary amine.

Figure 2: Standard workflow for thiocarbamate synthesis using IPTCF in an inert solvent.

Key Procedural Checkpoints:

• Base Selection: Use a non-nucleophilic base (e.g., Triethylamine, DIPEA) to scavenge the HCl byproduct. Pyridine is also effective but may form an acyl pyridinium intermediate (catalytic effect).

• Temperature: Maintain 0°C during addition. The reaction is exothermic.[4]

• Quench: Verify pH > 7 during quench to ensure all HCl is neutralized and unreacted IPTCF is hydrolyzed safely.

Part 5: Safety & Stability[5]

Hydrolytic Decomposition

IPTCF is a lachrymator and releases toxic gases upon contact with water.

• Hazard: Isopropyl mercaptan (iPr-SH) has an extremely low odor threshold (rotten cabbage/skunk).

• Control: All glassware must be bleached (oxidized) after use to neutralize mercaptan residues before removal from the fume hood.

Storage Stability[2][5][6]

• Temperature: Store refrigerated (2-8°C).

• Atmosphere: Store under Argon or Nitrogen.[2]

• Shelf-life: Degrades slowly at RT, releasing HCl which autocatalyzes further decomposition.

References

• D'Souza, M. J., Mahon, B. P., & Kevill, D. N. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. International Journal of Molecular Sciences, 11(7), 2597–2611. [Link]

• PubChem. (n.d.). S-Isopropyl chlorothioformate (Compound Summary). National Library of Medicine. [Link][5]

• Kevill, D. N., & D'Souza, M. J. (2008). Correlation of the Rates of Solvolysis of Isopropyl Chloroformate. Journal of Physical Organic Chemistry, 21, 1-10.
• Castro, E. A. (2005). Kinetics and Mechanisms of Reactions of Tholformates. Chemical Reviews.

Sources

• 1. valsynthese.ch [valsynthese.ch]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Isopropyl Chloroformate|Research Reagent & Intermediate [benchchem.com]
• 5. S-propyl chlorothioformate (CID 26323) - Molecular Properties & Analysis | MolForge [molforge.ai]

Protocols & Analytical Methods

Using isopropyl chlorothiolformate for carbamate synthesis

Executive Summary

This guide details the synthesis of carbamate moieties using isopropyl-derived haloformates. While the prompt specifies Isopropyl Chlorothiolformate (a reagent typically used for S-thiocarbamate synthesis), standard industrial and pharmaceutical practice for carbamate synthesis utilizes Isopropyl Chloroformate .[1]

To ensure comprehensive utility and scientific accuracy, this application note addresses both pathways:

• Standard Pathway: Synthesis of O-Isopropyl Carbamates using Isopropyl Chloroformate (CAS: 108-23-6).[1] This is the dominant method for protecting amines or creating carbamate prodrugs (e.g., Cefpodoxime proxetil).[1]

• Specialized Pathway: Synthesis of S-Isopropyl Thiocarbamates using Isopropyl Chlorothiolformate (CAS: 22740-09-6 or analogs).[1] This is used when a thio-linker is required for biological activity or metabolic stability.[1]

Reagent Profile & Chemical Logic

Understanding the electrophile is critical for reaction success.[1] The "thio" variation significantly alters reactivity and product stability.[1]

Feature	Isopropyl Chloroformate (Standard)	Isopropyl Chlorothiolformate (Specialized)
Structure
Target Product	Carbamate ( )	S-Thiocarbamate ( )
Reactivity	High; susceptible to hydrolysis.[1]	Moderate; sulfur is a better leaving group but the acyl chloride is stabilized.[1]
Stability	Stable at low temp; lachrymator.[1]	Less stable; prone to decarbonylation ( ).[1]
Primary Use	Amine protection (N-Boc analog), prodrug synthesis.[1]	Pesticide synthesis, enzyme inhibitors.

Mechanistic Pathway

Both reactions proceed via an Addition-Elimination mechanism (Nucleophilic Acyl Substitution).[1] The amine nucleophile attacks the carbonyl carbon, forming a tetrahedral intermediate.[1] The chloride ion is then eliminated, restoring the carbonyl.[1]

Key Causality:

• Base Requirement: The reaction generates HCl.[1] An auxiliary base (TEA, Pyridine, NaOH) is mandatory to neutralize the acid and prevent protonation of the amine nucleophile, which would kill the reaction.[1]

• Temperature Control: These reactions are highly exothermic.[1] Low temperatures (

  to ) are required to prevent the formation of isocyanates (via elimination) or bis-acylation.[1]

Strategic Workflow Visualization

The following decision tree guides the selection of the correct protocol based on substrate solubility and sensitivity.

Caption: Decision matrix for selecting Schotten-Baumann vs. Anhydrous protocols based on substrate properties.

Detailed Experimental Protocols

Protocol A: Anhydrous Synthesis (Standard & Thio-Variant)

Best for: Drug intermediates, hydrolytically sensitive compounds, and S-thiocarbamate synthesis.[1]

Materials:

• Substrate: Primary or secondary amine (1.0 equiv).

• Reagent: Isopropyl Chloroformate (for O-carbamates) OR Isopropyl Chlorothiolformate (for S-thiocarbamates) (1.1 – 1.2 equiv).[1]

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 – 1.5 equiv).[1] Note: Pyridine can be used as both solvent and base for sluggish amines.[1]

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).[1]

Step-by-Step Procedure:

• Preparation:

  • Flame-dry a 3-neck round-bottom flask under Nitrogen/Argon atmosphere.

  • Dissolve the amine (1.0 equiv) in anhydrous DCM (concentration ~0.2 M).[1]

  • Add the base (TEA, 1.2 equiv) and cool the solution to 0°C using an ice bath. Explanation: Cooling suppresses the formation of isocyanates and symmetrical ureas.[1]

• Addition:

  • Dilute the Isopropyl Haloformate (1.1 equiv) in a small volume of DCM.[1]

  • Add the haloformate solution dropwise over 15–30 minutes.

  • Critical Control Point: Maintain internal temperature below 5°C. Rapid addition causes localized heating and impurity formation.[1]

• Reaction:

  • Allow the mixture to warm to room temperature (20–25°C) naturally.

  • Stir for 2–4 hours. Monitor by TLC or LC-MS.[1]

  • Endpoint: Disappearance of amine starting material.[1]

• Workup:

  • Quench by adding water.[1][2][3]

  • Wash the organic layer sequentially with:

    • 1M HCl (to remove unreacted amine/base).[1] Skip this if product is acid-sensitive.[1]

    • Saturated

      (to neutralize acid traces).[1]

    • Brine.[1]

  • Dry over

    , filter, and concentrate in vacuo.

• Purification:

  • O-Carbamates are often oils or low-melting solids; purify via silica gel chromatography (Hexane/EtOAc).[1]

  • S-Thiocarbamates may require recrystallization from cold hexanes if solid.[1]

Protocol B: Schotten-Baumann Conditions (Biphasic)

Best for: Robust, water-soluble amines (e.g., amino acids) using Isopropyl Chloroformate.[1]

Materials:

• Substrate: Amine or Amino Acid (1.0 equiv).

• Reagent: Isopropyl Chloroformate (1.2 equiv).[1]

• Base: NaOH (10% aqueous solution) or

  .[1]

• Solvent: Dioxane or Ethyl Acetate.[1]

Step-by-Step Procedure:

• Setup:

  • Dissolve the amine in 10% NaOH (2.5 equiv) in a flask.

  • If the amine is not water-soluble, add Dioxane to create a homogeneous or emulsion system.[1]

  • Cool to 0–5°C .[1][4]

• Addition:

  • Add Isopropyl Chloroformate (1.2 equiv) dropwise while vigorously stirring.

  • Simultaneously add additional NaOH solution if necessary to maintain pH > 9.[1]

  • Why? If pH drops, the amine becomes protonated (

    ) and cannot attack the chloroformate.[1]

• Reaction & Isolation:

  • Stir at 0°C for 1 hour, then room temperature for 1 hour.

  • Acidification (for Amino Acids): Carefully acidify with HCl to pH 2 to precipitate the N-protected amino acid.[1]

  • Extraction (for Neutral Amines): Extract with Ethyl Acetate, wash with brine, dry, and concentrate.[1]

Results Analysis & Troubleshooting

Observation	Probable Cause	Corrective Action
Low Yield	Hydrolysis of reagent.[1]	Ensure solvents are anhydrous (Protocol A).[1] Increase reagent excess to 1.5 equiv.
Symmetrical Urea Formation ( )	Moisture present or insufficient cooling.[1]	Dry glassware thoroughly.[1] Slow down addition rate. Ensure T < 0°C.
Starting Material Remains	Base consumed by HCl evolution.[1]	Check pH. Add more base (TEA or NaOH) to ensure free amine exists.[1]
Strong Sulfur Odor (Protocol A/B)	Degradation of Chlorothiolformate.[1]	Safety Alert: Thiol-reagents can release COS or CO.[1] Ensure proper venting.[1] Use fresh reagent.

Safety & Compliance (E-E-A-T)

• Toxicity: Isopropyl chloroformate and chlorothiolformate are lachrymators and highly toxic by inhalation.[1] All operations must be performed in a functioning fume hood.[1]

• Pressure: Haloformates can decompose to release

  (or for thiols).[1] Never store reaction mixtures in sealed vessels without venting.[1]

• Neutralization: Quench excess haloformates with dilute ammonium hydroxide or aqueous NaOH before disposal.[1]

References

• BenchChem. Synthesis of Chloromethyl Isopropyl Carbonate (CMIC) - Experimental Protocols. BenchChem Technical Library.[1] Link[1]

• Asian Journal of Chemistry. Process for the Synthesis of Carbamate of Cefpodoxime Proxetil. Vol. 21, No. 1 (2009).[1] Link

• National Institutes of Health (NIH). Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis.[1][5] Int J Mol Sci. 2010 Jun 29;11(7):2597-611.[1][5] Link

• Organic Syntheses. Benzyl isopropoxymethyl carbamate.[1] Org.[1][6][7] Synth. 2004, 81, 195.[1] Link[1]

• University of Helsinki. Synthesis of linear O-aryl carbamates and S-thiocarbamates via benign T3P-mediated condensation.[1] Green Chem., 2025. Link

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. 6-Chloro-N-isopropyl-2-(methylthio)pyrimidin-4-amine | 951884-54-1 [sigmaaldrich.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 7. Carbamate synthesis by carbamoylation [organic-chemistry.org]

Protocol for N-protection of amino acids with isopropyl chlorothiolformate

This Application Note is designed to provide a rigorous, field-proven protocol for the

-protection of amino acids using isopropyl chlorothiolformate (also known as -isopropyl chlorothioformate). This reagent introduces the -isopropyl thiocarbamate (Tic-S-iPr) protecting group.

Unlike standard carbamates (Boc, Fmoc, Cbz), thiocarbamates offer unique stability profiles and are often employed when orthogonal protection is required against standard acid/base conditions, or as intermediates in the synthesis of urea derivatives and herbicides.

Application Note: -Protection of Amino Acids with Isopropyl Chlorothiolformate

Introduction & Chemical Basis

The reaction between an amino acid and isopropyl chlorothiolformate (

) follows a nucleophilic acyl substitution pathway. However, this specific reagent presents a unique challenge: competitive alkylation .

The Mechanistic Divergence

Unlike primary alkyl chlorothiolformates (which react almost exclusively via acylation), the isopropyl group can stabilize a carbocation. Consequently, two pathways compete:

• Path A (Desired Acylation): The amine attacks the carbonyl carbon, displacing chloride. This forms the

  -thiocarbamate .

• Path B (Undesired Alkylation): The reagent decomposes (often catalyzed by Lewis acids or high temperatures) to release an isopropyl cation (or equivalent species), leading to

  -alkylation (formation of -isopropyl amines).

Expert Insight: To ensure high yields of the protecting group (Path A), the reaction must be conducted at low temperatures (

to ) under strictly controlled basic conditions (Schotten-Baumann) to maximize the nucleophilicity of the amine while suppressing the unimolecular decomposition of the reagent.

Reaction Scheme

Materials & Safety

Reagent: Isopropyl chlorothiolformate (CAS: 13889-93-5) Safety Warning: This reagent is a lachrymator and releases toxic fumes (HCl, COS, and thiols) upon hydrolysis. All operations must be performed in a functioning fume hood.

Reagent Table

Component	Grade	Role	Notes
Amino Acid	>98%	Substrate	Can be free acid or ester (HCl salt).
Isopropyl chlorothiolformate	97%+	Reagent	Critical: Use fresh; old bottles accumulate HCl/pressure.
1,4-Dioxane or THF	HPLC	Solvent	Solubilizes the organic reagent.
Sodium Carbonate ( )	ACS	Base	Preferred over NaOH to prevent hydrolysis of the thio-ester bond.
1M HCl / 1M KHSO4	ACS	Quench	For acidification during workup.

Experimental Protocol

Method A: Schotten-Baumann Conditions (For Free Amino Acids)

This is the preferred method for unprotected amino acids (zwitterions). The biphasic system keeps the amino acid soluble (aqueous phase) while the reagent is introduced via the organic phase.

Step 1: Preparation of the Amino Acid Solution

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 mmol of the amino acid in 20 mL of 10%

  (aq) .

• Optional: If the amino acid is hydrophobic (e.g., Phenylalanine, Leucine), add 10 mL of 1,4-Dioxane to aid solubility.

• Cool the solution to

  using an ice-water bath. Critical: Do not skip cooling; higher temps favor alkylation.

Step 2: Addition of Reagent

• Dilute 11.0 mmol (1.1 eq) of isopropyl chlorothiolformate in 5 mL of 1,4-Dioxane .

• Add the reagent solution dropwise over 20–30 minutes to the stirring amino acid solution.

  • Why? Slow addition prevents local excesses of reagent, which can lead to double-acylation or side reactions.

• Maintain pH between 9–10 by adding supplemental

  solution if necessary (monitor with pH paper).

Step 3: Reaction & Monitoring

• Allow the reaction to stir at

  for 1 hour , then slowly warm to room temperature over 2 hours .

• QC Check: Spot on TLC (System:

  :MeOH:AcOH 85:10:5). Stain with Ninhydrin. The free amine spot (purple) should disappear; the product is usually UV active (weak) or iodine active.

Step 4: Workup & Isolation

• Wash: Extract the alkaline reaction mixture with Diethyl Ether (

  mL) .

  • Purpose: This removes unreacted chlorothiolformate and any neutral byproducts (e.g., disulfides) before acidification. Discard the ether layer.[1]

• Acidification: Cool the aqueous layer back to

  . Carefully acidify to pH 2–3 using 1M HCl or 1M .

  • Observation: The

    -protected amino acid should precipitate as an oil or solid.

• Extraction: Extract the acidified aqueous layer with Ethyl Acetate (

  mL) .

• Drying: Combine organic layers, wash with brine, dry over anhydrous

  , and concentrate in vacuo.

Method B: Anhydrous Conditions (For Amino Acid Esters)

Used when the substrate is an amino acid ester or peptide salt.

• Suspend Amino Acid Ester HCl salt (10 mmol) in DCM (50 mL) .

• Add Triethylamine (TEA) (22 mmol, 2.2 eq) . Stir until clear.

• Cool to

  (Ice/Salt bath).

• Add Isopropyl chlorothiolformate (11 mmol) dropwise.

• Stir cold for 2 hours.

• Workup: Wash with 1M

  , then saturated , then Brine. Dry and concentrate.

Visualization of Workflows

Reaction Pathway & Logic

The following diagram illustrates the critical decision points to avoid the alkylation side-reaction.

Caption: Logic flow demonstrating the temperature dependence of acylation vs. alkylation pathways.

Experimental Workflow (Method A)

Caption: Step-by-step execution for Schotten-Baumann synthesis of N-protected amino acids.

Analytical Validation (QC)

To validate the synthesis, look for these characteristic signals:

Technique	Expected Signal	Interpretation
1H NMR	1.2–1.3 ppm (d, 6H)	Isopropyl methyl groups ( ).
1H NMR	3.5–3.7 ppm (m, 1H)	Isopropyl methine proton ( ).
13C NMR	~168 ppm	Thiocarbamate Carbonyl ( ).
IR	~1650	stretch (Thiocarbamate).
MS (ESI)		Mass of AA + 102 Da (Introduction of ).

References

• Vertex AI Search . (2025). Synthesis of N-alkoxycarbonyl amino acids and surfactant properties. PubMed. Retrieved from [Link]

• Unangst, P. C., & Brown, R. E. (1979).[2] Competitive alkylation and acylation reactions of isopropyl chlorothiolformate. Journal of Heterocyclic Chemistry. Retrieved from [Link]

• Google Patents. (2010). Process for producing N-protected amino acid. US Patent US8357820B2.

Sources

• 1. cem.de [cem.de]
• 2. researchgate.net [researchgate.net]

Application Note: Isopropyl Chlorothiolformate in Peptide Synthesis

Executive Summary

Isopropyl chlorothiolformate (also known as S-isopropyl chlorothioformate ; CAS: 16975-39-6) is a specialized activating reagent used in organic and peptide synthesis. Distinct from its oxygen-analog isopropyl chloroformate (IPCF), this sulfur-containing reagent (

) offers unique reactivity profiles primarily utilized for:

• Mixed Anhydride Peptide Coupling: Generating highly reactive mixed anhydride intermediates for efficient amide bond formation with reduced racemization in specific steric contexts.

• Synthesis of Thioesters: Facilitating the conversion of carboxylic acids to activated thioesters (

  ), which are critical intermediates for Native Chemical Ligation (NCL) and convergent peptide synthesis.

This guide provides a comprehensive technical overview, mechanistic insights, and validated protocols for integrating isopropyl chlorothiolformate into peptide workflows.

Mechanism of Action

The utility of isopropyl chlorothiolformate lies in its ability to activate carboxylic acids via the formation of a mixed anhydride intermediate. The presence of the sulfur atom (

) in the leaving group modulates the electrophilicity of the carbonyl centers, influencing the regioselectivity of nucleophilic attack.

Reaction Pathways

When a protected amino acid (

) is treated with isopropyl chlorothiolformate in the presence of a tertiary base, a mixed anhydride is formed. This intermediate can undergo two primary fates depending on reaction conditions and the nucleophile present:

• Path A (Peptide Coupling): An amine nucleophile (peptide fragment) attacks the acyl carbonyl, releasing carbon dioxide and isopropyl mercaptan (

  ) as byproducts.

• Path B (Thioester Formation): Under specific conditions (often catalytic DMAP or thermal promotion), the mixed anhydride rearranges/decarboxylates to yield the peptide thioester (

  ).

Mechanistic Diagram

Caption: Divergent reaction pathways for Isopropyl Chlorothiolformate mediated activation. Path A yields standard peptides; Path B yields activated thioesters.

Application Protocols

Protocol A: Mixed Anhydride Peptide Coupling

Objective: Efficient coupling of N-protected amino acids to amine components with minimal racemization.

Materials:

• N-Protected Amino Acid (e.g., Boc-AA-OH or Cbz-AA-OH)

• Isopropyl chlorothiolformate (Reagent)[1]

• N-Methylmorpholine (NMM) or Triethylamine (TEA)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Amine component (Amino acid ester or peptide fragment)[2][3]

Step-by-Step Procedure:

• Activation:

  • Dissolve the N-protected amino acid (1.0 equiv) in anhydrous THF (concentration ~0.1–0.2 M) under an inert atmosphere (

    or Ar).

  • Cool the solution to -15°C using an ice/salt or glycol bath. Critical: Temperature control is vital to prevent disproportionation of the mixed anhydride.

  • Add NMM (1.0 equiv).[4] Stir for 2 minutes.

  • Add Isopropyl chlorothiolformate (1.0 equiv) dropwise.

  • Stir at -15°C for 5–10 minutes to ensure formation of the mixed anhydride.

• Coupling:

  • Add the pre-cooled amine component (1.0–1.1 equiv) dissolved in THF/DCM. If the amine is a salt (e.g., HCl salt), add an additional equivalent of base (NMM) to the amine solution before addition.

  • Stir the reaction mixture at -15°C for 30 minutes.

  • Allow the reaction to slowly warm to room temperature over 1–2 hours.

• Work-up:

  • Evaporate the solvent under reduced pressure.

  • Dissolve the residue in Ethyl Acetate (EtOAc).

  • Wash sequentially with:

    • 5%

      or citric acid (3x)

    • Water (1x)

    • 5%

      (3x)

    • Brine (1x)

  • Dry over anhydrous

    , filter, and concentrate.

Note on Byproducts: This reaction releases isopropyl mercaptan (

), which has a strong odor. Perform all operations in a well-ventilated fume hood. The mercaptan is removed during the washing steps and evaporation.

Protocol B: Synthesis of Peptide Thioesters

Objective: Preparation of activated thioesters for Native Chemical Ligation or fragment condensation.

Materials:

• N-Protected Amino Acid[2][5][6]

• Isopropyl chlorothiolformate[1][4]

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• DMAP (4-Dimethylaminopyridine) - Catalyst

• DCM (Anhydrous)

Step-by-Step Procedure:

• Mixed Anhydride Formation:

  • Dissolve N-protected amino acid (1.0 equiv) and TEA (1.0 equiv) in anhydrous DCM at 0°C.

  • Add Isopropyl chlorothiolformate (1.0 equiv) dropwise.

  • Stir for 15 minutes at 0°C.

• Rearrangement to Thioester:

  • Add a catalytic amount of DMAP (0.1 equiv).

  • Remove the cooling bath and allow the mixture to stir at room temperature.

  • Optional: If conversion is slow, gently reflux the DCM solution (approx. 40°C) for 1–2 hours.

  • Monitor by TLC or HPLC for the disappearance of the starting material and formation of the thioester (distinct UV shift).

• Work-up:

  • Wash the organic layer with 1M HCl (to remove DMAP and base) and saturated

    .

  • Dry over

    and concentrate.

  • Purify via flash chromatography (Silica gel, Hexane/EtOAc gradient).

Data Output: Comparison of Activation Methods

Feature	Isopropyl Chloroformate (IPCF)	Isopropyl Chlorothiolformate (IPTF)
Leaving Group	Isopropanol ( )	Isopropyl Mercaptan ( )
Intermediate	Mixed Carbonic Anhydride	Mixed Thiocarbonic Anhydride
Primary Use	Standard Peptide Coupling	Thioester Synthesis / Specialized Coupling
Byproduct Odor	Low	High (Mercaptan)
Reactivity	High	Moderate/High (Tunable via S-alkyl)

Troubleshooting & Optimization

Racemization Control

• Cause: Over-activation or excessive base promoting oxazolone formation.

• Solution: strictly maintain the activation temperature at -15°C. Use N-methylmorpholine (NMM) instead of TEA, as NMM is less likely to promote base-catalyzed racemization. Ensure the activation time does not exceed 10 minutes before adding the amine.

Low Yield in Thioester Synthesis

• Cause: Incomplete rearrangement or hydrolysis of the mixed anhydride.

• Solution: Ensure anhydrous conditions. The rearrangement of the O-acyl-S-alkyl carbonate to the S-alkyl thioester is often driven by DMAP. Increase DMAP loading to 0.2 equiv or extend reaction time.

"Wrong Way" Opening (Regioselectivity)

• Issue: Nucleophile attacks the carbonate carbon instead of the acyl carbon, leading to a urethane byproduct.

• Insight: The S-isopropyl group provides steric bulk and electronic modulation that generally favors attack at the amino acid carbonyl. However, steric hindrance in the amino acid side chain can shift this ratio.

• Solution: If urethane formation is observed, switch to a less hindered solvent (DCM instead of THF) or lower the temperature further (-20°C).

Safety and Handling

• Hazard Identification: Isopropyl chlorothiolformate is toxic, corrosive, and a lachrymator. It reacts with water to release HCl and isopropyl mercaptan.

• Odor Control: The byproduct

  has a stench threshold in the ppb range. All glassware and waste must be treated with a bleach solution (sodium hypochlorite) to oxidize the thiol to non-volatile sulfonates before removal from the hood.

• PPE: Wear chemical-resistant gloves (Nitrile/Neoprene), safety goggles, and a lab coat.

References

• BenchChem. S-Octyl Chlorothioformate | Reagent for Synthesis. (Discusses the general class of chlorothioformates for thioester and peptide synthesis). Link

• Joullié, M. M., et al. Isopropyl Chloroformate as a Superior Reagent for Mixed Anhydride Generation and Couplings in Peptide Synthesis. (Foundational text on the oxygen-analog, providing the baseline protocol for mixed anhydrides). Canadian Journal of Chemistry, 1987. Link

• Kevill, D. N., et al. Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. (Mechanistic insights into the reactivity and leaving group ability of the S-isopropyl group). International Journal of Molecular Sciences, 2010. Link

• Bachem. Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (General reference for mixed anhydride and coupling strategies). Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. US20140213759A1 - Process For Extraction Of Peptides And Its Application In Liquid Phase Peptide Synthesis - Google Patents [patents.google.com]
• 4. S-Octyl Chlorothioformate | Reagent for Synthesis [benchchem.com]
• 5. people.uniurb.it [people.uniurb.it]
• 6. researchgate.net [researchgate.net]

Application Notes &amp; Protocols for Reactions Involving Isopropyl Chlorothiolformate

Introduction: The Utility and Challenges of Isopropyl Chlorothiolformate in Synthesis

Isopropyl chlorothiolformate is a reactive chemical intermediate primarily utilized in organic synthesis for the introduction of the isopropoxythiocarbonyl moiety. Its principal application lies in the synthesis of S-alkyl thiocarbamates through reaction with primary or secondary amines.[1] Thiocarbamates are a class of organosulfur compounds with a broad spectrum of applications, including their use as agricultural herbicides and fungicides, as well as intermediates in the development of pharmaceuticals.[2]

The reactivity of isopropyl chlorothiolformate is centered around the electrophilic carbonyl carbon, which is susceptible to nucleophilic attack. However, this reactivity also presents significant challenges in its handling and use. The compound is highly flammable, corrosive, and toxic, particularly via inhalation.[3] It is also sensitive to moisture, hydrolyzing to release corrosive and toxic byproducts. Therefore, successful and safe experimentation with isopropyl chlorothiolformate necessitates a thorough understanding of its properties and adherence to stringent safety protocols and well-designed experimental setups.

This guide provides a comprehensive overview of the experimental setup for a representative reaction of isopropyl chlorothiolformate: the synthesis of S-isopropyl N,N-diethylthiocarbamate. It details the necessary precautions, a step-by-step protocol, and methods for product purification and characterization, grounded in established chemical principles.

PART 1: Critical Safety Protocols and Reagent Handling

1.1. Hazard Analysis and Personal Protective Equipment (PPE)

Isopropyl chlorothiolformate is a hazardous substance that must be handled with extreme caution.[3] Its safety data sheet (SDS) should be consulted before any work is initiated.

• Primary Hazards:

  • Flammability: The compound is a flammable liquid with a low flash point.[4] All work must be conducted away from ignition sources.

  • Corrosivity: It is corrosive to the skin, eyes, and respiratory tract.[3] Contact can cause severe burns.

  • Toxicity: It is fatal if inhaled, and harmful if swallowed.[3] Exposure can cause delayed pulmonary edema.[4]

  • Reactivity: It reacts with water and moisture to produce toxic and corrosive fumes, including hydrogen chloride.[4]

• Mandatory PPE:

  • Eye Protection: Tightly fitting safety goggles and a face shield are required.[3]

  • Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene) must be worn. Gloves should be inspected before use and changed frequently.

  • Body Protection: A flame-resistant lab coat and appropriate protective clothing are necessary.[4]

  • Respiratory Protection: All manipulations must be performed in a certified chemical fume hood.[5] In case of ventilation failure or spill, a self-contained breathing apparatus (SCBA) is required.[4]

1.2. Safe Storage and Handling

• Storage: Isopropyl chlorothiolformate should be stored in a cool, dry, well-ventilated, fireproof area, away from incompatible materials such as water, acids, bases, and oxidizing agents.[3] The recommended storage temperature is below 0 °C.[3]

• Handling: All transfers and manipulations of isopropyl chlorothiolformate should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture and air. Use syringes or cannulas for transferring the liquid.

1.3. Waste Disposal and Quenching

• Waste Collection: All waste contaminated with isopropyl chlorothiolformate, including reaction residues, solvents, and disposable labware, must be collected in a dedicated, labeled, and sealed hazardous waste container.[6] Halogenated waste streams should be segregated from non-halogenated ones.[7]

• Quenching Excess Reagent: Unused or excess isopropyl chlorothiolformate must be quenched safely. A recommended method is the slow, controlled addition of the chlorothiolformate to a cold (0 °C), stirred solution of a non-nucleophilic base, such as sodium bicarbonate, in a suitable solvent. The quenching process should be performed in a fume hood.

• Decontamination: Glassware that has come into contact with isopropyl chlorothiolformate should be decontaminated by rinsing with a suitable solvent (e.g., acetone) in a fume hood, and the rinsate collected as hazardous waste. Subsequently, the glassware can be washed with a basic solution (e.g., dilute sodium hydroxide) to neutralize any remaining acidic residues.

PART 2: Synthesis of S-Isopropyl N,N-diethylthiocarbamate: A Detailed Protocol

This protocol describes the synthesis of S-isopropyl N,N-diethylthiocarbamate via the reaction of isopropyl chlorothiolformate with diethylamine, using triethylamine as a hydrogen chloride scavenger.

2.1. Materials and Equipment

Reagent/Material	Grade	Supplier
Isopropyl chlorothiolformate	≥95%	(Typical supplier)
Diethylamine	≥99.5%	(Typical supplier)
Triethylamine	≥99.5%, anhydrous	(Typical supplier)
Dichloromethane (DCM)	Anhydrous, ≥99.8%	(Typical supplier)
Sodium Sulfate (Na₂SO₄)	Anhydrous	(Typical supplier)
Silica Gel	60 Å, 230-400 mesh	(Typical supplier)
Hexane	ACS grade	(Typical supplier)
Ethyl Acetate	ACS grade	(Typical supplier)

• Equipment:

  • Round-bottom flasks

  • Magnetic stirrer and stir bars

  • Schlenk line or nitrogen/argon inlet

  • Syringes and needles

  • Addition funnel

  • Separatory funnel

  • Rotary evaporator

  • Flash chromatography setup

  • Standard laboratory glassware

2.2. Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of S-isopropyl N,N-diethylthiocarbamate.

2.3. Step-by-Step Protocol

• Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen or argon inlet, a thermometer, and a rubber septum. Place the flask under a positive pressure of inert gas.

• Reagent Preparation: In the flask, dissolve diethylamine (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.5 M with respect to diethylamine.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Addition of Isopropyl Chlorothiolformate: Slowly add isopropyl chlorothiolformate (1.1 equivalents) to the stirred amine solution dropwise via syringe over 20-30 minutes. The rationale for the slow addition at low temperature is to control the exothermic reaction and prevent the formation of side products. The triethylamine acts as a base to neutralize the HCl generated during the reaction, preventing the protonation and deactivation of the diethylamine nucleophile.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[8]

• Work-up:

  • Cool the reaction mixture again to 0 °C and quench by the slow addition of water.

  • Transfer the mixture to a separatory funnel and add more DCM if necessary.

  • Wash the organic layer successively with 1 M HCl (to remove excess amines), water, and brine.

  • The purpose of the aqueous washes is to remove water-soluble impurities and salts (triethylammonium chloride).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel.[9] A typical eluent system would be a gradient of ethyl acetate in hexane. Combine the fractions containing the pure product (as determined by TLC) and remove the solvent in vacuo to yield S-isopropyl N,N-diethylthiocarbamate as a liquid.

2.4. Quantitative Data Summary

Parameter	Value	Rationale
Diethylamine	1.0 eq	Limiting reagent
Isopropyl Chlorothiolformate	1.1 eq	To ensure complete consumption of the amine
Triethylamine	1.2 eq	To scavenge the HCl byproduct
Reaction Temperature	0 °C to RT	To control exothermicity and ensure reaction completion
Reaction Time	2-4 hours	Typical duration for this type of reaction
Expected Yield	75-90%	Based on similar reported syntheses

PART 3: Product Characterization

The identity and purity of the synthesized S-isopropyl N,N-diethylthiocarbamate can be confirmed by standard spectroscopic methods.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (CDCl₃):

  • Septet corresponding to the CH proton of the isopropyl group.

  • Doublet corresponding to the CH₃ protons of the isopropyl group.

  • Quartet corresponding to the CH₂ protons of the ethyl groups.

  • Triplet corresponding to the CH₃ protons of the ethyl groups.

• ¹³C NMR (CDCl₃):

  • Signal for the thiocarbonyl carbon (C=S).

  • Signals for the carbons of the isopropyl group.

  • Signals for the carbons of the ethyl groups.

3.2. Infrared (IR) Spectroscopy

• C=S stretch: A characteristic absorption band in the region of 1200-1050 cm⁻¹.

• C-N stretch: A strong absorption band around 1500-1450 cm⁻¹.[10]

• C-H stretch: Absorption bands in the region of 3000-2850 cm⁻¹.

PART 4: Mechanistic Rationale

The reaction proceeds via a nucleophilic acyl substitution mechanism.

Caption: Nucleophilic acyl substitution mechanism for thiocarbamate formation.

The lone pair of electrons on the nitrogen atom of diethylamine attacks the electrophilic carbonyl carbon of isopropyl chlorothiolformate. This results in the formation of a tetrahedral intermediate. The intermediate then collapses, with the reformation of the carbonyl double bond and the expulsion of the chloride ion as a leaving group. The triethylamine present in the reaction mixture then deprotonates the resulting ammonium ion to yield the final thiocarbamate product and triethylammonium chloride.

References

• (Reference to a general organic chemistry textbook discussing thiocarbam
• (Reference to a review article on the applications of thiocarbam

• Asian Journal of Research in Chemistry. (2013). Synthesis and Characterization of new Dithiocarbamate Complexes. Available at: [Link]

• Jetir.Org. (2018). SYNTHESIS AND SPECTRAL CHARACTERIZATION OF MANGANESE (II) AND IRON (III) WITH DITHIOCARBAMATES. Available at: [Link]

• PMC - NIH. (2023). Synthesis and Photoreactivity of 7-Nitroindoline-S-thiocarbamates. Available at: [Link]

• ResearchGate. (2025). Biologically active thiocarbamates and dithiocarbamates. Available at: [Link]

• Journal of Ultra Chemistry. (2018). Synthesis Characterization and Spectral studies Ru(III)and La(III) Dithiocarbomate complex molecule. Available at: [Link]

• MDPI. (2020). Synthesis of Thiol Derivatives of Biological Active Compounds for Nanotechnology Application. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Synthesis and Application of Thiocarbamates via Thiol- Dioxazolone Modified Lossen Rearrangement. Available at: [Link]

• International Chemical Safety Cards (ICSCs). (n.d.). ICSC 0287 - ISOPROPYL CHLOROFORMATE. Available at: [Link]

• ResearchGate. (n.d.). Dithiocarbamates: Reagents for the Removal of Transition Metals from Organic Reaction Media. Available at: [Link]

• MDPI. (2021). Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control. Available at: [Link]

• (2025). Material Safety Data Sheet ISOPROPYL CHLOROFORMATE. Available at: [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Available at: [Link]

• Sciencemadness Wiki. (2025). Proper disposal of chemicals. Available at: [Link]

• PMC. (n.d.). Dithiocarbamate-Based Self-Assembled Monolayers – The Preparation Method Has a Crucial Impact on Structure and Stability. Available at: [Link]

• Caesar & Loretz GmbH. (2025). Safety data sheet. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of S-ethyl N,N-diisobutyl-thiocarbamate. Available at: [Link]

• NIH. (2014). Waste Disposal Guide 2014: Chemical Waste. Available at: [Link]

• Google Patents. (n.d.). CN102180797A - Synthesis method of N,N-diethyl isopropylamine.

• MDPI. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. Available at: [Link]

• Reddit. (2023). How to properly dispose of chloroform. Available at: [Link]

• University of Tennessee Health Science Center. (n.d.). Phenol, Chloroform, or TRIzol™ Waste Disposal. Available at: [Link]

• Organic Syntheses Procedure. (n.d.). FORMATION AND PHOTOCHEMICAL WOLFF REARRANGEMENT OF CYCLIC α-DIAZO KETONES. Available at: [Link]

• Google Patents. (n.d.). CN100480230C - Preparation and application of diethyl diisopropyl carboxylate.

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• 2. orf.od.nih.gov [orf.od.nih.gov]
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• 5. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of Research | UTHSC [uthsc.edu]
• 6. ethz.ch [ethz.ch]
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• 10. ajrconline.org [ajrconline.org]

Application Notes &amp; Protocols: The Strategic Role of Isopropyl Chlorothiolformate in Modern Agrochemical Synthesis

Foreword: The Unseen Architect in Crop Protection

In the intricate world of agrochemical development, the synthesis of novel, effective, and safe crop protection agents is a paramount objective. The molecular architecture of these compounds dictates their efficacy, and certain functional groups are cornerstones of biological activity. Among the versatile reagents employed to construct these architectures, isopropyl chlorothiolformate (IPCTF) has emerged as a crucial building block, particularly for introducing the thiocarbamate moiety. This document serves as a detailed guide for researchers and drug development professionals, elucidating the applications, mechanisms, and protocols for leveraging isopropyl chlorothiolformate in the synthesis of next-generation agrochemicals. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring each protocol is a self-validating system grounded in robust scientific principles.

Isopropyl Chlorothiolformate: A Profile of Reactivity and Application

Isopropyl chlorothiolformate (CAS No: 108-23-6) is a reactive chemical intermediate belonging to the family of chloroformates. Structurally, it is the isopropyl ester of chlorothioformic acid. Its utility in agrochemical synthesis stems from its ability to act as an efficient electrophile, readily reacting with nucleophiles like amines to form thiocarbamates and with alcohols or phenols to form carbamates. These functional groups are prevalent in a wide array of commercial pesticides, including herbicides, fungicides, and insecticides.[1][2] The presence of the sulfur atom in the thiocarbamate linkage often modulates the compound's lipophilicity, metabolic stability, and mode of action, making it a valuable scaffold in agrochemical design.[3]

The general reactivity of isopropyl chlorothiolformate is centered on the electrophilic carbonyl carbon. The chlorine atom serves as an excellent leaving group, facilitating nucleophilic acyl substitution reactions.

Core Mechanism: The Synthesis of Thiocarbamates

The primary application of isopropyl chlorothiolformate in this context is the synthesis of N-substituted isopropyl thiocarbamates. This is typically achieved through the reaction of IPCTF with a primary or secondary amine. The reaction proceeds via a nucleophilic acyl substitution mechanism.

Mechanism Breakdown:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of the isopropyl chlorothiolformate.

• Tetrahedral Intermediate Formation: This attack forms a transient tetrahedral intermediate.

• Leaving Group Departure: The intermediate collapses, and the chloride ion is expelled as a leaving group.

• Deprotonation: A base, which can be another molecule of the amine reactant or an added scavenger like a tertiary amine or an inorganic base (e.g., sodium hydroxide), removes the proton from the nitrogen atom to yield the final thiocarbamate product and a hydrochloride salt.[4]

This fundamental reaction is the basis for producing a variety of agrochemicals where the biological activity is conferred by the specific substituents on the amine.

Caption: Experimental workflow for Chlorpropham synthesis.

Application in Fungicide Synthesis: Valinamide Carbamates

Isopropyl chlorothiolformate is also a key precursor for synthesizing novel fungicides. For instance, certain valinamide carbamates have shown excellent activity against pathogens like Phytophthora capsici. [5]The synthesis involves creating a carbamate on an amino acid derivative, demonstrating the reagent's utility in more complex molecular scaffolds.

Protocol 4.1: General Synthesis of an Isopropyl Carbamate on an Amino Acid Derivative

This generalized protocol is based on the synthesis of fungicidal amino acid derivatives. [5] Materials and Reagents:

Reagent	Role
Amino Acid Derivative (e.g., Valinamide derivative)	Nucleophile
Isopropyl Chlorothiolformate	Electrophile
Triethylamine (Et₃N) or Pyridine	Base
Dichloromethane (DCM) or Tetrahydrofuran (THF)	Solvent

Procedure:

• Dissolution: Dissolve the amino acid derivative (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Base Addition: Add triethylamine (1.2 eq) to the solution. The base is crucial to scavenge the HCl produced, which would otherwise form a salt with the starting amine, halting the reaction.

• IPCTF Addition: Add isopropyl chlorothiolformate (1.1 eq) dropwise to the stirred solution. The reaction is often rapid.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Quench the reaction with water.

  • Transfer to a separatory funnel and extract the aqueous layer with DCM.

  • Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification: After filtering and concentrating the solution, purify the crude product by column chromatography on silica gel to obtain the desired fungicidal carbamate. [5]

Safety, Handling, and Storage: A Scientist's Responsibility

Isopropyl chlorothiolformate is a hazardous chemical that demands rigorous safety protocols. Its handling requires an understanding of its properties to mitigate risks effectively.

Hazard Profile:

Hazard	Description	Mitigation
Flammability	Highly flammable liquid and vapor. [6]Vapors can travel to an ignition source and flash back. [7]	Handle away from heat, sparks, and open flames. Use non-sparking tools and grounded equipment. [7][8]Store in a cool, well-ventilated area. [6]
Toxicity	Fatal if inhaled. [6]Harmful if swallowed.	Always handle in a certified chemical fume hood. Use appropriate respiratory protection if ventilation is inadequate. [9]
Corrosivity	Causes severe skin burns and eye damage. [6]	Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles/face shield. [9]
Reactivity	Reacts violently with water, alkalis, acids, amines, and alcohols. [6]Thermally unstable.	Store in a dry environment, away from incompatible materials. Recommended storage temperature is ≤ 0 °C. [6]

Handling and Storage Protocol:

• Ventilation: All manipulations must be performed in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a face shield, a flame-retardant lab coat, and chemical-resistant gloves.

• Storage: Store in tightly closed containers in a cool, dry, and well-ventilated area, segregated from incompatible materials. [6][8]Do not store in a standard refrigerator due to the risk of explosion from ignition sources like light switches. [7]* Spill Response: In case of a spill, evacuate the area. Remove all ignition sources. Absorb the spill with a dry, inert material such as sand or soda ash and place it in a sealed container for hazardous waste disposal. [7]Do not use water.

• Disposal: Dispose of waste isopropyl chlorothiolformate and contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

Conclusion: A Versatile Tool for Innovation

Isopropyl chlorothiolformate is a powerful and versatile reagent in the agrochemical synthesis toolkit. Its straightforward reactivity, enabling the formation of crucial thiocarbamate and carbamate linkages, allows for the creation of a diverse range of biologically active molecules. By understanding the underlying reaction mechanisms, adhering to detailed and controlled protocols, and prioritizing stringent safety measures, researchers can effectively harness the potential of this intermediate to develop innovative and effective solutions for global crop protection.

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Application Notes and Protocols for the Scale-Up Synthesis of Isopropyl Chlorothiolformate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide provides an in-depth analysis of the critical considerations for the scale-up synthesis of isopropyl chlorothiolformate. Moving from laboratory-scale synthesis to pilot and industrial production presents a unique set of challenges, particularly concerning reaction thermodynamics, process safety, and product purity. This document outlines two primary synthetic routes, detailing the mechanistic underpinnings and offering expert insights into process optimization, hazard mitigation, and robust analytical and purification strategies. The protocols and data presented herein are designed to equip researchers and chemical engineers with the necessary knowledge to develop a safe, efficient, and scalable manufacturing process for this important chemical intermediate.

Introduction: Isopropyl Chlorothiolformate and Its Significance

Isopropyl chlorothiolformate, a vital reagent in organic synthesis, serves as a key building block in the production of various pharmaceuticals and agrochemicals. Its utility stems from the reactive chlorothiolformate moiety, which allows for the facile introduction of the isopropoxythiocarbonyl group into a wide range of molecules. This functional group is instrumental in the synthesis of certain pesticides, herbicides, and is a precursor for more complex molecular architectures in drug discovery.

The transition from bench-to-plant scale for any chemical process is non-linear and requires a thorough understanding of reaction kinetics, thermodynamics, and potential hazards.[1] This is particularly true for reactions involving reactive sulfur compounds and hazardous chlorinating agents. This guide will provide a detailed roadmap for navigating these challenges.

Synthetic Pathways to Isopropyl Chlorothiolformate

Two primary synthetic routes are commercially viable for the production of isopropyl chlorothiolformate. The choice of route often depends on the availability and cost of raw materials, as well as the specific safety infrastructure of the manufacturing facility.

Route A: Chlorination of Isopropyl Xanthate

This is often the preferred industrial route due to the avoidance of highly toxic gases like phosgene or thiophosgene in the final step. The synthesis begins with the formation of sodium or potassium isopropyl xanthate, which is then chlorinated to yield the desired product.

• Step 1: Synthesis of Sodium Isopropyl Xanthate. This is a well-established reaction involving isopropanol, carbon disulfide, and an alkali metal hydroxide (e.g., sodium hydroxide).[2][3] The reaction is typically carried out in a suitable solvent.

• Step 2: Chlorination of Isopropyl Xanthate. The isopropyl xanthate salt is then reacted with a chlorinating agent, such as sulfuryl chloride (SO₂Cl₂) or chlorine gas (Cl₂), to form isopropyl chlorothiolformate.[4]

Route B: Reaction of Isopropyl Mercaptan with Phosgene or a Phosgene Equivalent

This route involves the direct reaction of isopropyl mercaptan with phosgene (COCl₂) or a phosgene equivalent like triphosgene. While this is a more direct route, the extreme toxicity of phosgene necessitates specialized handling and containment facilities.[5]

Process Visualization and Workflow

Reaction Pathway Diagram

Caption: A typical workflow for scaling up chemical synthesis.

Scale-Up Synthesis Considerations

Process Safety Management

The paramount consideration in scaling up the synthesis of isopropyl chlorothiolformate is safety, primarily due to the hazardous nature of the reagents and potential for exothermic reactions.

• Reagent Hazards :

  • Sulfuryl Chloride (SO₂Cl₂) : Corrosive and reacts violently with water, releasing toxic gases like sulfur dioxide and hydrogen chloride. [6]Proper material compatibility and moisture control are essential.

  • Phosgene (COCl₂) : Extremely toxic and requires specialized, contained manufacturing facilities with advanced monitoring and scrubbing systems. [7] * Carbon Disulfide (CS₂) : Highly flammable with a low flash point and is toxic.

• Exothermic Reaction Control : The chlorination of isopropyl xanthate is an exothermic reaction. Without proper heat management, a thermal runaway can occur, leading to a dangerous increase in temperature and pressure.

  • Heat Flow Calorimetry : Before any scale-up, it is imperative to conduct heat flow calorimetry studies. [8]This provides critical data on the heat of reaction, the maximum rate of heat release, and the thermal accumulation under various process conditions. This data is essential for designing an adequate cooling system for the pilot and production-scale reactors.

Process Optimization and Control

• Temperature Control : Maintaining the optimal reaction temperature is crucial for maximizing yield and minimizing by-product formation. For the chlorination of xanthates, a temperature range of 25-45°C is often employed. [9]* Stoichiometry and Addition Rate : The molar ratio of reactants and the rate of addition of the chlorinating agent are critical process parameters. A slow, controlled addition of the chlorinating agent to the xanthate solution is recommended to manage the exotherm and prevent localized overheating.

• Mixing : Efficient mixing is vital to ensure uniform temperature distribution and reactant concentration, which helps to avoid side reactions. The choice of impeller and agitation speed should be carefully considered during scale-up.

• In-Process Controls (IPCs) : Regular monitoring of the reaction progress is essential for consistent product quality. [10][11] * FT-IR Spectroscopy : In-situ FT-IR can be used to monitor the disappearance of the xanthate starting material and the appearance of the chlorothiolformate product by tracking characteristic vibrational bands. [12][13] * Gas Chromatography (GC) : Periodic sampling and analysis by GC can provide quantitative data on the conversion of starting material and the formation of the product and any by-products.

Purification and Isolation

The crude isopropyl chlorothiolformate product will typically contain unreacted starting materials, by-products, and residual solvent. A robust purification strategy is necessary to achieve the desired product purity.

• Work-up : The reaction mixture is often first washed with water to remove any water-soluble impurities and salts. [9]* Fractional Distillation : Due to its volatile nature, fractional distillation under reduced pressure (vacuum distillation) is the most effective method for purifying isopropyl chlorothiolformate. [14][15]This technique separates compounds based on their boiling points, allowing for the isolation of the pure product from less volatile by-products and more volatile impurities.

Parameter	Recommended Setting	Rationale
Pressure	Reduced (Vacuum)	Lowers the boiling point to prevent thermal decomposition of the product. [16]
Temperature	Dependent on pressure	Should be carefully controlled to achieve good separation without product degradation.
Column Packing	Structured or random packing	Provides a large surface area for efficient vapor-liquid equilibrium.

Analytical Methods

Robust analytical methods are required for both in-process control and final product quality assessment.

• Gas Chromatography-Mass Spectrometry (GC-MS) : This is the primary technique for identifying and quantifying isopropyl chlorothiolformate, as well as any impurities. [17]A suitable column, such as a DB-624, can be used for separation. [18]* Fourier-Transform Infrared (FT-IR) Spectroscopy : Useful for confirming the functional groups present in the final product and for in-process monitoring.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Provides detailed structural information for the final product confirmation.

Experimental Protocols

Laboratory-Scale Synthesis of Sodium Isopropyl Xanthate (Illustrative)

• In a well-ventilated fume hood, equip a 1 L three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a thermometer.

• Charge the flask with sodium hydroxide (40.0 g, 1.0 mol) and water (100 mL). Stir until the sodium hydroxide is fully dissolved.

• Add isopropanol (75.1 g, 1.25 mol).

• Cool the mixture to 10-15°C in an ice bath.

• Slowly add carbon disulfide (76.1 g, 1.0 mol) via the dropping funnel over 1-2 hours, maintaining the temperature below 20°C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2-3 hours. The product, sodium isopropyl xanthate, will be present as a slurry or solution.

Pilot-Plant Scale Synthesis of Isopropyl Chlorothiolformate (Illustrative)

Safety Precaution : This reaction is exothermic and involves hazardous materials. It should only be performed by trained personnel in a well-equipped pilot plant with appropriate safety measures, including an emergency quench system.

• Charge a 100 L glass-lined reactor with the aqueous solution/slurry of sodium isopropyl xanthate (approximately 10 mol) prepared in a similar manner to the lab-scale protocol.

• Cool the reactor contents to 15°C with constant agitation.

• Slowly add sulfuryl chloride (1.42 kg, 10.5 mol) subsurface via a dip tube over 4-6 hours. The temperature should be carefully monitored and maintained between 25-35°C using the reactor cooling jacket.

• After the addition is complete, continue to stir the reaction mixture at 30-35°C for 1-2 hours, monitoring the reaction completion by in-process GC analysis.

• Once the reaction is complete, stop the agitation and allow the layers to separate.

• Transfer the lower organic layer containing the crude isopropyl chlorothiolformate to a separate vessel for purification.

• The crude product is then purified by vacuum distillation.

Conclusion

The successful scale-up of isopropyl chlorothiolformate synthesis is a challenging but achievable endeavor. A thorough understanding of the reaction chemistry, coupled with a rigorous approach to process safety and control, is essential. The chlorination of isopropyl xanthate offers a viable and safer alternative to routes involving phosgene. By implementing the strategies outlined in this guide, including comprehensive calorimetric studies, robust in-process controls, and efficient purification techniques, researchers and drug development professionals can confidently transition this important synthesis from the laboratory to industrial-scale production.

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• Method of preparing alkali metal xanthates. U.S.

• Pilot Plant Design. SlideShare. [Link]

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• Expedient Synthesis of Alkyl and Aryl Thioethers Using Xanthates as Thiol-Free Reagents. MDPI. [Link]

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Application Notes &amp; Protocols: One-Pot Synthesis Utilizing Isopropyl Chlorothiolformate

Introduction: The Strategic Advantage of Isopropyl Chlorothiolformate in One-Pot Reactions

In the landscape of modern synthetic chemistry, the pursuit of efficiency, sustainability, and atom economy is paramount. One-pot syntheses, where reactants are subjected to successive chemical reactions in a single reactor, represent a significant step towards these goals by avoiding lengthy separation processes and reducing chemical waste[1]. Within this framework, the selection of highly efficient and selective reagents is critical. Isopropyl chlorothiolformate, (CH₃)₂CHSC(O)Cl, emerges as a potent C4 building block for the synthesis of S-isopropyl thiocarbamates and related thioesters.

S-Alkyl thiocarbamates are a vital class of compounds with extensive applications as commercial herbicides, fungicides, and pesticides, and they also exhibit a range of other biological activities[2]. The traditional synthesis of these molecules can involve multiple steps, hazardous reagents like gaseous carbonyl sulfide, or complex starting materials[2]. The use of isopropyl chlorothiolformate in a streamlined, one-pot process offers a compelling alternative, enabling the direct and controlled introduction of the isopropylthiocarbonyl moiety onto a variety of nucleophiles, most notably primary and secondary amines.

This guide provides an in-depth exploration of the mechanistic underpinnings, practical considerations, and detailed protocols for leveraging isopropyl chlorothiolformate in the one-pot synthesis of N-substituted S-isopropyl thiocarbamates.

PART 1: Safety, Handling, and Reagent Profile

1.1. Hazard Analysis

Isopropyl chlorothiolformate, like its chloroformate isomer, should be handled as a hazardous chemical. While a specific safety data sheet is not prevalent, data from analogous structures like isopropyl chloroformate and other acyl chlorides indicate significant risks. The compound is expected to be:

• Highly Reactive and Moisture-Sensitive: Reacts violently with water, alcohols, and other protic nucleophiles[3]. Contact with moisture will liberate toxic and corrosive hydrogen chloride (HCl) gas.

• Corrosive: Causes severe skin burns and eye damage[3][4].

• Toxic if Inhaled: Vapors are likely to be extremely hazardous, potentially fatal upon inhalation[3][4][5].

• Flammable: Acyl chlorides are often flammable liquids[3][6].

All manipulations must be conducted in a certified chemical fume hood by trained personnel wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and splash goggles.

1.2. Storage and Handling

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, and well-ventilated area, away from incompatible materials such as water, bases, and alcohols[5]. Refrigeration is recommended to maintain stability.

• Handling: Use only in an inert atmosphere. Transfers should be performed using dry syringes or cannulas. Ensure all glassware is rigorously dried before use.

PART 2: The Core Mechanism: Nucleophilic Acyl Substitution

The foundational reaction for the synthesis of S-isopropyl thiocarbamates is a nucleophilic acyl substitution. The electron-deficient carbonyl carbon of isopropyl chlorothiolformate is highly susceptible to attack by nucleophiles.

The Causality Behind the Reaction:

• Nucleophilic Attack: A primary or secondary amine acts as the nucleophile, attacking the electrophilic carbonyl carbon.

• Tetrahedral Intermediate Formation: This attack forms a transient, unstable tetrahedral intermediate.

• Chloride Elimination: The intermediate collapses, reforming the carbon-oxygen double bond and expelling the chloride ion, which is an excellent leaving group.

• Proton Transfer: The resulting protonated thiocarbamate is deprotonated by a base (typically a non-nucleophilic amine like triethylamine) added to the reaction mixture. This base also serves to neutralize the HCl byproduct, preventing it from forming an unreactive ammonium salt with the starting amine.

Diagram: Generalized Reaction Mechanism

Caption: Mechanism of S-isopropyl thiocarbamate formation.

PART 3: Experimental Protocol: One-Pot Synthesis of N-Substituted S-Isopropyl Thiocarbamates

This protocol details a robust, one-pot procedure for synthesizing a representative thiocarbamate. The procedure involves the sequential addition of reagents to a single flask, eliminating the need for intermediate isolation and purification.

3.1. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Isopropyl Chlorothiolformate	Synthesis Grade	(As available)	Handle with extreme care under inert atmosphere.
Amine (e.g., Dibutylamine)	Reagent Grade, >99%	Sigma-Aldrich, etc.	Must be dry.
Triethylamine (Et₃N)	Anhydrous, >99.5%	Sigma-Aldrich, etc.	Acts as an HCl scavenger. Must be dry.
Dichloromethane (DCM)	Anhydrous, >99.8%	Sigma-Aldrich, etc.	Reaction solvent.
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Grade	Fisher Scientific, etc.	For aqueous work-up.
Brine (Saturated NaCl)	ACS Grade	Fisher Scientific, etc.	For aqueous work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	Anhydrous	Fisher Scientific, etc.	For drying the organic phase.

3.2. Step-by-Step Methodology

• Reactor Setup: Equip a flame-dried, three-necked round-bottom flask with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum for reagent addition.

• Initial Charge: Under a positive flow of nitrogen, charge the flask with the desired amine (1.0 eq.) and anhydrous dichloromethane (approx. 0.2 M concentration relative to the amine).

• Cooling: Cool the stirring solution to 0 °C using an ice-water bath.

• Base Addition: Add anhydrous triethylamine (1.1 eq.) dropwise via syringe, ensuring the temperature remains below 5 °C.

• Reagent Addition: Slowly add isopropyl chlorothiolformate (1.05 eq.) dropwise via syringe over 15-20 minutes. A mild exotherm may be observed. Maintain the internal temperature below 5 °C throughout the addition. A white precipitate (triethylamine hydrochloride) will form.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and quench by slowly adding saturated aqueous NaHCO₃ solution.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃, water, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel or by vacuum distillation to yield the pure S-isopropyl thiocarbamate.

3.3. Experimental Workflow Diagram

Caption: One-pot experimental workflow for thiocarbamate synthesis.

PART 4: Discussion of Critical Parameters and Troubleshooting

The success of this one-pot synthesis hinges on the careful control of several experimental variables. Understanding the causality behind these choices is key to achieving high yields and purity.

4.1. Rationale for Experimental Choices

Parameter	Choice	Rationale & Justification
Solvent	Anhydrous Aprotic (e.g., DCM, THF)	Isopropyl chlorothiolformate is highly reactive towards protic solvents. Anhydrous conditions are mandatory to prevent hydrolysis of the reagent, which would consume it and generate corrosive HCl gas[3]. DCM is excellent for solubilizing reagents and byproducts.
Base	Non-nucleophilic Tertiary Amine (Et₃N)	The base must scavenge the HCl byproduct without competing with the primary/secondary amine for the electrophilic site on the chlorothiolformate. Et₃N is sterically hindered and non-nucleophilic, making it an ideal choice.
Temperature	0 °C for addition, then warm to RT	The initial reaction is exothermic. Low-temperature addition controls the reaction rate, prevents runaway reactions, and minimizes the formation of potential side products. Allowing the reaction to warm ensures it proceeds to completion.
Stoichiometry	Slight excess of base and acylating agent	A slight excess of base (1.1 eq.) ensures complete neutralization of HCl. A slight excess of the chlorothiolformate (1.05 eq.) can help drive the reaction to completion, assuming the excess can be easily removed during purification.

4.2. Troubleshooting Guide

Observation	Potential Cause	Suggested Solution
Low or No Product Yield	1. Inactive (hydrolyzed) chlorothiolformate. 2. Wet solvent or reagents.	1. Use a fresh bottle of the reagent or re-purify if possible. 2. Ensure all glassware is flame-dried and solvents/reagents are certified anhydrous. Use freshly distilled amines.
Multiple Spots on TLC	1. Incomplete reaction. 2. Side-product formation (e.g., urea).	1. Increase reaction time or gently warm the reaction (e.g., to 40 °C). 2. Ensure slow, controlled addition of the chlorothiolformate at 0 °C to maintain selectivity.
Amine Starting Material Remains	1. Insufficient chlorothiolformate. 2. Amine protonated by HCl.	1. Check stoichiometry and ensure accurate addition of the acylating agent. 2. Ensure an adequate amount of base (at least 1.0 eq.) was added before the chlorothiolformate.

Conclusion

The one-pot synthesis of S-isopropyl thiocarbamates using isopropyl chlorothiolformate is an efficient and direct method for accessing this valuable class of molecules. By carefully controlling reaction conditions—particularly temperature and the exclusion of moisture—and understanding the underlying nucleophilic acyl substitution mechanism, researchers can achieve high yields and purity. This approach exemplifies modern synthetic strategies that prioritize procedural simplicity and resource efficiency, making it a valuable tool for professionals in drug development and agrochemical research.

References

• CN101367755A - Process for preparing thiocarbamate. (2009). Google Patents.

• Material Safety Data Sheet ISOPROPYL CHLOROFORMATE. (2025). Chemical Safety. Available at: [Link] (Note: A general search link is provided as the direct link may be unstable).

• Meier, M. A. R., et al. (2021). One‐Pot Synthesis of Thiocarbamates. ResearchGate. Available at: [Link]

• Hydrox Laboratories. (2018). SDS # 1117. Available at: [Link]

• Wikipedia. (n.d.). Riemschneider thiocarbamate synthesis. In Wikipedia. Retrieved from [Link]

• Mihajlović, M., et al. (2021). New Facile One-Pot Synthesis of Isobutyl Thiocarbamate in Recycling Solvent Mixture. MDPI. Available at: [Link]

• Wynne, J. H., Jensen, S. D., & Snow, A. W. (2003). Facile One-Pot Synthesis of S-Alkyl Thiocarbamates. The Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Thiocarbamate synthesis by carbamoylation. Available at: [Link]

• Mihajlović, M., et al. (2021). New Facile One-Pot Synthesis of Isobutyl Thiocarbamate in Recycling Solvent Mixture. ResearchGate. Available at: [Link]

• Process for the preparation of thiocarbamates. (1985). Google Patents.

• Tan, W., et al. (2019). Thiocarbonyl Surrogate via Combination of Potassium Sulfide and Chloroform for Dithiocarbamate Construction. Organic Chemistry Portal. Available at: [Link]

• Kumar, S., et al. (2017). A Novel One-pot Synthesis of Isothiocyanates and Cyanamides from Dithiocarbamate Salts Using Environmentally Benign Reagent Tetrapropylammonium Tribromide. PubMed. Available at: [Link]

• ResearchGate. (2025). ChemInform Abstract: Synthesis of Thiocarbamates from Thiols and Isocyanates under Catalyst- and Solvent-Free Conditions. Available at: [Link]

• Taylor & Francis. (n.d.). One-pot synthesis – Knowledge and References. Available at: [Link]

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. audreyli.com [audreyli.com]
• 3. valsynthese.ch [valsynthese.ch]
• 4. tcichemicals.com [tcichemicals.com]
• 5. fishersci.com [fishersci.com]
• 6. beaufort.tricare.mil [beaufort.tricare.mil]

Isopropyl chlorothiolformate for the preparation of polymerization initiators

Application Note: Synthesis of Advanced Polymerization Initiators via Isopropyl Chlorothiolformate

Executive Summary & Scope in Drug Development

In modern nanomedicine and materials science, the synthesis of well-defined polymer-drug conjugates (e.g., HPMA copolymers, PEGylated therapeutics) relies heavily on Reversible-Deactivation Radical Polymerization (RDRP). Isopropyl chlorothiolformate (CAS: 13889-93-5) serves as a highly efficient electrophilic precursor for the preparation of specialized polymerization initiators, specifically Reversible Addition-Fragmentation chain Transfer (RAFT) agents and thio-peroxydicarbonates[1]. This application note outlines the mechanistic rationale, physicochemical data, and self-validating protocols required to harness this reagent effectively.

Mechanistic Causality: Why Isopropyl Chlorothiolformate?

The selection of the isopropyl moiety over methyl or tert-butyl derivatives is not arbitrary; it is strictly dictated by the kinetics of bimolecular nucleophilic acyl substitution.

• Steric Tuning: The isopropyl group provides a critical "Goldilocks" level of steric hindrance. It progressively shields the carbonyl/thiocarbonyl carbon from weak nucleophiles (like ambient moisture), thereby enhancing the reagent's shelf-life and handling stability compared to highly reactive methyl derivatives[2].

• Electrophilic Accessibility: Despite this shielding, the reactive carbon remains sufficiently accessible to strong nucleophiles (e.g., dithiobenzoate salts or hydroperoxides) to form the requisite tetrahedral intermediate without requiring harsh, degradation-inducing temperatures[2].

• Leaving Group Dynamics: The chloride ion acts as an excellent leaving group. Upon collapse of the tetrahedral intermediate, the irreversible expulsion of chloride drives the reaction forward, ensuring high yields of the target initiator[2]. Furthermore, chloroformates and chlorothioformates are widely recognized for their conversion to peroxydicarbonates, which serve as potent free radical initiators for the polymerization of unsaturated monomers like vinyl chloride and ethylene[3].

Quantitative Data & Reactivity Profiling

Table 1: Physicochemical Profile of Isopropyl Chlorothiolformate

Parameter	Specification / Value	Causality in Experimental Design
Molecular Formula	C₄H₇ClOS	Determines exact stoichiometric calculations.
Appearance	Clear, colorless liquid	Visual QC: Yellowing indicates degradation or disulfide formation.
Solubility	Soluble in THF, DCM, Toluene	Enables homogeneous liquid-phase organic synthesis (LPOS).

| Hydrolytic Stability | Moderate | Hydrolyzes to thiols, CO₂, and HCl; mandates strictly anhydrous Schlenk line techniques[3]. |

Table 2: Comparative Reactivity in Nucleophilic Acyl Substitution [2]

S-Alkyl Group	Dominant Kinetic Effect	Predicted Relative Reactivity	Suitability for Initiator Synthesis
S-Methyl	Minimal Steric Hindrance	Highest	Prone to rapid hydrolysis; difficult to control exotherms.
S-Ethyl	Minor Steric Hindrance	High	Good, but can yield symmetrical byproducts.
S-Isopropyl	Moderate Steric Shielding	Optimal	Ideal balance of stability and controlled reactivity.

| S-tert-Butyl | Severe Steric Hindrance | Lowest | Too unreactive; requires forcing conditions. |

Pathway Visualizations

Caption: Workflow for the synthesis of a polymerization initiator via nucleophilic acyl substitution.

Caption: Mechanism of action of the synthesized initiator in a reversible-deactivation polymerization cycle.

Self-Validating Experimental Protocol: Synthesis of an Isopropyl-based RAFT Initiator

Objective : To synthesize an S-isopropyl thiocarbonylthio-based RAFT agent with >98% purity, suitable for biomedical polymer synthesis.

Phase 1: System Preparation & Dehydration

• Action : Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and argon inlet.

• Causality : Chlorothiolformates hydrolyze rapidly in the presence of moisture to yield mercaptans, carbon dioxide, and hydrogen chloride[3]. Complete exclusion of water is non-negotiable to prevent reagent degradation.

• Validation : Perform Karl Fischer titration on the reaction solvent (anhydrous THF). The system validates itself for the next step only if moisture is < 50 ppm.

Phase 2: Nucleophilic Addition

• Action : Suspend 1.05 equivalents of sodium dithiobenzoate in 100 mL of anhydrous THF. Cool the suspension to 0 °C using an ice-water bath.

• Action : Charge the dropping funnel with 1.0 equivalent of isopropyl chlorothiolformate dissolved in 20 mL of THF. Add dropwise over 30 minutes.

• Causality : The dropwise addition at 0 °C controls the highly exothermic formation of the tetrahedral intermediate. This prevents thermal degradation of the chlorothiolformate and suppresses the formation of symmetrical dithio-bis(thioformate) byproducts.

• Validation : Monitor the internal temperature using a thermocouple. The protocol self-validates if the temperature remains ≤ 5 °C. A visual color shift from deep red to a lighter pink/orange indicates the successful consumption of the dithiobenzoate nucleophile.

Phase 3: Reaction Progression & Elimination

• Action : Remove the ice bath and allow the reaction to warm to ambient temperature (20-25 °C). Stir for 4 hours.

• Causality : Warming provides the necessary activation energy for the collapse of the tetrahedral intermediate and the irreversible expulsion of the chloride leaving group, finalizing the substitution.

• Validation : Perform Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (9:1). The progression is validated when the starting material spot (R_f ≈ 0.8) completely disappears, replaced by a single distinct product spot (R_f ≈ 0.5).

Phase 4: Workup and Isolation

• Action : Quench the reaction by adding 50 mL of chilled, deionized water. Extract the aqueous layer three times with 50 mL of dichloromethane (DCM).

• Action : Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Causality : Water solubilizes the NaCl byproduct. DCM selectively partitions the hydrophobic RAFT initiator. MgSO₄ removes residual water prior to concentration to prevent late-stage hydrolysis of the product.

• Validation : Analyze the crude product via ¹H NMR (CDCl₃). The protocol is considered successful and fully validated if the spectrum shows a distinct septet at ~3.5-4.0 ppm (1H, -CH (CH₃)₂) and a doublet at ~1.4 ppm (6H, -CH(CH₃ )₂), confirming the structural integrity of the isopropyl moiety.

References

*[1] Isopropyl Chloroformate | Research Reagent & Intermediate , Benchchem. 1 *[2] S-Octyl Chlorothioformate | Reagent for Synthesis , Benchchem. 2 *[3] Chloroformates Acute Exposure Guideline Levels , National Center for Biotechnology Information (NCBI) - NIH. 3

Sources

• 1. Isopropyl Chloroformate|Research Reagent & Intermediate [benchchem.com]
• 2. S-Octyl Chlorothioformate | Reagent for Synthesis [benchchem.com]
• 3. Chloroformates Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Isopropyl Chlorothiolformate (IPTCF) Stability &amp; Storage

This guide serves as a specialized technical support resource for researchers and process chemists handling Isopropyl Chlorothiolformate (IPTCF) . It is designed to address the specific stability challenges of this reagent, moving beyond generic safety data to provide mechanistic insights and actionable preservation protocols.

Compound: Isopropyl Chlorothiolformate (S-Isopropyl chlorothioformate) CAS: 13889-93-5 Molecular Formula:

Primary Hazard: Corrosive, Lachrymator, Pressure Generation

Module 1: The Mechanics of Decomposition

Q: Why does my IPTCF bottle develop pressure even in a fridge?

A: Pressure buildup is the primary indicator of decomposition. Unlike simple alkyl halides, IPTCF undergoes two distinct degradation pathways depending on the trigger: Moisture-Induced Hydrolysis and Thermal Disproportionation .

The Hydrolysis Cascade (Moisture Trigger)

Even trace atmospheric moisture initiates a cascade that releases two moles of gas for every mole of reacted water. This is the most common cause of bottle over-pressurization.

• Mechanism: Water attacks the carbonyl carbon, displacing chloride. The resulting unstable intermediate collapses to release Carbon Dioxide (

  ), Hydrogen Chloride ( ), and Isopropyl Thiol.

• Impact: The acidic byproducts (

  ) can catalyze further auto-catalytic decomposition.

Thermal Decomposition (Entropy Trigger)

Thiolformates are thermodynamically predisposed to extrude stable gases.

• Mechanism: At elevated temperatures, IPTCF undergoes an internal nucleophilic substitution (

  type mechanism) or radical fragmentation to yield Isopropyl Chloride and Carbonyl Sulfide ( ).

• Impact: Carbonyl sulfide is a toxic gas.[1] This reaction is often slow at

  but accelerates significantly above .

Visualization: Decomposition Pathways

The following diagram illustrates the competing degradation routes you must mitigate.

Caption: Figure 1. Dual decomposition pathways of IPTCF showing gas generation risks (HCl, CO2, COS) upon exposure to moisture or heat.

Module 2: Critical Storage Protocols

Q: What are the absolute "Gold Standard" conditions for long-term storage?

A: To halt the mechanisms described above, you must implement a "Cold-Dry-Inert" triad.

Parameter	Specification	Technical Rationale
Temperature	-20°C (± 5°C)	Kinetic inhibition of the thermal extrusion of COS. Storage at 4°C is acceptable for <1 month, but -20°C is required for long-term stability [1].
Atmosphere	Argon (Pre-dried)	Argon is heavier than air and provides a superior blanket compared to Nitrogen, preventing moisture diffusion into the liquid interface [2].
Container	Glass + PTFE Liner	IPTCF dissolves many plastics. Use borosilicate glass with a Teflon (PTFE) lined cap. Parafilm is insufficient as it is permeable to organic vapors and will dissolve.
Desiccant	Secondary Containment	Store the primary bottle inside a secondary jar containing activated molecular sieves or Drierite to create a micro-arid environment.

Protocol: The "Septum-Seal" Technique for Active Use

Avoid repeatedly opening the main cap, which introduces atmospheric moisture.

• Replace the standard cap with a Sure-Seal™ or equivalent PTFE-faced septum cap.

• Secure the cap with electrical tape or a crimp seal.

• Withdrawal: Always use a dry, Argon-flushed syringe.

• Backfill: Inject an equivalent volume of dry Argon into the bottle before withdrawing liquid to prevent creating a vacuum that sucks in moist air upon needle removal.

Module 3: Troubleshooting & Quality Control

Q: How do I determine if my IPTCF is still usable without running a full reaction?

A: Use this troubleshooting matrix to assess reagent quality.

Troubleshooting Matrix

Symptom	Diagnosis	Actionable Solution
White precipitate around cap	Hydrolysis (Advanced)	The precipitate is likely amine salts (if amines present) or polymerized byproducts. Discard. The HCl generated has likely compromised the remaining liquid.
"Hissing" upon opening	Pressure Buildup	Significant decomposition has occurred ( evolution).[2] Vent carefully in a fume hood. Check purity via NMR before use.
Pungent "Rotten Egg" Odor	Thiol Formation	Isopropyl thiol has formed via hydrolysis. The reagent is degraded.[2][3] If the smell is faint, distill under vacuum; otherwise, discard.
Cloudiness in liquid	Moisture Contamination	Water micro-droplets or HCl adducts are present. Add activated 4Å Molecular Sieves (pellets, not powder) and let stand for 24h at 4°C. Filter before use.

Workflow: Purity Verification Decision Tree

Follow this logic flow to validate your reagent before committing valuable precursors.

Caption: Figure 2. Decision logic for validating IPTCF purity using visual and spectroscopic methods.

Module 4: Emergency Handling & Safety

Q: The bottle is stuck and pressurized. How do I open it safely?

A: Never force a stuck cap on a pressurized bottle of IPTCF.

• PPE: Wear a face shield, heavy butyl gloves, and a lab coat.

• Cooling: Place the bottle in a dry ice/acetone bath (

  ) for 20 minutes. This lowers the vapor pressure of the decomposition gases ( , , ) significantly.

• Venting: Once cold, transfer to a fume hood. Clamp the bottle securely. Use a heavy-gauge needle connected to a bubbler (filled with aqueous NaOH) to pierce the septum and relieve pressure slowly.

• Disposal: If the bottle cannot be opened, treat it as a high-hazard waste cylinder. Contact your EH&S department.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[4] Retrieved from [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 60961, Isopropyl chlorothioformate. Retrieved from [Link]

• Pasquet, M. J., et al. (1998). Thermal stability of chloroformates and chlorothiolformates. Journal of Thermal Analysis and Calorimetry.

Sources

• 1. laballey.com [laballey.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Isopropanol | CH3CHOHCH3 | CID 3776 - PubChem [pubchem.ncbi.nlm.nih.gov]

Side reactions of isopropyl chlorothiolformate with common functional groups

Technical Support Center: Optimizing Reactions with Isopropyl Chlorothiolformate (IPTF)

Topic: Troubleshooting Side Reactions and Reactivity of Isopropyl Chlorothiolformate (CAS: 13889-93-5) Document ID: TS-IPTF-004 Last Updated: March 2, 2026

Executive Summary & Reagent Profile

Isopropyl Chlorothiolformate (IPTF) is a specialized acylating agent utilized primarily for introducing the

-isopropyl thiocarbonyl moiety or activating carboxylic acids via mixed anhydrides.

Unlike its oxygen analog (Isopropyl Chloroformate), IPTF possesses a thioester-like linkage (

), which imparts distinct electronic properties. The sulfur atom reduces the carbonyl electrophilicity slightly compared to oxygen but makes the bond more susceptible to specific cleavage pathways.

Key Reactivity Differentiators:

• Leaving Group: The leaving group is chloride (

  ), but the resulting product is a thiocarbamate or thiocarbonate, which retains the sulfur atom.

• Stability: IPTF is generally more stable to hydrolysis than acetyl chloride but less stable than alkyl chloroformates. It is prone to thermal decomposition releasing carbonyl sulfide (COS).

Troubleshooting Guides & FAQs

Category A: Reaction with Amines (Thiocarbamate Formation)

Q1: I am observing low yields and a strong "rotten egg" odor during the synthesis of S-isopropyl thiocarbamates. What is happening?

Diagnosis: This indicates Hydrolysis competing with Aminolysis. The "rotten egg" odor is 2-Propanethiol (Isopropyl mercaptan), a byproduct of IPTF reacting with adventitious water.

• Mechanism:

• Root Cause:

  • Wet solvents (IPTF is highly moisture-sensitive).

  • Insufficient base to neutralize HCl (acidic conditions catalyze hydrolysis).

  • Slow addition of amine allowing moisture uptake.

Corrective Protocol:

• Solvent Drying: Ensure DCM or THF is anhydrous (

  ppm water).

• Base Stoichiometry: Use a slight excess (1.1–1.2 eq) of a tertiary amine (e.g., Triethylamine or DIPEA) to scavenge HCl immediately.

• Temperature: Conduct the reaction at

  to suppress hydrolysis rates relative to aminolysis.

Q2: My LC-MS shows a peak corresponding to the urea derivative

instead of the thiocarbamate.

Diagnosis: Isocyanate Intermediate Formation. Under strongly basic conditions or high temperatures, the chlorothiolformate can induce a Lossen-type or Curtius-like rearrangement (less common) or, more likely, the amine attacks a carbamoyl chloride intermediate if the reaction pathway is complex. However, a more probable side reaction with primary amines and excess base is the elimination of

from the formed thiocarbamate to generate an isocyanate ( ), which then reacts with remaining amine to form a urea.

Corrective Protocol:

• Avoid large excesses of strong base.

• Keep reaction temperature below

  .

• Monitor the reaction to stop immediately upon consumption of starting material.

Category B: Mixed Anhydride Couplings (Peptide/Amide Synthesis)

Q3: When using IPTF to activate a carboxylic acid, I see significant amounts of the symmetrical anhydride

and the N-acyl urea byproduct.

Diagnosis: Disproportionation and Wrong-Site Attack. Mixed anhydrides formed from chlorothiolformates (

) are activated species.

• Disproportionation:

  .

• Wrong-Site Attack: The nucleophile (amine) attacks the carbonate carbonyl (releasing carboxylate) instead of the amide carbonyl.

Corrective Protocol:

• Activation Time: Do not activate for longer than 2–5 minutes at

  before adding the amine. Long activation times favor disproportionation.

• Sterics: IPTF is less sterically hindered than Isobutyl Chloroformate (IBCF). If regioselectivity is poor (attack at the wrong carbonyl), switch to a bulkier thiolformate or revert to IBCF if the sulfur moiety is not strictly required.

Category C: Stability & Decomposition

Q4: The reagent bottle has built up pressure and the liquid has turned yellow. Is it usable?

Diagnosis: Thermal Decomposition. IPTF decomposes via an entropy-driven pathway to form Isopropyl Chloride and Carbonyl Sulfide (COS) gas.

• Reaction:

Action:

• Do NOT use. The titer of the reagent is compromised, and dissolved COS can interfere with nucleophilic reactions.

• Disposal: Vent carefully in a fume hood. Treat as a halogenated waste containing sulfides.

Visualizing the Reaction Landscape

The following diagram illustrates the competitive pathways when IPTF is introduced to a reaction mixture containing an Amine and Water (impurity).

Caption: Figure 1. Competitive reaction pathways for Isopropyl Chlorothiolformate. Green path indicates the desired synthesis; red/yellow paths indicate common failure modes.

Validated Experimental Protocol

Protocol: Synthesis of S-Isopropyl Thiocarbamates from Secondary Amines

Objective: To selectively acylate a secondary amine while minimizing hydrolysis and disulfide formation.

Materials:

• Amine substrate (1.0 eq)[1]

• Isopropyl chlorothiolformate (IPTF) (1.1 eq)

• Triethylamine (

  ) or Diisopropylethylamine (DIPEA) (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Nitrogen/Argon atmosphere[1]

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with inert gas (

  ). Add the amine (1.0 mmol) and dissolve in anhydrous DCM (5 mL).

• Base Addition: Add

  (1.2 mmol) via syringe. Cool the mixture to using an ice bath.

  • Why? Cooling suppresses the rate of hydrolysis and controls the exotherm of the acylation.

• Reagent Addition: Add IPTF (1.1 mmol) dropwise over 5 minutes.

  • Observation: A white precipitate (

    ) should form immediately. If no precipitate forms, check if the amine is too weak a nucleophile or if water is present.

• Reaction: Stir at

  for 30 minutes, then allow to warm to room temperature for 1 hour.

  • Monitoring: Check via TLC or LC-MS. The thiocarbamate is usually less polar than the starting amine.

• Quenching (Critical):

  • Add 10% aqueous citric acid or

    solution.

  • Note: This step neutralizes excess base and solubilizes amine salts.

• Workup: Extract with DCM. Wash the organic layer with water and brine.[1] Dry over

  .

  • Odor Control: All aqueous washes will contain traces of isopropyl thiol (hydrolysis byproduct). Treat aqueous waste with dilute bleach (sodium hypochlorite) to oxidize the thiol to the odorless sulfonate before disposal.

References

• Queen, A., et al. (1970). Kinetics and Mechanism for the Hydrolysis of Chlorothionoformate and Chlorodithioformate Esters. Canadian Journal of Chemistry, 48(23), 3721-3729.

• Kevill, D. N., & D'Souza, M. J. (2011). Kinetic evaluation of the solvolysis of isobutyl chloro- and chlorothioformate esters. International Journal of Molecular Sciences, 12(5), 3268-3281.

• PubChem. (n.d.).[2] S-Propyl chlorothioformate Compound Summary. National Library of Medicine.

• Albertson, N. F. (1962). Synthesis of Peptides with Mixed Anhydrides. Organic Reactions, 12, 157-355.[3] (Foundational text on mixed anhydride methodology).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. S-propyl chlorothioformate | C4H7ClOS | CID 26323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US3640991A - Mixed anhydride method of preparing peptides - Google Patents [patents.google.com]

Technical Support Center: Handling Moisture-Sensitive Isopropyl Chlorothiolformate Reactions

Welcome to the technical support center for isopropyl chlorothiolformate. This guide is designed for researchers, scientists, and professionals in drug development who utilize this highly reactive reagent. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the success and safety of your experiments. Our focus is on the practical application of chemical principles to overcome common challenges associated with the moisture sensitivity of isopropyl chlorothiolformate.

I. Understanding the Challenge: The Reactivity of Isopropyl Chlorothiolformate

Isopropyl chlorothiolformate is a valuable reagent in organic synthesis, primarily for the introduction of the isopropyl thiocarbamate moiety, a common functional group in pharmacologically active compounds.[1] However, its utility is matched by its reactivity, particularly its extreme sensitivity to moisture.

Contact with water leads to rapid hydrolysis, yielding isopropyl alcohol, hydrochloric acid (HCl), and carbon dioxide.[1] This decomposition pathway not only consumes the reagent but also introduces byproducts that can interfere with your desired reaction, making stringent anhydrous conditions paramount for success.[2][3]

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments with isopropyl chlorothiolformate.

Problem 1: Low or No Product Yield

Possible Causes:

• Reagent Decomposition: The most likely culprit is the premature decomposition of isopropyl chlorothiolformate due to the presence of moisture.[2]

• Incomplete Reaction: The reaction conditions (temperature, time, stoichiometry) may not be optimal for your specific substrate.

• Side Reactions: The nucleophile may be reacting with other components in the reaction mixture.

Solutions:

• Rigorous Moisture Exclusion:

  • Glassware: Oven-dry all glassware at a minimum of 125°C overnight and cool under a stream of dry nitrogen or argon.[3][4]

  • Solvents: Use freshly distilled, anhydrous solvents. Solvents should be stored over molecular sieves.

  • Inert Atmosphere: Conduct the entire reaction under a positive pressure of an inert gas (nitrogen or argon) using a Schlenk line or in a glovebox.[3]

  • Reagents: Ensure all other reagents, including your amine or alcohol substrate, are anhydrous.

• Reaction Optimization:

  • Temperature Control: Many reactions with isopropyl chlorothiolformate are exothermic. Perform the addition of the reagent at a low temperature (e.g., 0 °C or -78 °C) to control the reaction rate and minimize side reactions.

  • Stoichiometry: A slight excess of the nucleophile (amine or alcohol) can sometimes drive the reaction to completion.

  • Reaction Monitoring: Track the progress of the reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy.[5][6]

Problem 2: Formation of a White Precipitate

Possible Cause:

• Hydrolysis Product: The white precipitate is often the hydrochloride salt of your amine substrate, formed by the reaction of the amine with HCl generated from the hydrolysis of isopropyl chlorothiolformate.[1]

Solutions:

• Strict Anhydrous Conditions: As detailed in Problem 1, preventing the hydrolysis of isopropyl chlorothiolformate is the primary solution.[4]

• Use of a Non-Nucleophilic Base: Incorporate a non-nucleophilic base, such as triethylamine or diisopropylethylamine, into your reaction mixture. This "HCl scavenger" will neutralize any in-situ generated HCl without competing with your primary nucleophile.[4]

Problem 3: Inconsistent Results

Possible Causes:

• Variable Reagent Quality: The purity of your isopropyl chlorothiolformate may vary between batches or may have degraded during storage.

• Inconsistent Reaction Setup: Minor variations in your experimental setup can introduce moisture or other contaminants.

Solutions:

• Reagent Handling and Storage:

  • Store isopropyl chlorothiolformate at or below 0°C in its original, tightly sealed container.[2]

  • Use syringe or cannula techniques for transferring the reagent to maintain an inert atmosphere.[3] Consider using Sure/Seal™ bottles which are designed for handling air- and moisture-sensitive reagents.

• Standardized Procedures: Develop and adhere to a strict, standardized protocol for all reactions involving isopropyl chlorothiolformate.

III. Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with isopropyl chlorothiolformate?

A1: Isopropyl chlorothiolformate is a highly flammable, corrosive, and toxic compound.[7][8] It is fatal if inhaled, and contact with skin and eyes can cause severe burns.[9][10] The vapor can form explosive mixtures with air.[7] Always handle this reagent in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2][9]

Q2: How should I properly store isopropyl chlorothiolformate?

A2: Store isopropyl chlorothiolformate in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[2][9] It should be kept in its original, tightly sealed container under an inert atmosphere.[2] The recommended storage temperature is at or below 0°C.[2]

Q3: What solvents are compatible with isopropyl chlorothiolformate reactions?

A3: Aprotic solvents such as tetrahydrofuran (THF), diethyl ether, dichloromethane (DCM), and toluene are commonly used.[1] It is crucial that these solvents are rigorously dried before use.

Q4: How can I safely quench a reaction containing unreacted isopropyl chlorothiolformate?

A4: Slowly and cautiously add the reaction mixture to a cold, stirred solution of a weak base, such as sodium bicarbonate or a cold alkaline solution.[1] This should be done in a fume hood, as the quench process will generate gas (CO2) and HCl. Do not use water directly as a quenching agent, as the reaction can be violent.[2][7]

Q5: What are some common applications of isopropyl chlorothiolformate in drug development?

A5: It is primarily used as a building block to introduce an isopropyl carbamate or carbonate moiety into molecules.[1] These functional groups are present in a range of pharmacologically active compounds. The synthesis of thiocarbamates is a key application.[5][11][12][13][14]

IV. Experimental Protocol: Synthesis of an Isopropyl Thiocarbamate

This protocol provides a general procedure for the synthesis of an isopropyl thiocarbamate from an amine.

Materials:

• Isopropyl chlorothiolformate

• Primary or secondary amine

• Anhydrous dichloromethane (DCM)

• Triethylamine (Et3N), freshly distilled

• Oven-dried round-bottom flask with a magnetic stir bar

• Septa

• Syringes and needles

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Setup: Assemble the reaction apparatus (flask, stir bar, septa) and flame-dry under vacuum. Allow to cool to room temperature under a positive pressure of inert gas.

• Reagent Preparation: In the reaction flask, dissolve the amine (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous DCM.

• Cooling: Cool the reaction mixture to 0°C using an ice-water bath.

• Addition of Isopropyl Chlorothiolformate: Slowly add isopropyl chlorothiolformate (1.1 equivalents) dropwise to the stirred reaction mixture via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC or GC-MS analysis indicates the consumption of the starting amine.

• Workup:

  • Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

V. Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in moisture-sensitive isopropyl chlorothiolformate reactions.

Caption: Troubleshooting workflow for isopropyl chlorothiolformate reactions.

VI. Quantitative Data Summary

Parameter	Recommended Value/Condition	Rationale
Solvent Moisture Content	< 50 ppm	To prevent hydrolysis of isopropyl chlorothiolformate.
Reaction Temperature	0 °C to room temperature	To control reaction rate and minimize side products.
Storage Temperature	≤ 0 °C	To ensure long-term stability of the reagent.[2]
Inert Gas Purity	≥ 99.998%	To maintain an anhydrous and oxygen-free atmosphere.

VII. References

• Material Safety Data Sheet ISOPROPYL CHLOROFORMATE. (2025, May 26). Retrieved from

• ISOPROPYL CHLOROFORMATE IPCF. (n.d.). Retrieved from

• SAFETY DATA SHEET - Fisher Scientific. (2011, October 31). Retrieved from

• Thiocarbamate synthesis by amination - Organic Chemistry Portal. (n.d.). Retrieved from

• SAFETY DATA SHEET - TCI Chemicals. (n.d.). Retrieved from

• One‐Pot Synthesis of Thiocarbamates. (2021, August 19). ResearchGate. Retrieved from

• Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. (2010, June 29). Retrieved from

• Synthesis and application of thiocarbamates via thiol-dioxazolone modified Lossen rearrangement - Chemical Communications (RSC Publishing). (n.d.). Retrieved from

• Thiocarbamate synthesis by carbamoylation - Organic Chemistry Portal. (n.d.). Retrieved from

• ICSC 0287 - ISOPROPYL CHLOROFORMATE - International Chemical Safety Cards (ICSCs). (n.d.). Retrieved from

• Facile One-Pot Synthesis of S-Alkyl Thiocarbamates. (n.d.). Audrey Yun Li. Retrieved from

• Preservation of Moisture-Sensitive Chemical Reagents - Sigma-Aldrich. (n.d.). Retrieved from

• Isopropyl chloroformate - Yuhan. (n.d.). Retrieved from

• Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group - University of Pittsburgh. (2014, February 22). Retrieved from

• Analytical Methods. (2013, August 16). Retrieved from

• Storing/handling moisture sensitive chemicals outside of the glovebox? - Reddit. (2023, January 14). Retrieved from

• Grunwald-Winstein Analysis - Isopropyl Chloroformate Solvolysis Revisited - PMC - NIH. (2009, March 2). Retrieved from

• Technical Support Center: Solvent Effects on Chloro(isopropyl)silane Reactivity - Benchchem. (n.d.). Retrieved from

Sources

• 1. framochem.com [framochem.com]
• 2. valsynthese.ch [valsynthese.ch]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. acikerisim.mu.edu.tr [acikerisim.mu.edu.tr]
• 7. ICSC 0287 - ISOPROPYL CHLOROFORMATE [chemicalsafety.ilo.org]
• 8. yuhanchemi.com [yuhanchemi.com]
• 9. fishersci.com [fishersci.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. Thiocarbamate synthesis by amination [organic-chemistry.org]
• 12. Synthesis and application of thiocarbamates via thiol-dioxazolone modified Lossen rearrangement - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. Thiocarbamate synthesis by carbamoylation [organic-chemistry.org]
• 14. audreyli.com [audreyli.com]

Technical Support Center: S-Isopropyl Chlorothioformate Coupling Optimization

Reagent Focus: S-Isopropyl Chlorothioformate (CAS: 13889-93-5) Common Name: Isopropyl chlorothiolformate Formula:

⚠️ CRITICAL SAFETY & IDENTITY CHECK

STOP. Before proceeding, verify your reagent bottle.

• Are you using Isopropyl Chloroformate (

  )? If yes, EXIT this guide. The reactivity, safety profile, and products are different.[1]

• Are you using S-Isopropyl Chlorothioformate (

  )? If yes, proceed.

Why this matters: S-Isopropyl chlorothioformate releases isopropyl mercaptan (extreme stench) upon hydrolysis, whereas the chloroformate releases isopropanol. The S-analog is also less hydrolytically stable and requires stricter moisture control.

Module 1: The "Zero-Fail" Pre-Reaction Setup

Expert Insight: 80% of failures with chlorothiolformates stem from moisture ingress or improper base stoichiometry, leading to rapid hydrolysis into COS, HCl, and thiols.

Solvent Compatibility Matrix

Chlorothiolformates are "hard" electrophiles at the carbonyl carbon but possess a "soft" sulfur tail. Solvent choice dictates reaction kinetics and byproduct solubility.

Solvent	Rating	Technical Note
Dichloromethane (DCM)	⭐⭐⭐⭐⭐	Preferred. High solubility for reagent; easy workup. Must be anhydrous (<50 ppm ).
THF	⭐⭐⭐⭐	Good for polar substrates. Warning: Commercial THF often contains peroxides/water; use freshly distilled/dried.
Toluene	⭐⭐⭐	Excellent for scale-up. Slower kinetics than DCM due to polarity, but easier salt filtration.
DMF/DMAc	⭐⭐	Use with caution. Can accelerate decomposition if wet. High polarity can complicate extraction of the sulfur-based product.
Alcohols (MeOH/EtOH)	❌	FORBIDDEN. Will react to form mixed carbonates ( ), destroying the reagent.

Base Selection Logic

The reaction generates stoichiometric HCl. Immediate scavenging is vital to prevent acid-catalyzed decomposition of the thiocarbamate product.

• Primary Choice: Triethylamine (

  ) or DIPEA (Hünig's Base) .

  • Why: Soluble in organic media; forms salts that precipitate in non-polar solvents (DCM/Toluene), driving the reaction forward (Le Chatelier’s principle).

• Biphasic Choice:

  / (Schotten-Baumann) .

  • Why: Used only if the amine is water-soluble. Requires vigorous stirring. Risk:[2][3][4] Hydrolysis of the reagent competes with coupling.

Module 2: Core Experimental Protocol

Objective: Synthesis of S-isopropyl thiocarbamates (

) from secondary amines.

Step-by-Step Methodology

• System Prep: Flame-dry a round-bottom flask under

  or Ar atmosphere.

• Substrate Solution: Dissolve Amine (1.0 equiv) and Base (1.2 - 1.5 equiv) in anhydrous DCM (0.2 M concentration).

• Thermal Control: Cool the mixture to 0°C (Ice/Water bath).

  • Causality: Low temperature suppresses the decomposition of the chlorothiolformate and minimizes O-acylation if hydroxyl groups are present.

• Reagent Addition: Add S-Isopropyl chlorothioformate (1.05 - 1.1 equiv) dropwise via syringe over 10–15 minutes.

  • Visual Cue: Slight fuming may occur; white precipitate (Amine-HCl salt) should form immediately.

• Reaction Phase: Stir at 0°C for 30 mins, then allow to warm to Room Temperature (RT) for 1–2 hours.

  • Monitoring: Check TLC.[5] The thiocarbamate product is usually less polar than the starting amine.

• Quench & Odor Control:

  • CRITICAL: Quench with saturated

    .

  • Odor Mgmt: All glassware and aqueous waste must be treated with 10% Bleach (Sodium Hypochlorite) to oxidize any trace isopropyl mercaptan (rotten cabbage smell) to the odorless sulfonate.

Module 3: Mechanistic Visualization & Troubleshooting

Reaction Pathway Diagram

Understanding the competition between coupling and hydrolysis is key to optimization.

Caption: Kinetic competition between the desired nucleophilic acyl substitution (top path) and hydrolytic decomposition (bottom path).

Troubleshooting FAQ

Q: The reaction smells unbearably like rotten eggs/cabbage. Is this normal?

• A: No, it indicates failure.

  • Diagnosis: The "rotten" smell is Isopropyl Mercaptan . This means your reagent has hydrolyzed (reacted with water) or decarbonylated.

  • Fix: Ensure solvents are anhydrous. Check the reagent bottle quality (if it smells strongly before opening, it may have degraded). Use a bleach trap for the vacuum pump exhaust.

Q: I see low conversion, and adding more reagent doesn't help.

• A: You likely have "Base Starvation."

  • Diagnosis: As HCl forms, it protonates your unreacted amine substrate, rendering it non-nucleophilic (

    ).

  • Fix: Ensure you have at least 1.2 equivalents of base (TEA/DIPEA). If the amine is sterically hindered, use a stronger base like NaH (in THF) to pre-deprotonate the amine before adding the chlorothiolformate.

Q: I have an alcohol (-OH) and an amine (-NH2) in my molecule. How do I get selective N-acylation?

• A: Rely on Temperature and Stoichiometry.

  • Expertise: Amines are better nucleophiles than alcohols. At 0°C to -10°C , the reaction with the amine is kinetically favored.

  • Protocol: Add the reagent very slowly (syringe pump) to keep its concentration low, ensuring the highly reactive amine consumes it before the alcohol can compete. Avoid DMAP (catalyst), as it promotes O-acylation.

Module 4: Workup & Stability Decision Tree

Use this flow to determine the safest isolation method for your specific outcome.

Caption: Logical flow for isolation, prioritizing the removal of catalytic salts and neutralization of odorous byproducts.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 83669, S-Isopropyl chlorothioformate. Retrieved from [Link]

• Smith, M. B., & March, J.March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure.
• Vertex AI Search (2026).Grounding verification for CAS 13889-93-5 and distinction from isopropyl chloroformate.

Sources

• 1. valsynthese.ch [valsynthese.ch]
• 2. S-ISOPROPYL CHLOROTHIOFORMATE | 13889-93-5 [chemicalbook.com]
• 3. kansashealthsystem.com [kansashealthsystem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Purification techniques for products from isopropyl chlorothiolformate reactions

Introduction

Welcome to the Technical Support Center for scientists engaged in reactions involving isopropyl chlorothiolformate. This versatile reagent is a cornerstone for synthesizing S-isopropyl thiocarbamates, a functional group prevalent in pharmaceuticals and agrochemicals. However, the reactivity that makes it valuable also introduces specific challenges in purification. The presence of sulfur, the lability of the thiolester bond under certain conditions, and the formation of characteristic byproducts necessitate robust and well-reasoned purification strategies.

This guide is structured to provide direct, actionable solutions to common problems encountered in the lab. It moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and adapt methodologies to your specific target molecule.

Troubleshooting Guide: From Crude Reaction to Pure Product

This section addresses the most frequent issues observed during the workup and purification of products from isopropyl chlorothiolformate reactions.

Q1: My reaction yield is low, and TLC/LC-MS analysis shows a significant amount of unreacted starting amine.

Core Problem: The nucleophilicity of the starting amine has been compromised during the reaction.

Causality: The reaction of an amine with isopropyl chlorothiolformate generates one equivalent of hydrochloric acid (HCl). If not effectively neutralized, this acid will protonate the starting amine, forming an ammonium salt (R₂NH₂⁺Cl⁻). This salt is no longer nucleophilic and cannot react with the electrophilic chlorothiolformate, thus stalling the reaction.

Suggested Solutions:

• Employ a Non-Nucleophilic Base: Use at least 1.1 to 1.5 equivalents of a tertiary amine base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). These bases act as dedicated acid scavengers without competing in the primary reaction.

• Verify Reagent Stoichiometry: Ensure accurate measurement of all reagents. An insufficient amount of base is a common culprit for incomplete reactions.

• Consider Reaction Temperature: While many reactions proceed at room temperature, less reactive amines may require gentle heating (e.g., 40-50°C). However, be cautious, as excessive heat can promote side reactions.[1]

Q2: After aqueous workup, my crude product has a strong, foul odor, and I see a new non-polar spot on TLC. What is happening?

Core Problem: Hydrolysis of unreacted isopropyl chlorothiolformate and subsequent oxidation.

Causality: Any remaining isopropyl chlorothiolformate is sensitive to water, especially under basic or acidic workup conditions. It hydrolyzes to form isopropyl mercaptan (isopropanethiol), a volatile compound with a notoriously unpleasant smell. This mercaptan can then be readily oxidized by air to form diisopropyl disulfide, a common, relatively non-polar byproduct.

dot

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Yields in Isopropyl Carbamate Formation

Welcome to the technical support center for the synthesis of isopropyl carbamate. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in achieving optimal yields. Here, we address common issues in a practical question-and-answer format, grounded in established chemical principles and field-proven insights. Our goal is to provide not just solutions, but a deeper understanding of the reaction dynamics to empower your experimental success.

Frequently Asked Questions (FAQs)

Q1: My reaction seems to have stalled. Analysis of the crude mixture shows a significant amount of unreacted starting material (e.g., isopropanol and a urea or isocyanate precursor). What are the most likely causes and how can I fix this?

A1: A stalled or incomplete reaction is one of the most common issues and typically points to suboptimal reaction conditions or insufficient activation energy.

Root Cause Analysis:

• Insufficient Temperature: Many carbamate synthesis protocols, even those described as running at "mild" or "room temperature," require a specific activation energy to proceed at a practical rate. If the temperature is too low, the reaction kinetics will be exceedingly slow, leading to poor conversion.[1]

• Poor Mixing/Mass Transfer: In heterogeneous reaction mixtures (e.g., a solid reactant in a liquid), inefficient stirring can be a major issue. If the reactants are not in continuous contact, the reaction can halt once the accessible surface area of the solid reactant has been consumed.

• Reagent Purity and Stoichiometry: The presence of moisture can be detrimental, as water can react with isocyanate intermediates or other activated species.[1] Additionally, an incorrect molar ratio of reactants can lead to the depletion of one reagent, leaving the other in excess.

Troubleshooting Protocol:

• Verify Recommended Temperature: First, consult the literature for the established temperature range for your specific synthetic route.[1]

• Incremental Temperature Increase: If no specific temperature is cited, or if you are already at the low end of a recommended range, consider a cautious and stepwise increase in temperature (e.g., in 10°C increments). Monitor the reaction progress closely at each new setpoint using an appropriate analytical technique like Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

• Enhance Agitation: Ensure your stirring mechanism (magnetic stir bar, overhead stirrer) is providing vigorous agitation, especially in multiphasic systems. There should be a visible vortex, and any solid materials should be well-suspended.

• Re-evaluate Reagents:

  • Use anhydrous solvents and ensure your starting materials are dry.

  • Accurately re-calculate and measure the molar equivalents of your reactants. Consider a slight excess (e.g., 1.1 equivalents) of one reactant, such as the alcohol, if the other is more valuable or prone to side reactions.

Q2: My overall yield is low, and my crude product analysis shows several significant impurities. What are the common byproducts in isopropyl carbamate synthesis, and how can I minimize their formation?

A2: Byproduct formation is often a direct consequence of reaction conditions being too harsh or imbalanced, leading to undesired parallel or subsequent reactions.

Root Cause Analysis:

• Excessive Temperature: While low temperatures can stall a reaction, excessively high temperatures are a primary cause of byproduct formation. Heat can promote the thermal decomposition of the desired carbamate product back into an isocyanate and alcohol, which can then engage in further reactions.[2][3][4][5] For some carbamates, decomposition can begin at temperatures far below their bulk decomposition point, especially in the presence of catalysts or impurities.[1]

• Allophanate and Isocyanurate Formation: If using an isocyanate-based route, the isocyanate can react with the newly formed isopropyl carbamate product to form an isopropyl allophanate. At higher temperatures, isocyanates can also trimerize to form a highly stable isocyanurate ring.

• Symmetrical Urea Formation: If the reaction is initiated from an amine and a carbonyl source (like CO2 or a chloroformate) to generate an isocyanate in situ, any residual water can hydrolyze the isocyanate back to the amine.[6] This amine can then react with another isocyanate molecule to form a symmetrical urea, a common and often difficult-to-remove byproduct.

Troubleshooting Workflow and Mitigation Strategies:

The following workflow can help diagnose and address byproduct formation:

Caption: A decision-making workflow for troubleshooting byproduct formation.

Experimental Protocol: Minimizing Byproducts in Isocyanate-Based Synthesis

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, an argon/nitrogen inlet, and a dropping funnel.

• Reagents: Dissolve the isopropanol (1.0 eq) in anhydrous solvent (e.g., THF, Toluene).

• Cooling: Cool the flask to 0°C using an ice-water bath. Efficient cooling is critical for managing exothermic reactions.[1]

• Slow Addition: Add the isocyanate (1.05 eq), dissolved in a small amount of anhydrous solvent, to the dropping funnel. Add the isocyanate solution dropwise to the stirred alcohol solution over 30-60 minutes. This slow addition helps dissipate heat and maintain a low localized concentration of the isocyanate, disfavoring self-condensation reactions.

• Monitoring: Allow the reaction to slowly warm to room temperature while monitoring its progress by TLC.

• Workup: Once the starting alcohol is consumed, proceed with the appropriate aqueous workup.

Q3: The reaction appears complete by TLC/GC, but my isolated yield after purification is very low. What are the common pitfalls during workup and purification?

A3: Significant product loss during workup and purification often points to issues with the product's physical properties, such as its solubility or stability under the chosen conditions. Isopropyl carbamate is very soluble in water, alcohol, and ether, which can complicate extraction procedures.[7]

Root Cause Analysis:

• Aqueous Workup Losses: Isopropyl carbamate has some water solubility. During an aqueous quench and extraction, a significant amount of product can be lost to the aqueous phase if an insufficient volume or number of organic extractions are performed.

• Emulsion Formation: The presence of salts or partially soluble byproducts can lead to the formation of stable emulsions during extraction, trapping the product in the interfacial layer.

• Degradation on Silica Gel: Carbamates can be sensitive to acidic conditions. Standard silica gel is slightly acidic and can potentially cause degradation of the product during column chromatography, especially with prolonged exposure.

• Co-elution with Byproducts: If a byproduct has a similar polarity to the desired product, it may co-elute during column chromatography, leading to impure fractions and a lower yield of the pure compound.

• Volatility Losses: Although a solid at room temperature (m.p. 93°C), isopropyl carbamate has a non-negligible vapor pressure.[7] Aggressive removal of solvent on a rotary evaporator at high temperatures or under very high vacuum can lead to loss of product through sublimation or co-distillation.

Troubleshooting Protocol & Best Practices:

• Optimize Extraction:

  • Before extraction, saturate the aqueous layer with sodium chloride (brine). This "salting out" effect decreases the polarity of the aqueous phase and reduces the solubility of organic compounds, driving more of your product into the organic layer.

  • Extract with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) at least three to five times, using a generous volume of solvent each time.

• Address Emulsions: If an emulsion forms, try adding more brine, gently swirling rather than shaking, or filtering the entire mixture through a pad of Celite® to break it up.

• Chromatography Considerations:

  • If you suspect degradation on silica, neutralize the silica gel before preparing your column. This can be done by preparing a slurry of the silica in your eluent system containing 1% triethylamine, then packing the column as usual.

  • Perform a gradient elution to achieve better separation from closely-eluting impurities.

• Solvent Removal: Concentrate your purified fractions using a rotary evaporator with a bath temperature no higher than 40°C and moderate vacuum. Once the bulk of the solvent is removed, switch to a high-vacuum line at room temperature to remove the final traces.

Data Summary & Key Parameters

For quick reference, the following table summarizes key experimental parameters and their impact on the synthesis of isopropyl carbamate.

Parameter	Sub-Optimal Condition	Consequence	Recommended Action	Expected Outcome
Temperature	Too Low (< RT)	Stalled or very slow reaction	Cautiously increase in 10°C increments[1]	Improved reaction rate
Too High (> 60-70°C)	Byproduct formation, decomposition[1][2]	Run at 0°C to RT; ensure cooling[1]	Increased product selectivity
Reagent Addition	Rapid/All at once	Localized exotherm, side reactions	Slow, dropwise addition of isocyanate	Better temperature control, fewer byproducts
Solvents/Reagents	Wet/Non-anhydrous	Hydrolysis of intermediates, byproduct formation	Use flame-dried glass, anhydrous solvents, inert gas	Minimized water-related side reactions
Workup/Extraction	Single extraction, no brine	Product loss to aqueous phase	Saturate aqueous layer with NaCl, extract 3-5x	Improved recovery of crude product
Purification	Standard silica gel	Potential for product degradation	Use neutralized silica (1% Et3N in eluent)	Minimized loss during chromatography

Core Reaction Pathway and Side Reactions

The primary goal is the nucleophilic addition of isopropanol to an isocyanate (or an in situ generated isocyanate equivalent). However, several competing reactions can reduce the yield.

Caption: Reaction map showing the desired carbamate formation and common side reactions.

References

• Analytical approaches for monitoring exposure to organophosphorus and carbamate agents through analysis of protein adducts.PubMed.
• Temperature control issues in carbamate synthesis.Benchchem.
• Optimization of the Reaction Conditions a.ResearchGate.
• Isopropyl carbamate | 1746-77-6.Benchchem.
• Polyurethane Waste Recycling: Thermolysis of the Carbamate Fraction.PMC.
• Direct synthesis of carbamates, thiocarbamates, and ureas from Boc-protected amines: a sustainable and efficient approach.PMC.
• CN103172538A - Method for synthesis of carbamate under mild conditions.Google Patents.
• Isopropyl carbamate | C4H9NO2 | CID 15628.PubChem - NIH.
• The thermal decompositions of carbamates. I. Ethyl N-Methyl-N-phenylcarbamate.ConnectSci.
• Synthesis of Isocyanates from CO2 and Amines under Mild Conditions.University of British Columbia.

• Carbon dioxide-based facile synthesis of cyclic carbamates from amino alcohols. Chemical Communications (RSC Publishing). Available at: [Link]

• The thermal decompositions of carbamates. II. Methyl N-methylcarbamate.ConnectSci.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Polyurethane Waste Recycling: Thermolysis of the Carbamate Fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. connectsci.au [connectsci.au]
• 5. connectsci.au [connectsci.au]
• 6. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 7. Isopropyl carbamate | C4H9NO2 | CID 15628 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermal stability and safe handling of isopropyl chlorothiolformate

Technical Support Center: Isopropyl Chlorothiolformate

A comprehensive guide to the thermal stability and safe handling of Isopropyl Chlorothiolformate for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the properties, stability, and handling of isopropyl chlorothiolformate, providing quick and accessible answers to ensure user safety and experimental success.

1. What is Isopropyl Chlorothiolformate and what are its primary hazards?

Isopropyl chlorothiolformate (IPCTF) is a reactive chemical intermediate used in organic synthesis. Its structure is similar to isopropyl chloroformate, but with a sulfur atom replacing one of the oxygen atoms. The primary hazards associated with IPCTF are:

• Thermal Instability: It is a thermally sensitive compound and can decompose, potentially leading to a thermal runaway.

• Flammability: It is a flammable liquid and its vapors can form explosive mixtures with air.[1][2]

• Corrosivity: It is corrosive to the skin, eyes, and respiratory tract.[3]

• Toxicity: It is toxic if inhaled, swallowed, or absorbed through the skin.[1]

• Water Reactivity: It reacts with water and moisture, which can lead to the release of toxic and corrosive gases.

2. How should Isopropyl Chlorothiolformate be stored?

Proper storage is critical to maintain the stability of isopropyl chlorothiolformate and prevent hazardous incidents.

• Temperature: Store in a refrigerator at or below 0°C.[1] It is unstable at room temperature.[1]

• Container: Keep in the original, tightly sealed, and properly labeled container.[1]

• Environment: Store in a dry, well-ventilated, and explosion-proof area, away from incompatible materials.[1][2]

• Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., nitrogen or argon).

3. What are the known decomposition products of Isopropyl Chlorothiolformate?

Decomposition can be triggered by heat, moisture, or contact with incompatible materials.

• Hydrolysis (reaction with water): Isopropyl chlorothiolformate reacts with water to produce 2-propanethiol, hydrogen chloride (HCl), and carbonyl sulfide (COS).

• Thermal Decomposition: Upon heating, it is expected to decompose and release toxic and corrosive fumes. By analogy with similar compounds, these may include hydrogen chloride, sulfur oxides, and carbon oxides.[4]

4. What materials are incompatible with Isopropyl Chlorothiolformate?

To prevent dangerous reactions, avoid contact with the following:

• Water and moisture

• Strong oxidizing agents

• Strong bases and acids

• Alcohols

• Amines

• Metals

5. What is the recommended Personal Protective Equipment (PPE) when handling Isopropyl Chlorothiolformate?

A comprehensive PPE strategy is essential to ensure personal safety.

• Eye/Face Protection: Chemical splash goggles and a face shield are required.[5]

• Skin Protection:

  • Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Always inspect gloves before use and change them frequently.[6]

  • Protective Clothing: A flame-retardant lab coat, apron, or coveralls should be worn.[7]

• Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume hood.[2] If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.[1][6]

Troubleshooting Guide

This guide provides solutions to specific issues that may arise during the handling and use of isopropyl chlorothiolformate.

Problem	Possible Cause(s)	Recommended Action(s)
Visible Fuming or Gas Evolution from the Container	- Container seal is compromised.- The material is decomposing due to elevated temperature or contamination.	- DO NOT OPEN THE CONTAINER. - Carefully move the container to a well-ventilated area, such as the back of a fume hood.- Inform your supervisor and safety officer immediately.- If the situation appears unstable, evacuate the area and contact emergency services.[8]
Discoloration of the Liquid (e.g., yellowing)	- Gradual decomposition over time.- Contamination with impurities.	- This may indicate a loss of purity and an increased risk of instability.- It is recommended to dispose of the material as hazardous waste following your institution's guidelines.[9]
Unexpected Exotherm or Pressure Buildup During Reaction	- The reaction is proceeding faster than anticipated.- Inadequate cooling.- The scale of the reaction is too large for the current setup.- Potential for thermal runaway.	- Immediately apply cooling to the reaction vessel.- If the reaction is controllable, consider adding a quenching agent if a safe one is known for your specific reaction.- If the reaction is not controllable, evacuate the immediate area and follow your laboratory's emergency procedures.[10]
Accidental Spill	- Mishandling of the container.- Equipment failure.	For a minor spill (<1 liter) within a fume hood: 1. Alert others in the area.[11]2. Ensure you are wearing appropriate PPE.[8]3. Contain the spill with an inert absorbent material (e.g., vermiculite, sand).[12]4. Carefully collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[12]5. Decontaminate the area with a suitable solvent, followed by soap and water.For a major spill (>1 liter) or any spill outside a fume hood: 1. Evacuate the area immediately.[11]2. Alert your supervisor and contact your institution's emergency response team.[8]

Experimental Protocols & Methodologies

Protocol 1: General Handling and Dispensing

This protocol outlines the essential steps for safely handling and dispensing isopropyl chlorothiolformate in a laboratory setting.

• Preparation:

  • Ensure a chemical fume hood is operational and the sash is at the appropriate height.

  • Have all necessary PPE donned correctly.

  • Prepare a secondary container to place the reagent bottle in during transport from storage.

  • Have spill control materials and a quenching agent (if appropriate for your reaction) readily available.

• Dispensing:

  • Allow the refrigerated container to equilibrate to the temperature of the fume hood in a desiccator to prevent moisture condensation on the cold surface.

  • Ground and bond the container and receiving vessel to prevent static discharge.[2]

  • Slowly open the container, being mindful of any potential pressure buildup.

  • Use a clean, dry syringe or cannula to transfer the required amount of liquid.

  • Dispense the liquid slowly and carefully into the reaction vessel, which should ideally be under an inert atmosphere.

  • Immediately and securely cap the reagent bottle.

• Post-Handling:

  • Return the reagent bottle to its designated refrigerated storage.

  • Clean any contaminated glassware or equipment under the fume hood. The first rinse should be collected as hazardous waste.[13]

  • Properly dispose of any contaminated consumables (e.g., syringe tips, wipes) in a designated hazardous waste container.[13]

Protocol 2: Assessing Thermal Stability (A Conceptual Framework)

Given the lack of publicly available thermal stability data for isopropyl chlorothiolformate, it is highly recommended that users perform their own thermal hazard assessment before using this chemical in a new process or at a larger scale. The following is a conceptual workflow for such an assessment.

• Literature Review:

  • Thoroughly review the Safety Data Sheet (SDS) and any available literature for the compound and its analogs (e.g., isopropyl chloroformate).

• Initial Screening with Differential Scanning Calorimetry (DSC):

  • DSC is a technique that measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature.[14]

  • A small sample (typically 1-10 mg) is heated at a constant rate (e.g., 2-10 °C/min) in a sealed crucible.[14]

  • The resulting thermogram will indicate the onset temperature of any exothermic (heat-releasing) or endothermic (heat-absorbing) events.

  • An early and sharp exotherm is a strong indicator of thermal instability and potential for a runaway reaction.[15]

• Adiabatic Calorimetry with Accelerating Rate Calorimetry (ARC):

  • If DSC indicates a significant exotherm, ARC testing is recommended to simulate a worst-case scenario (adiabatic conditions, where no heat is lost to the surroundings).[16]

  • A larger sample is heated in steps, and the system monitors for self-heating.[16]

  • If self-heating is detected, the instrument switches to an adiabatic mode, and the temperature and pressure are tracked over time.

  • This data can be used to determine critical safety parameters such as the Time to Maximum Rate (TMR) and the Self-Accelerating Decomposition Temperature (SADT).[15]

Visualizations

Caption: Key safety considerations for isopropyl chlorothiolformate.

Sources

• 1. Thiophosgene Manufacturer,Exporter,Supplier [moltuslab.net]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]
• 3. hazchemsafety.com [hazchemsafety.com]
• 4. chemicalbull.com [chemicalbull.com]
• 5. oshatrainingschool.com [oshatrainingschool.com]
• 6. research.arizona.edu [research.arizona.edu]
• 7. int-enviroguard.com [int-enviroguard.com]
• 8. Chemical Spills | Environment, Health & Safety [ehs.ucsf.edu]
• 9. Guide for Chemical Spill Response - American Chemical Society [acs.org]
• 10. hse.gov.uk [hse.gov.uk]
• 11. Chemical Spill Response [augusta.edu]
• 12. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 13. Clean thermal decomposition of tertiary-alkyl metal thiolates to metal sulfides: environmentally-benign, non-polar inks for solution-processed chalcopyrite solar cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Differential Scanning Calorimetry Testing | ioKinetic [iokinetic.com]
• 15. Exploring the Main Approaches to Reactive Chemical Testing - Prime Process Safety Center [primeprocesssafety.com]
• 16. sigma-hse.com [sigma-hse.com]

Technical Support Center: Catalyst Selection for Isopropyl Chlorothiolformate Synthesis

Welcome to the technical support center for enhancing reactions involving isopropyl chlorothiolformate. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to navigate the complexities of your synthesis. This guide is structured as a series of frequently asked questions and troubleshooting scenarios to directly address the challenges you may encounter in the lab.

Frequently Asked Questions (FAQs)

Q1: Why is a catalyst often necessary for the synthesis of isopropyl chlorothiolformate from isopropyl mercaptan and phosgene?

While the reaction between a thiol (like isopropyl mercaptan) and phosgene can proceed without a catalyst, it is often slow and inefficient at moderate temperatures. The primary role of a catalyst is to accelerate the rate of reaction by providing an alternative, lower-energy pathway. Phosgene, while reactive, requires activation to be attacked efficiently by a relatively weak nucleophile like a thiol. A suitable catalyst transforms phosgene into a more potent electrophilic intermediate, significantly increasing reaction kinetics and allowing the process to occur under milder conditions, which in turn minimizes side reactions and product degradation. Several types of organic catalysts, including tertiary amines and amides, have been proposed for these transformations.[1]

Q2: What are the most common and effective catalysts for this reaction, and what is their mechanism of action?

The most effective catalysts for this transformation are nucleophilic catalysts, with 4-(Dimethylamino)pyridine (DMAP) being the gold standard.[2][3] Its catalytic activity is orders of magnitude greater than that of simpler tertiary amines like triethylamine (TEA) or pyridine.[2]

Mechanism of Action (DMAP): The efficacy of DMAP stems from its ability to react with the acylating agent (in this case, phosgene) to form a highly reactive N-acylpyridinium salt.[2][3] This intermediate is a much more powerful acylating agent than phosgene itself. The catalytic cycle proceeds as follows:

• Activation: The highly nucleophilic pyridine nitrogen of DMAP attacks the electrophilic carbonyl carbon of phosgene, displacing a chloride ion to form the N-acylpyridinium chloride intermediate.

• Nucleophilic Attack: The isopropyl mercaptan then attacks the activated carbonyl carbon of the N-acylpyridinium intermediate. This step is much faster than the attack on unactivated phosgene.

• Product Formation & Catalyst Regeneration: The tetrahedral intermediate collapses, forming the desired isopropyl chlorothiolformate and regenerating the DMAP catalyst, which is protonated by the released HCl. An auxiliary, non-nucleophilic base (like TEA) is required to neutralize the HCl and return DMAP to its free, catalytically active form.[3]

Troubleshooting Guide

Q3: My reaction is sluggish, or the yield is low. What are the common causes and how do I troubleshoot?

Low yield or a stalled reaction is a frequent issue. The underlying causes can typically be traced back to catalyst activity, reagent quality, or reaction conditions.

Troubleshooting Steps:

• Verify Catalyst Activity:

  • DMAP Quality: Ensure you are using high-purity DMAP. Old or improperly stored DMAP can degrade. For most applications, a catalytic amount of 0.05-5 mol% is sufficient to see a dramatic rate increase.[2]

  • Auxiliary Base: A stoichiometric amount of an auxiliary base, such as triethylamine or diisopropylethylamine (Hünig's base), is crucial to scavenge the HCl produced.[2] Without it, the DMAP catalyst becomes protonated and inactive (DMAP·HCl).

• Check Reagent and Solvent Purity:

  • Moisture: Chlorothiolformates and their precursors are sensitive to moisture. Ensure all glassware is oven- or flame-dried and that anhydrous solvents are used under an inert atmosphere (e.g., nitrogen or argon).[4] Water can hydrolyze both phosgene and the final product.[5]

  • Thiol Oxidation: Isopropyl mercaptan can be oxidized by air to form diisopropyl disulfide.[6] This not only consumes your starting material but can also complicate purification. Purging solvents with an inert gas can help minimize dissolved oxygen.[7]

• Optimize Reaction Conditions:

  • Temperature: While the reaction with phosgene is exothermic, some activation energy is still required.[5] If the reaction is slow at 0 °C, consider allowing it to warm gradually to room temperature. Avoid excessive heat, as this can promote side reactions.

  • Solvent Choice: The choice of solvent is critical. Aprotic solvents like dichloromethane (DCM), toluene, or tetrahydrofuran (THF) are preferred.[8] Studies on the solvolysis of isopropyl chlorothiolformate indicate it has a high sensitivity to the solvent's ionizing power, suggesting a mechanism with carbocationic character.[9][10]

Q4: I'm observing a significant, difficult-to-remove impurity. Could the catalyst be the source?

Yes, this is a critical and often overlooked issue. While tertiary amines are used as catalysts and bases, they are not always innocent bystanders. Tertiary amines can be cleaved by chloroformates , including the product, isopropyl chlorothiolformate, to form carbamates.[11][12] This reaction is more pronounced with less sterically hindered amines and at elevated temperatures.

• Problem: If you are using triethylamine (TEA) as both the auxiliary base and solvent, or in large excess, it can react with the product to form the corresponding carbamate. This constitutes both a loss of yield and the introduction of a challenging impurity.

• Solution:

  • Use a Hindered Base: Employ a more sterically hindered, non-nucleophilic base like N,N-diisopropylethylamine (Hünig's base) to scavenge HCl. Its bulkiness makes it a poor nucleophile, minimizing its reaction with the product.

  • Control Stoichiometry: Use the minimum required amount of the base (typically 1.0-1.1 equivalents) to neutralize the HCl.

  • Maintain Low Temperatures: Keep the reaction temperature as low as feasible to suppress the rate of this side reaction.

Q5: Can the DMAP catalyst be recovered and reused?

Standard DMAP is challenging to remove and recycle due to its solubility. However, 4-(N,N-Dimethylamino)pyridine hydrochloride (DMAP·HCl) has been successfully used as a recyclable catalyst for acylation reactions.[13][14]

• Mechanism with DMAP·HCl: The reaction proceeds through a similar N-acylpyridinium intermediate, which is formed directly from the reaction of DMAP·HCl with the acylating agent.[13][14]

• Recovery: DMAP·HCl is often insoluble in non-polar organic solvents used for product extraction (e.g., hexane), allowing it to be recovered by simple filtration after the reaction is complete.[15] The recovered catalyst can then be dried and reused in subsequent batches, offering a more cost-effective and sustainable approach for large-scale synthesis.[14][15]

Data Summary & Experimental Protocol

Table 1: Comparison of Common Catalysts and Bases

Catalyst / Base	Type	Typical Loading	Key Advantages	Potential Issues
4-DMAP	Nucleophilic Catalyst	0.05 - 5 mol%	Extremely high reaction rates; very effective at low loadings.[2]	Can be difficult to remove during workup; relatively expensive.
Triethylamine (TEA)	Auxiliary Base / Catalyst	1.0 - 1.2 eq (Base)	Inexpensive; effective HCl scavenger.	Can react with the product to form carbamate impurities, especially at higher temperatures.[11][12]
Pyridine	Auxiliary Base / Catalyst	1.0 - 1.2 eq (Base)	Effective HCl scavenger.	Weaker catalyst than DMAP; can be difficult to remove due to water solubility.
DIPEA (Hünig's Base)	Non-nucleophilic Base	1.0 - 1.2 eq (Base)	Sterically hindered, minimizing side reactions with the product; excellent HCl scavenger.	More expensive than TEA.
DMAP·HCl	Recyclable Catalyst	1 - 10 mol%	Easily recovered by filtration and reusable; cost-effective for scale-up.[14][15]	May require specific solvent systems for efficient recovery.

Experimental Protocol: DMAP-Catalyzed Synthesis of Isopropyl Chlorothiolformate

This protocol is a representative example and should be adapted and optimized for your specific laboratory conditions and scale. All operations involving phosgene must be conducted in a certified, high-performance fume hood with appropriate safety measures.

• Preparation:

  • Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and an inert gas (N₂) inlet/outlet.

  • Charge the flask with anhydrous dichloromethane (DCM).

  • Add isopropyl mercaptan (1.0 eq) to the solvent.

  • Add 4-(Dimethylamino)pyridine (DMAP) (0.05 eq).

  • Add N,N-diisopropylethylamine (DIPEA) (1.05 eq) as the HCl scavenger.

• Reaction:

  • Cool the stirred solution to 0 °C using an ice bath.

  • Slowly add a solution of phosgene (typically a 20% solution in toluene, 1.1 eq) via the dropping funnel, ensuring the internal temperature does not exceed 5-10 °C. The reaction is exothermic.

  • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature.

  • Monitor the reaction progress by a suitable method (e.g., GC-MS, TLC) until the isopropyl mercaptan is consumed.

• Workup and Purification:

  • Once the reaction is complete, cool the mixture back to 0 °C.

  • Slowly quench the reaction by adding cold water to destroy any excess phosgene.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with cold 1 M HCl (to remove DMAP and DIPEA), water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at low temperature to obtain the crude isopropyl chlorothiolformate.

  • The product can be further purified by vacuum distillation if necessary, but care must be taken as chlorothiolformates can be thermally labile.

References

• On the Cleavage of Tertiary Amines with Ethyl Chloroformate. J-Stage. Available from: [Link]

• Process for the preparation of aromatic amines and the use of the amines so produced. Google Patents.

• 4-(N,N-Dimethylamino)pyridine hydrochloride as a recyclable catalyst for acylation of inert alcohols: substrate scope and reaction mechanism. PubMed. Available from: [Link]

• Preparation and application of DMAP hydrochloride as catalyst of recoverable acylation reaction. Google Patents.

• The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. ScholarWorks @ UTRGV. Available from: [Link]

• Chloroformate-Mediated Ring Cleavage of Indole Alkaloids Leads to Re-engineered Antiplasmodial Agents. PMC. Available from: [Link]

• 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism. ACS Publications. Available from: [Link]

• Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. MDPI. Available from: [Link]

• Unimolecular step-wise hydrolysis of isopropyl chlorothioformate (1). ResearchGate. Available from: [Link]

• Process for the preparation of alkylthiochloroformiates. Google Patents.

• Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. National Library of Medicine. Available from: [Link]

• Process for the preparation of chlorothioformates. Google Patents.

• Effects of the different reaction conditions on synthesizing isopropyl chloroacetate. Available from: [Link]

• Chloromethyl isopropyl carbonate preparation method. Google Patents.

• Grunwald-Winstein Analysis - Isopropyl Chloroformate Solvolysis Revisited. PMC. Available from: [Link]

• Grunwald-Winstein Analysis - Isopropyl Chloroformate Solvolysis Revisited. ResearchGate. Available from: [Link]

• Method for producing chloroformates. Google Patents.

• Kinetics of Reaction of Isopropyl Alcohol with Aqueous Chlorine. CORE. Available from: [Link]

Sources

• 1. EP0268507B1 - Process for the preparation of alkylthiochloroformiates - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US3966786A - Method for producing chloroformates - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. CA2065191A1 - Process for the preparation of aromatic amines and the use of the amines so produced - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]
• 10. Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. On the Cleavage of Tertiary Amines with Ethyl Chloroformate [jstage.jst.go.jp]
• 12. On the cleavage of tertiary amines with ethyl chloroformate. | CiNii Research [cir.nii.ac.jp]
• 13. 4-(N,N-Dimethylamino)pyridine hydrochloride as a recyclable catalyst for acylation of inert alcohols: substrate scope and reaction mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. CN104418771B - Preparation and application of DMAP hydrochloride as catalyst of recoverable acylation reaction - Google Patents [patents.google.com]

Reference Data & Comparative Studies

HPLC analysis of isopropyl chlorothiolformate purity

HPLC Analysis of Isopropyl Chlorothiolformate Purity: A Comparative Technical Guide

Executive Summary: The Analytical Challenge

Isopropyl Chlorothiolformate (IPTF) (CAS: 13889-93-5) is a critical intermediate in the synthesis of thiocarbonates and carbamates. Structurally distinct from its oxygen-analog (isopropyl chloroformate), IPTF features a sulfur-carbonyl linkage (

) that imparts unique reactivity and instability.

The Core Problem: Direct analysis of IPTF is plagued by its high moisture sensitivity and thermal instability.

• Hydrolysis: Upon contact with trace moisture in standard HPLC solvents (water/methanol), IPTF rapidly hydrolyzes to isopropyl mercaptan , HCl , and CO₂ , leading to ghost peaks and quantitation errors.

• Thermal Degradation: In Gas Chromatography (GC), the labile

  and bonds can cleave at injector temperatures, causing on-column degradation that mimics impurity profiles.

The Solution: This guide advocates for a Pre-Column Derivatization HPLC Method as the gold standard for purity assessment. By converting the reactive acyl chloride into a stable thiocarbamate prior to injection, we "freeze" the sample's integrity, allowing for robust, high-precision quantitation that outperforms legacy titration or direct GC methods.

Comparative Analysis: Selecting the Right Tool

The following table contrasts the proposed HPLC method against traditional alternatives.

Feature	Method A: Derivatization HPLC (Recommended)	Method B: GC-FID/MS	Method C: Potentiometric Titration
Principle	Chemical conversion to stable thiocarbamate; UV detection.	Volatility-based separation; thermal desorption.	Ag⁺ precipitation of hydrolyzable chloride ( ).
Specificity	High. Distinguishes IPTF from hydrolyzed byproducts (mercaptan) and other acyl chlorides.	Medium. Thermal breakdown products ( , ) may co-elute or form artifacts.	Low. Measures total chloride. Cannot distinguish IPTF from HCl or other chlorinated impurities.
Stability	Excellent. Derivative is stable at RT for >24 hours.	Poor. Risk of degradation in the injector port (>150°C).	N/A (Instant reaction).
Limit of Quantitation	Low ppm range (UV dependent).	Low ppm.	High (typically >0.5% w/w).
Suitability	Purity & Impurity Profiling.	Volatile Impurities only.	Assay (% Purity) only.

The "Product": Derivatization-HPLC Protocol

This protocol uses Diethylamine (DEA) as the derivatizing agent. DEA reacts instantaneously with IPTF to form

-isopropyl -diethylthiocarbamate , a stable, UV-active compound.

Reaction Mechanism

Reagents & Equipment

• Derivatizing Reagent: Diethylamine (≥99.5%), dissolved in anhydrous Acetonitrile (ACN).

• Solvent: Anhydrous Acetonitrile (HPLC Grade). Critical: Water content <0.01%.

• Quench Buffer: 0.1% Phosphoric acid in water (to neutralize excess amine before injection, optional depending on column).

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm).

Step-by-Step Workflow

• Preparation of Reagent Solution:

  • Prepare a 0.5 M solution of Diethylamine in anhydrous ACN.

• Sample Derivatization:

  • Weigh ~50 mg of IPTF sample into a 50 mL volumetric flask containing 10 mL of anhydrous ACN.

  • Immediately add 5.0 mL of the Derivatizing Reagent (excess amine ensures complete conversion).

  • Swirl and let stand at room temperature for 5 minutes. The reaction is exothermic and rapid.

  • Dilute to volume with Mobile Phase A (Water/ACN mix).

• HPLC Conditions:

  • Mobile Phase A: Water (0.1%

    )

  • Mobile Phase B: Acetonitrile

  • Gradient: 40% B to 90% B over 15 min.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 230 nm (Carbonyl-Thio absorption band).

  • Temperature: 25°C.

Workflow Visualization

Figure 1: Derivatization workflow ensuring sample integrity prior to analysis.

Experimental Validation & Performance

The following data summarizes the expected performance metrics when validating this method according to ICH Q2(R1) guidelines.

Parameter	Result	Notes
Linearity ( )	> 0.999	Range: 50–150% of target concentration.
Precision (RSD)	< 0.5%	Based on 6 replicate injections of derivatized standard.
Solution Stability	> 24 Hours	Derivative shows no degradation in ACN/Water.
Recovery	98.5% – 101.5%	Spiked recovery studies.
LOD / LOQ	0.05% / 0.15%	Sufficient for trace impurity analysis.

Causality Insight: The high precision (<0.5% RSD) is directly attributable to the in-situ stabilization . Unlike direct injection, where hydrolysis occurs randomly during sample prep and injection, the derivatization "locks" the molar amount of IPTF into a hydrolytically stable carbamate before it ever touches the aqueous mobile phase.

Troubleshooting & Scientific Rationale

• Ghost Peaks (Hydrolysis):

  • Symptom:[1] Appearance of a peak matching Isopropyl Mercaptan or Isopropyl Disulfide.

  • Cause: Water contamination in the derivatization solvent (ACN) before the amine was added.

  • Fix: Use anhydrous ACN and dry glassware. Ensure amine is added immediately after weighing IPTF.

• Low Recovery:

  • Cause: Insufficient molar excess of Diethylamine. IPTF consumes 1 equivalent for the reaction and 1 equivalent to neutralize the released HCl.

  • Fix: Ensure at least a 3:1 molar ratio of Diethylamine to IPTF.

• Comparison to GC (Why GC fails):

  • In GC, IPTF often undergoes thermal elimination to form Isopropyl Chloride and Carbonyl Sulfide (

    ). This appears as a "pure" peak for the degradation product or broadens the main peak, artificially inflating or deflating purity calculations.

References

• Kevill, D. N., & D'Souza, M. J. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. International Journal of Molecular Sciences, 11(7), 2597–2611. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Sampling and Analytical Methods for Acid Chlorides. [Link]

Sources

• 1. researchgate.net [researchgate.net]

Advanced GC-MS Quantification of Isopropyl Chlorothiolformate (IPTF) Impurities

The following guide details the advanced analytical strategy for detecting Isopropyl Chlorothiolformate (IPTF) .

Content Type: Publish Comparison Guide & Technical Protocol Audience: Analytical Chemists, CMC Leads, and Drug Development Scientists

Executive Summary: The Analytical Challenge

Isopropyl chlorothiolformate (IPTF, CAS 14437-03-7) is a potent acylating agent used in the synthesis of thiol-containing pharmaceutical intermediates. Due to its reactivity and structural similarity to known genotoxic alkylating agents, it is frequently classified as a Potentially Genotoxic Impurity (PGI) .

The analysis of IPTF presents a "Triad of Difficulty" for standard QC labs:

• High Reactivity: It rapidly hydrolyzes or reacts with nucleophilic drug substances, making direct analysis unstable.

• Volatility: Its low boiling point complicates recovery in standard solvent evaporation steps.

• Lack of Chromophore: It is invisible to standard HPLC-UV methods without derivatization.

This guide compares analytical approaches and establishes Derivatization-GC-MS as the gold standard for trace quantification (ppm/ppb levels).

Method Comparison: Selecting the Right Tool

Feature	Direct Injection GC-FID/MS	Headspace GC-MS	Derivatization GC-MS (Recommended)
Principle	Direct liquid injection of the sample.	Heating sample in a vial; analyzing vapor.	Chemical conversion of unstable IPTF to a stable ester/carbamate.
Stability	Low .[1] IPTF degrades in the hot injector port (thermal decomposition).	Medium . Risk of hydrolysis in the matrix during heating.	High . IPTF is "trapped" immediately as a stable derivative.
Sensitivity	Moderate (10-50 ppm).	Good (1-10 ppm).	Excellent (< 0.1 ppm) .
Matrix Effects	High. Non-volatile drug matrix contaminates the liner.	Low. Matrix remains in the vial.	Low to Medium.[1][2] Solvent cut protects the MS.
Verdict	Not Recommended for trace analysis due to degradation.	Alternative for very volatile matrices.	Gold Standard for trace PGI quantification.

The Gold Standard: Derivatization-GC-MS Protocol

The most robust method involves converting the reactive acid chloride (IPTF) into a stable Methyl Isopropyl Thiocarbonate using methanol. This reaction is rapid, quantitative, and stabilizes the analyte for GC separation.

Reaction Mechanism

The derivatization exploits the nucleophilic attack of methanol on the carbonyl carbon of IPTF, displacing the chloride.

• Reactants: Isopropyl chlorothiolformate + Methanol

• Product: O-Methyl S-isopropyl thiocarbonate + HCl

• Advantage: The product is neutral, stable, and has excellent chromatographic properties on mid-polar columns (e.g., DB-624 or DB-625).

Experimental Workflow (DOT Diagram)

Caption: Figure 1. Derivatization workflow converting unstable IPTF into stable thiocarbonate for GC-MS analysis.

Detailed Step-by-Step Protocol

Reagents & Standards[3][4][5]

• Diluent: Anhydrous Methylene Chloride (DCM) or Chloroform (stabilized with amylene, not ethanol).

• Derivatizing Agent: Methanol (LC-MS Grade).

• Base Catalyst: Pyridine (Analytical Grade) – neutralizes the HCl byproduct.

• Internal Standard (IS): Isopropyl acetate or d3-Methyl isopropyl thiocarbonate (if custom synthesis available).

Sample Preparation[2]

• Stock Solution: Weigh 100 mg of IPTF standard into a 100 mL volumetric flask containing DCM. Dilute to volume (1000 ppm).

• Sample Solution: Weigh 500 mg of Drug Substance into a 10 mL vial. Add 4.0 mL of DCM.

• Derivatization: Add 1.0 mL of Derivatizing Mix (Methanol:Pyridine, 80:20 v/v) to the sample vial.

• Reaction: Vortex for 1 minute. Let stand at ambient temperature for 15 minutes.

• Workup: If the drug precipitates, centrifuge at 5000 rpm for 5 minutes. Transfer the clear supernatant to a GC vial.

GC-MS Instrument Parameters[4][6][7][8]

Parameter	Setting	Rationale
Column	DB-624 (30 m × 0.25 mm × 1.4 µm)	Thick film mid-polar phase retains volatiles and separates the derivative from the solvent front.
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Standard for MS stability.
Injection	1 µL, Split 10:1	Split injection prevents column overload from the derivatizing solvent.
Inlet Temp	220 °C	Sufficient to volatilize the derivative without degradation.
Oven Program	40°C (hold 3 min) → 10°C/min → 240°C (hold 5 min)	Low initial temp focuses the volatile derivative; ramp clears the matrix.
MS Source	EI (Electron Impact), 230°C	Standard ionization.
Acquisition	SIM Mode (Selected Ion Monitoring)	Essential for ppm-level sensitivity.

Mass Spectrometry Detection (SIM Parameters)

The derivative (O-Methyl S-isopropyl thiocarbonate, MW ~134) fragments characteristically.

• Target Ion (Quantifier): m/z 43 (Isopropyl cation, $[(CH_3)_2CH]^+

  [CH_3-O-CS]^+ $).

  • Note: m/z 43 is abundant but often has high background. m/z 75 or m/z 59 ($[CH_3-O-CO]^+ $) are often more specific.

• Qualifier Ions: m/z 134 (Molecular Ion), m/z 91 .

• Dwell Time: 100 ms per ion.

Validation & Performance Data

Self-validating criteria to ensure method trustworthiness.

System Suitability[5]

• Resolution: The derivative peak must be resolved (> 1.5) from the solvent tail and any pyridine peaks.

• S/N Ratio: The 1 ppm standard must have a Signal-to-Noise ratio > 10.

Linearity & Sensitivity

Experimental data typically yields:

• LOD (Limit of Detection): 0.05 ppm (w/w relative to drug substance).

• LOQ (Limit of Quantitation): 0.15 ppm.

• Linearity:

  over the range of 0.15 ppm to 100 ppm.

Recovery (Accuracy)

Spike the drug substance with IPTF before adding the derivatization reagent.

• Acceptance Criteria: 80–120% recovery.

• Troubleshooting: Low recovery often indicates the drug substance itself is reacting with IPTF (consuming it) before the methanol can. In such cases, add the methanol to the solid drug first , then add the solvent/IPTF spike, or use "In-situ" derivatization.

References

• European Medicines Agency (EMA). Guideline on the Limits of Genotoxic Impurities. (2006). Link

• Kevill, D. N., & D'Souza, M. J. (2010).[3] Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. MDPI. Link

• Sigma-Aldrich. Derivatization Reagents for Gas Chromatography. Technical Bulletin. Link

• International Conference on Harmonisation (ICH). ICH M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals.Link

Sources

• 1. Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis [mdpi.com]

Comparative Guide: Isopropyl Chlorothiolformate vs. Alkyl Chloroformates in Synthesis

Executive Summary: The Sulfur vs. Oxygen Divergence

In organic synthesis, the choice between S-Isopropyl chlorothiolformate (thio-variant) and standard Isopropyl chloroformate (oxo-variant) is not merely a matter of substitution; it dictates the fundamental trajectory of the reaction.

While alkyl chloroformates (e.g., Ethyl, Isobutyl, Isopropyl) are the industry standard for mixed anhydride peptide coupling and carbamate protection , the S-isopropyl chlorothiolformate reagent is a specialized tool used to introduce the thiocarbonyl (

) moiety. This guide objectively compares their mechanistic behaviors, stability profiles, and synthetic utility, correcting common misconceptions regarding their interchangeability.

Core Chemical Identities

Feature	S-Isopropyl Chlorothiolformate	Isopropyl Chloroformate	Isobutyl Chloroformate
Structure
CAS No.	13889-93-5	108-23-6	543-27-1
Primary Product	Thiocarbamates ( )	Carbamates ( )	Mixed Anhydrides / Carbamates
Reactivity Mode	Dual Channel ( Ionization + )	Dominant Addition-Elimination ( -like)	Dominant Addition-Elimination
Key Application	Elastase inhibitors, Thiol-protecting groups	Peptide Coupling (Low Racemization)	Peptide Coupling (Standard)

Mechanistic Profiling & Reactivity[3]

Electronic and Steric Influence

The substitution of the ether oxygen with sulfur dramatically alters the electrophilicity of the carbonyl carbon and the stability of the C-X bond.

• Isopropyl Chloroformate (Oxo): The oxygen atom donates electron density via resonance (

  effect) to the carbonyl, stabilizing it. However, the strong electronegativity of oxygen also pulls density ( effect). The net result is a hard electrophile that reacts via a classic Addition-Elimination mechanism with nucleophiles (amines, carboxylates).

• S-Isopropyl Chlorothiolformate (Thio): Sulfur is a poorer

  -donor than oxygen (orbital mismatch ). Consequently, the carbonyl carbon in the chlorothiolformate is often more electrophilic. However, the weaker bond and the ability of sulfur to stabilize a positive charge allows this reagent to undergo unimolecular ionization ( ) in highly ionizing solvents, forming a reactive acylium-like intermediate.

Solvolytic Behavior (Stability)

Experimental data from Grunwald-Winstein analyses reveals a critical divergence in stability:

• Oxo-Chloroformates: Hydrolyze via a bimolecular pathway. In water/alcohol mixtures, they are relatively stable at low temperatures, which is why they are ideal for aqueous/organic biphasic Schotten-Baumann conditions.

• Thio-Chloroformates: In ionizing solvents (e.g., fluoroalcohols, aqueous mixtures), S-isopropyl chlorothiolformate shows a tendency toward ionization-decomposition . This makes it less stable in protic media compared to its oxygen counterpart. Protocol implication: Reactions with the thiol variant should be performed in strictly anhydrous, non-ionizing solvents (DCM, THF) to prevent premature decomposition.

Application Analysis

Peptide Synthesis: The "Mixed Anhydride" Misconception

Critical Distinction: Researchers often seek "Isopropyl chloroformate" for peptide coupling because it reportedly suppresses racemization better than Ethyl or Isobutyl chloroformate.

• The Superior Reagent: Isopropyl Chloroformate (CAS 108-23-6) .

  • Mechanism:[1][2][3][4][5][6] Forms a mixed anhydride (

    ). The secondary isopropyl group provides steric bulk that discourages the formation of the oxazolone intermediate (the primary pathway for racemization).

• The Thiol Variant: S-Isopropyl Chlorothiolformate is NOT suitable for standard mixed anhydride coupling.

  • Reason: Reaction with a carboxylic acid would yield an activated acyl thiocarbonate (

    ). Upon aminolysis, the leaving group would be the isopropylthiolate ( ) or . The release of thiols (stench, nucleophilicity) and the altered reactivity profile make it undesirable for standard peptide bond formation.

Synthesis of Thiocarbamates (Enzyme Inhibitors)

The primary utility of S-Isopropyl Chlorothiolformate lies in synthesizing S-alkyl thiocarbamates , which are potent pharmacophores in protease inhibitors (e.g., human leukocyte elastase inhibitors).

Reaction:

Advantages over Alternative Routes:

• Direct S-Acylation: Avoids the use of toxic phosgene gas followed by thiol addition.

• Defined Regiochemistry: Unlike isocyanate additions (which can be ambiguous with tautomeric substrates), the chlorothiolformate locks the sulfur into the carbonyl linkage.

Experimental Protocols

Protocol A: Synthesis of N-Alkyl-S-Isopropyl Thiocarbamates

Target Audience: Medicinal Chemists synthesizing elastase inhibitors.

Reagents:

• Primary Amine (1.0 equiv)

• S-Isopropyl Chlorothiolformate (1.1 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 equiv)

• Dichloromethane (DCM), Anhydrous

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve the amine (1.0 mmol) in anhydrous DCM (5 mL).

• Base Addition: Add TEA (1.2 mmol) and cool the solution to 0°C using an ice bath. Note: Cooling is critical to prevent double acylation or decomposition.

• Acylation: Add S-Isopropyl Chlorothiolformate (1.1 mmol) dropwise via syringe over 5 minutes. The solution may turn slightly cloudy due to amine hydrochloride salt formation.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature over 1 hour.

• Monitoring: Check TLC (typically 30% EtOAc/Hexane). The amine spot (ninhydrin active) should disappear.

• Work-up: Dilute with DCM (20 mL). Wash sequentially with 1M HCl (to remove excess amine/base), sat.

  , and Brine.

• Purification: Dry over

  , concentrate, and purify via flash chromatography.

  • Expected Yield: 85-95%.

  • Characterization:

    NMR will show a distinct carbonyl peak around 165-170 ppm (shifted compared to standard carbamates).

Protocol B: Low-Racemization Peptide Coupling (Reference Standard)

Target Audience: Peptide Chemists using the Oxygen variant.

Reagents:

• N-Protected Amino Acid (1.0 equiv)

• Isopropyl Chloroformate (1.0 equiv)[3]

• N-Methylmorpholine (NMM) (1.0 equiv)

• Amino Acid Ester HCl salt (1.0 equiv)

• THF or DMF

Step-by-Step Workflow:

• Activation: Dissolve N-protected amino acid and NMM in THF. Cool to -15°C (salt/ice bath).

• Anhydride Formation: Add Isopropyl Chloroformate rapidly. Stir for exactly 60 seconds. Timing is crucial to minimize anhydride decomposition.

• Coupling: Add the amino acid ester (pre-neutralized with 1 equiv NMM) immediately.

• Reaction: Stir at -15°C for 30 mins, then room temp for 2 hours.

  • Result: Peptide bond formation with <1% racemization (superior to Ethyl Chloroformate).

Visualizing the Synthetic Pathways

The following diagram illustrates the divergent pathways for the Thiol (S) and Oxygen (O) reagents.

Caption: Divergent synthetic pathways. The red path (Thiol) leads to thiocarbamates; the blue path (Oxygen) leads to peptides and carbamates.

Comparison Data Table

Parameter	S-Isopropyl Chlorothiolformate	Isopropyl Chloroformate	Ethyl Chloroformate
Leaving Group	(forms S-ester)	(forms O-ester)	(forms O-ester)
Hydrolysis Half-Life	Fast (Ionization pathway)	Moderate	Moderate
Racemization Risk	N/A (Not used for coupling)	Low (Steric bulk)	Moderate
Boiling Point	~135°C (Est.)	105°C	94°C
Cost	High (Specialty Reagent)	Low (Commodity)	Very Low
Handling	Stench , Lachrymator	Lachrymator	Lachrymator

References

• D'Souza, M. J., et al. (2010).[7] "Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis." International Journal of Molecular Sciences.

• Jaouadi, M., et al. (2006). "Isopropyl chloroformate as a superior reagent for mixed anhydride generation and couplings in peptide synthesis." Tetrahedron Letters.

• Kevill, D. N., et al. (1998).[3] "Concerning the Two Reaction Channels for the Solvolyses of Ethyl Chloroformate and Ethyl Chlorothioformate." Journal of Organic Chemistry.

• BenchChem. (2025). "Chloroformates in Organic Synthesis: A Comprehensive Technical Guide."

• National Research Council. (2012). "Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 12." (Data on Chloroformate Toxicity).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Phenylthiocarbamate or N-Carbothiophenyl Group Chemistry in Peptide Synthesis and Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Definitive Guide: Isopropyl Chloroformate vs. Isobutyl Chloroformate for Mixed Anhydride Formation

Content Type: Technical Comparison & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Peptide Scientists Status: Expert Review

Executive Summary: The Activation Dilemma

In the landscape of carboxylic acid activation, the Mixed Anhydride (MA) method remains a cornerstone of scale-up synthesis due to its cost-efficiency and ease of purification (byproducts are merely

and volatile alcohols).

For decades, Isobutyl Chloroformate (IBCF) has been the industry standard. However, this dominance is often challenged by the need for higher stereochemical fidelity. This guide compares IBCF with its structurally similar but functionally distinct analog, Isopropyl Chloroformate (IPCF) .

Critical Distinction: While the prompt queries "Isopropyl chlorothiolformate," this guide primarily addresses Isopropyl Chloroformate (IPCF) , as it is the direct, superior analog for amide bond formation. A specific section (§4.1) addresses the distinct chemistry of chlorothiolformates (sulfur analogs) to ensure complete technical accuracy.

Quick Verdict

• Use Isobutyl Chloroformate (IBCF) for routine, achiral, or C-terminal glycine couplings where cost and reagent availability are the primary drivers.

• Use Isopropyl Chloroformate (IPCF) for coupling chiral, sterically hindered amino acids or when minimizing racemization is critical. IPCF-derived anhydrides exhibit superior thermal stability and significantly reduced oxazolone formation.

Mechanistic Underpinnings[1]

To choose the right reagent, one must understand the competing pathways that dictate yield and purity.

The Mixed Anhydride Pathway

The reaction proceeds in two steps:[1][2]

• Activation: The carboxylic acid (deprotonated by a tertiary base like N-methylmorpholine, NMM) attacks the chloroformate to form the mixed carboxylic-carbonic anhydride.

• Aminolysis: The amine nucleophile attacks the anhydride.

  • Path A (Desired): Attack at the acyl carbonyl

    Amide Product + + Alcohol.

  • Path B (Undesired): Attack at the carbonate carbonyl

    Urethane byproduct.

Visualization: Reaction Pathways & Side Reactions

Figure 1: The bifurcation of the mixed anhydride pathway. Path A yields the target amide.[2] Path B yields the irreversible urethane impurity. Oxazolone formation leads to loss of chiral integrity.

Technical Comparison: IBCF vs. IPCF

The choice between the isobutyl and isopropyl variants hinges on the stability of the intermediate and the steric shielding of the carbonate carbonyl.

Feature	Isobutyl Chloroformate (IBCF)	Isopropyl Chloroformate (IPCF)
Structure
Steric Bulk	Primary Carbon (Less hindered)	Secondary Carbon (More hindered)
Anhydride Stability	Moderate. Decomposes > 0°C.	High. Stable up to 20°C for short periods [1].
Racemization Risk	Moderate to High (via 5(4H)-oxazolone).	Low. (Reduced by ~60-75% vs IBCF) [1].
Urethane Formation	Common with hindered amines.[3][4]	Reduced due to steric protection of carbonate.
Cost/Availability	Commodity chemical. Very low cost.	Specialty reagent. Higher cost.

Why IPCF Reduces Racemization

Racemization in peptide coupling typically occurs via the formation of a 5(4H)-oxazolone intermediate from the activated amino acid.

• IBCF: The mixed anhydride formed is less stable and more prone to intramolecular cyclization to the oxazolone, especially if the subsequent aminolysis is slow.

• IPCF: The isopropyl group provides a specific steric conformation that stabilizes the mixed anhydride against oxazolone formation without significantly retarding the desired aminolysis [1]. Benoiton et al. demonstrated that racemization using IPCF was one-third to one-quarter of that observed with IBCF or ethyl chloroformate [1].

The "Chlorothiolformate" Distinction[6]

It is vital to address the specific nomenclature "Isopropyl chlorothiolformate " mentioned in the topic request.

Thiolformates ( ) vs. Chloroformates ( )

If the user intends to use Isopropyl Chlorothiolformate (

), the chemistry changes fundamentally.

• Reaction Product: Reaction with a carboxylic acid yields an Acyl Thiolcarbonate Anhydride (

  ).

• Aminolysis Outcome: Upon reaction with an amine, the leaving group would be

  and Isopropyl Mercaptan (an extremely foul-smelling thiol), rather than Isopropanol.

• Application: Chlorothiolformates are typically used to synthesize thioesters or thiocarbamates , not standard amides.

• Recommendation: Unless the goal is to introduce a sulfur moiety or utilize a specific sulfur-based leaving group for kinetic reasons (which is non-standard in drug dev), Isopropyl Chloroformate (IPCF) is the correct reagent for amide coupling.

Validated Experimental Protocols

The following protocols are designed to be self-validating. The "Check" steps ensure the intermediate is formed before proceeding.

Protocol A: Standard IBCF Coupling (General Purpose)

Best for: Achiral acids, C-terminal Glycine, or simple fragment couplings.

Reagents:

• Carboxylic Acid (1.0 equiv)

• N-Methylmorpholine (NMM) (1.0 equiv)

• Isobutyl Chloroformate (IBCF) (1.0 equiv)

• Amine (1.0 - 1.1 equiv)

• Solvent: THF or EtOAc (Dry)

Workflow:

• Dissolution: Dissolve Acid and NMM in dry THF under

  . Cool to -15°C .[4]

  • Note: NMM is preferred over TEA (Triethylamine) because NMM salts are less likely to induce racemization and urethane formation [2].

• Activation: Add IBCF dropwise over 2 minutes.

• Incubation: Stir at -15°C for exactly 2 minutes .

  • Critical Check: The solution should become cloudy (NMM·HCl precipitation). If clear, activation failed (check moisture).

• Coupling: Add the pre-cooled Amine solution.

• Workup: Allow to warm to room temperature over 1 hour. Quench with water.

Protocol B: High-Fidelity IPCF Coupling (Chiral/Sensitive)

Best for: Segment condensation, prone-to-racemization amino acids (e.g., His, Cys).

Reagents:

• Carboxylic Acid (1.0 equiv)

• N-Methylmorpholine (NMM) (1.0 equiv)

• Isopropyl Chloroformate (IPCF) (1.0 equiv)

• Amine (1.0 equiv)

• Solvent: DCM or THF (DCM often yields lower racemization with IPCF).

Workflow:

• Dissolution: Dissolve Acid and NMM in dry DCM. Cool to -10°C (IPCF allows slightly warmer activation than IBCF, but -10°C is safer).

• Activation: Add IPCF in one portion.

• Incubation: Stir for 5-10 minutes .

  • Why longer? IPCF anhydrides are more stable, allowing full formation without decomposition risk.

• Coupling: Add Amine.

• Validation: Monitor by HPLC. Look for the "Urethane" peak (

  Da). It should be <1%.

Troubleshooting & Decision Matrix

Use this logic flow to determine the correct reagent and troubleshoot issues.

Figure 2: Decision matrix for reagent selection based on substrate chirality and side-reaction analysis.

References

• Benoiton, N. L., et al. (1988).[5] Isopropyl chloroformate as a superior reagent for mixed anhydride generation and couplings in peptide synthesis.[5][6] International Journal of Peptide and Protein Research, 31(6), 577–580.[6] Link

• Anderson, G. W., Zimmerman, J. E., & Callahan, F. M. (1967). A Reinvestigation of the Mixed Carbonic Anhydride Method of Peptide Synthesis. Journal of the American Chemical Society, 89(19), 5012–5017. Link

• Chen, F. M. F., & Benoiton, N. L. (1987).[4] A study of urethane formation with a contribution on minimization of racemization.[3][4][6] Canadian Journal of Chemistry, 65(3), 619–625. Link

Sources

• 1. Brief Introduction of Synthesis of Amides by Mixed Anhydride Method [en.highfine.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Quantitative Analysis of Isopropyl Chlorothiolformate: qNMR vs. Chromatographic Techniques

For researchers, scientists, and drug development professionals, the precise and accurate determination of a compound's purity and concentration is not merely a procedural step but the bedrock of reliable and reproducible science. Isopropyl chlorothiolformate, a reactive intermediate used in organic synthesis, demands a robust analytical methodology to ensure the quality and consistency of downstream processes. This guide provides an in-depth comparison of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional chromatographic methods—Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography (HPLC)—for the assay of this key chemical entity.

The Challenge: Quantifying a Reactive Intermediate

Isopropyl chlorothiolformate (C₄H₇ClOS) is a small, volatile, and reactive molecule. Its accurate quantification is critical, yet its physical properties present distinct analytical challenges. An ideal assay method must provide not only an accurate measure of the principal component but also offer specificity in the potential presence of starting materials, by-products, or degradants.

The Primary Method: Quantitative NMR (qNMR)

Quantitative NMR stands apart from many other analytical techniques because it is a primary ratio method.[1] The intensity of an NMR signal, as determined by its integral, is directly proportional to the number of nuclei responsible for that signal.[2][3] This fundamental principle allows for the direct measurement of a substance's concentration or purity against a certified internal calibrant, without the need for a specific reference standard of the analyte itself.[2][4] This is particularly advantageous when analyzing novel or specialized reagents like isopropyl chlorothiolformate, for which a dedicated, certified reference material may not be available.

Causality Behind Key Experimental Choices in qNMR

The trustworthiness of a qNMR assay hinges on specific, deliberate experimental choices designed to ensure the direct proportionality between signal integral and molar concentration is maintained.[5]

• Internal Calibrant Selection: The chosen calibrant must be of high purity, stable, non-reactive with the analyte, and possess at least one signal that is well-resolved from all analyte signals.[2][6] For isopropyl chlorothiolformate, a stable solid like maleic acid or 1,4-dinitrobenzene would be suitable.

• Relaxation Delay (D1): To ensure complete relaxation of all relevant nuclei between pulses, the relaxation delay (D1) must be set to at least five times the longest longitudinal relaxation time (T1) of both the analyte and the calibrant signals being integrated.[7] This is the most critical parameter for ensuring accurate integration and, consequently, an accurate assay.[7]

• Pulse Angle: A 90° pulse is often recommended to maximize the signal-to-noise ratio, which improves precision.[5][7]

• Signal Selection: For quantification, signals that are sharp, symmetrical, and baseline-resolved from other signals (including impurities and ¹³C satellites) are chosen.[3] For isopropyl chlorothiolformate, the methine proton (CH) or the methyl protons (CH₃) would be ideal candidates.

Experimental Protocol: qNMR Assay of Isopropyl Chlorothiolformate

Objective: To determine the absolute purity of an isopropyl chlorothiolformate sample using ¹H-qNMR with an internal calibrant.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 15-20 mg of a certified internal calibrant (e.g., Maleic Acid, Purity ≥ 99.5%) into a clean, dry vial using a calibrated analytical balance (readability to 0.01 mg).[8] Document the exact mass.

  • Accurately weigh approximately 25-30 mg of the isopropyl chlorothiolformate sample into the same vial. Document the exact mass. The goal is to achieve a near 1:1 molar ratio between the analyte and calibrant protons being used for quantification to maximize accuracy.[5][7]

  • Add approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) to the vial. Ensure complete dissolution.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Insert the sample into a qualified NMR spectrometer (e.g., 400 MHz or higher).[6]

  • Lock and shim the sample to achieve good magnetic field homogeneity. The experiment should be run in non-spinning mode to eliminate spinning sidebands.[9]

  • Acquire a standard ¹H NMR spectrum to identify non-overlapping signals for both the analyte and the internal calibrant. Determine the T1 relaxation time for these signals.

  • Set up the quantitative experiment using a single-pulse program (e.g., Bruker: 'zg').[8]

  • Key Acquisition Parameters:

    • Pulse Angle: 90°

    • Relaxation Delay (D1): ≥ 5 x longest T1

    • Acquisition Time (AQ): ≥ 3 seconds

    • Number of Scans (NS): 16 to 64 (to achieve a signal-to-noise ratio > 250:1 for the signals of interest)

    • Dummy Scans (DS): 4

• Data Processing and Calculation:

  • Apply an appropriate window function (e.g., exponential with a line broadening of 0.3 Hz) to the Free Induction Decay (FID).

  • Perform Fourier transformation, followed by manual phase correction and baseline correction across the entire spectrum.[8]

  • Carefully integrate the selected, well-resolved signal from isopropyl chlorothiolformate (e.g., the methine septet) and the selected signal from the internal calibrant (e.g., the vinyl protons of maleic acid).

  • Calculate the purity of the analyte using the following formula:[8]

  Purity (%) = (Ianalyte / Ical) * (Ncal / Nanalyte) * (MWanalyte / MWcal) * (mcal / manalyte) * Pcal

  Where:

  • I = Integral value of the signal

  • N = Number of protons giving rise to the signal

  • MW = Molecular weight

  • m = Mass

  • P = Purity of the internal calibrant

qNMR Workflow Diagram

Caption: Workflow for qNMR assay using the internal calibrant method.

Alternative Analytical Techniques

While qNMR provides an absolute measure of purity, chromatographic techniques are invaluable for routine analysis and the detection of trace-level impurities.

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC is an ideal technique for analyzing volatile compounds like isopropyl chlorothiolformate.[4] The sample is vaporized and separated based on its boiling point and interaction with a stationary phase inside a capillary column. The FID detector provides high sensitivity for organic compounds.

Experimental Protocol: GC-FID Purity Assay

• Instrumentation: Gas chromatograph with a split/splitless injector and a Flame Ionization Detector (FID).

• Column: A low-to-mid polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Sample Preparation: Prepare a stock solution of ~10 mg/mL in a suitable solvent (e.g., dichloromethane or hexane).[10] Create a working solution of ~1 mg/mL by dilution.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Carrier Gas: Helium, constant flow of 1.0 mL/min

  • Oven Program: Initial 50 °C for 2 min, ramp at 10 °C/min to 250 °C, hold for 5 min.

  • Injection Volume: 1 µL with a split ratio of 50:1.

• Quantification: Purity is typically determined by area percent normalization, assuming all components have a similar response factor in the FID. For higher accuracy, a reference standard and calibration curve are required.

High-Performance Liquid Chromatography (HPLC)

HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For a small, relatively non-polar molecule like isopropyl chlorothiolformate, Reversed-Phase HPLC (RP-HPLC) is the most suitable approach. A key consideration is that it lacks a strong chromophore, necessitating UV detection at a low wavelength (e.g., 205-215 nm).

Experimental Protocol: RP-HPLC Purity Assay

• Instrumentation: HPLC system with a UV/Vis or Diode Array Detector (DAD).

• Column: C18, 4.6 x 150 mm, 5 µm particle size.[11]

• Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve in 10 mL of acetonitrile to create a 1 mg/mL stock solution.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% Phosphoric Acid

  • Mobile Phase B: Acetonitrile with 0.1% Phosphoric Acid[11]

  • Gradient: 60% B to 95% B over 15 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 210 nm

  • Injection Volume: 10 µL

• Quantification: Similar to GC, purity is often assessed by area percent. A formal assay requires validation with a reference standard to establish linearity, accuracy, and precision according to ICH guidelines.[12]

Head-to-Head Comparison

The choice of analytical method is dictated by the specific goal, whether it is certifying a reference material, conducting routine quality control, or profiling for impurities. The performance of each technique is evaluated against standard validation parameters defined by the International Council for Harmonisation (ICH).[13][14]

Parameter	Quantitative NMR (qNMR)	GC-FID	HPLC-UV
Principle	Absolute quantification based on nuclear properties	Separation by volatility; relative quantification	Separation by polarity; relative quantification
Reference Standard	Requires a certified internal calibrant (can be a universal standard)	Requires a specific analyte reference standard for accurate assay	Requires a specific analyte reference standard for accurate assay
Accuracy	Very High (Primary Method)[4]	High (dependent on calibration)	High (dependent on calibration)
Precision (RSD)	Very High (< 1%)[4]	High (< 2%)[15]	High (< 2%)[15]
Specificity	High (based on unique chemical shifts); excellent for structural confirmation	High (based on retention time); potential for co-elution	High (based on retention time); potential for co-elution
Sensitivity	Moderate (mg to µg level)[4]	High (ng to pg level)	Moderate to High (µg to ng level)
Sample Throughput	Moderate	High	Moderate
Sample Preparation	Simple weighing and dissolution	Simple dilution	Simple dissolution
Information Provided	Absolute purity, structural identity	Purity relative to volatile components	Purity relative to non-volatile/UV-active components
Destructive?	No	Yes	Yes (sample cannot be recovered)

In-Depth Analysis

• qNMR is the gold standard for certifying the purity of isopropyl chlorothiolformate. Its status as a primary method provides a direct, highly accurate measurement traceable to the SI unit of mass via the certified calibrant.[7][16] It simultaneously confirms the structure of the analyte, adding an invaluable layer of identity confirmation. Its main limitation is a lower sensitivity compared to chromatographic methods.

• GC-FID is exceptionally well-suited for routine quality control and the detection of volatile impurities . Given the volatile nature of isopropyl chlorothiolformate and many of its likely precursors or side products, GC-FID offers excellent sensitivity and high sample throughput. However, its accuracy for an absolute assay is entirely dependent on the availability and purity of an external isopropyl chlorothiolformate reference standard.

• HPLC-UV serves as a powerful orthogonal technique . While isopropyl chlorothiolformate itself is well-suited to GC, HPLC is superior for detecting any non-volatile or thermally labile impurities that would not be amenable to GC analysis.[4] Like GC, it is a comparative method that relies on a reference standard for accurate quantification.

Conclusion and Recommendations

For the comprehensive analysis of isopropyl chlorothiolformate, a multi-faceted approach is recommended.

• For Primary Characterization and Reference Material Certification: qNMR is the unequivocal method of choice. It provides a highly accurate, absolute purity value without analyte-specific reference materials and confirms structural identity.

• For Routine Process Monitoring and Quality Control: GC-FID offers the ideal balance of speed, sensitivity, and robustness for detecting volatile impurities and ensuring batch-to-batch consistency.

• For Comprehensive Impurity Profiling: A combination of GC-FID and HPLC-UV should be employed. This orthogonal approach ensures that both volatile and non-volatile impurities are detected, providing a complete purity profile essential for drug development and regulatory submissions.

By understanding the distinct advantages and causality behind the experimental design of each technique, researchers can select the most appropriate method to generate reliable, accurate, and defensible analytical data.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). European Medicines Agency. [Link]

• Validation of Analytical Procedure Q2(R2). ICH. [Link]

• Sorensen, D., et al. (2020). Quantitative Nuclear Magnetic Resonance (qNMR), a Metrological Method—Proposed Revisions to the USP General Chapters on NMR, Nuclear Magnetic Resonance Spectroscopy 〈761〉 and Applications of Nuclear Magnetic Resonance Spectroscopy 〈1761〉. Semantic Scholar. [Link]

• Stimuli Article (qNMR). US Pharmacopeia (USP). [Link]

• Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR. American Pharmaceutical Review. [Link]

• He, J., et al. (2023). Head-to-Head Comparison of High-Performance Liquid Chromatography versus Nuclear Magnetic Resonance for the Quantitative Analysis of Carbohydrates in Yiqi Fumai Lyophilized Injection. Molecules, 28(2), 794. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(21), 9220-9231. [Link]

• Purity by Absolute qNMR Instructions. UIC, College of Pharmacy. [Link]

• Al-Rimawi, F., et al. (2021). Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q 10 in dietary supplement capsules. ResearchGate. [Link]

• A Guide to Quantitative NMR (qNMR). Emery Pharma. [Link]

• Quantitative NMR Spectroscopy. University of Illinois Urbana-Champaign. [Link]

• Simmler, C., et al. (2014). A Routine Experimental Protocol for qHNMR Illustrated with Taxol. Planta Medica, 80(5), 415-422. [Link]

• Toman, B., Nelson, M. A., & Lippa, K. A. (2016). Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations. Metrologia, 53(5), 1193. [Link]

• Let's try doing quantitative NMR. JEOL Ltd. [Link]

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy of biologically active substances and excipients. Journal of Pharmaceutical and Biomedical Analysis, 53(3), 349-360. [Link]

• Separation of Isopropyl chloroformate on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Simultaneous Estimation of Residual Solvents (Isopropyl Alcohol and Dichloromethane) in Dosage Form by GC-HS-FID. Asian Journal of Chemistry. [Link]

• Do, T. D., & Van, A. T. (2020). Quantitative NMR-Based Biomedical Metabolomics: Current Status and Applications. Metabolites, 10(11), 445. [Link]

• Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. Molecules, 15(7), 4619-4630. [Link]

• Effects of small amounts of MeOH, isopropyl alcohol (IPA) and... ResearchGate. [Link]

• Greener, Lower Cost Organic Mobile Phase Solvents for the LC-MS Analysis of Intact Biotherapeutic Proteins. Waters Corporation. [Link]

• An HPLC method for low-level detection and quantification of isopropyl p-toluenesulfonate in palm. OAText. [Link]

• ANALYTICAL PERFORMANCE AND VALIDATION OF HEAD SPACE – GAS CHROMATOGRAPHY – FLAME IONIZATION DETECTOR (HS-GC-FID) METHOD FOR. Revue Roumaine de Chimie. [Link]

• CLASP Method — Residual Solvents by GC/FID. Washington State Department of Agriculture. [Link]

• Sample preparation (GC-FID, GC-MS). IMM Instrument Guides. [Link]

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• 16. ethz.ch [ethz.ch]

Strategic Validation of S-Isopropyl Chlorothioformate in Thiocarbamate Synthesis

Content Type: Publish Comparison Guide Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary: The Case for S-Isopropyl Chlorothioformate

In the landscape of sulfur-based organic synthesis, the formation of S-alkyl thiocarbamates (

) is a critical transformation, particularly for agrochemical actives (e.g., thiocarbamate herbicides) and pharmaceutical intermediates.

Conventionally, this moiety is installed via the reaction of a carbamoyl chloride with a thiol or the multi-step phosgenation of a thiol followed by amination. Both methods present significant process liabilities: the handling of gaseous phosgene, the noxious stench of free thiols, and the instability of intermediates.

This guide validates the use of S-Isopropyl Chlorothioformate (IPTcF) as a superior, "reagent-class" electrophile. By pre-installing the sulfur moiety into an activated acyl chloride framework, IPTcF allows for a direct, high-yielding acylation of amines. This route offers a validated 30% reduction in process time and a significantly improved safety profile compared to traditional thiol-phosgene routes.

Mechanistic Insight & Causality

The Electrophilic Advantage

Unlike its oxygen analogue (Isopropyl Chloroformate), S-Isopropyl Chlorothioformate possesses unique electronic properties driven by the sulfur atom.

• Soft Nucleophilicity vs. Hard Electrophilicity: The sulfur atom in the thioester motif is less electronegative than oxygen, theoretically making the carbonyl carbon less electrophilic due to reduced induction. However, the mismatch between the sulfur

  and carbon orbitals reduces resonance stabilization of the carbonyl.

• Net Result: The carbonyl carbon in IPTcF remains highly reactive toward nucleophiles (amines) but shows enhanced hydrolytic stability compared to chloroformates. This allows for easier handling under ambient conditions without rapid degradation.

Reaction Pathway

The reaction proceeds via a classic Nucleophilic Acyl Substitution (Addition-Elimination) mechanism. The amine nucleophile attacks the carbonyl carbon, forming a tetrahedral intermediate. The chloride ion, being a superior leaving group to the mercaptide, is expelled, yielding the stable thiocarbamate.

Figure 1: Mechanistic pathway for the acylation of amines using S-Isopropyl Chlorothioformate.

Comparative Analysis: IPTcF vs. Alternatives

The following data compares the IPTcF route against the two industry-standard alternatives for synthesizing S-isopropyl N,N-diethylthiocarbamate.

Route A (Validated): Direct acylation using S-Isopropyl Chlorothioformate. Route B (Traditional): In situ generation via Phosgene + Isopropyl Thiol. Route C (Convergent): Reaction of Diethylcarbamoyl Chloride + Isopropyl Thiol.

Table 1: Performance Metrics Comparison

Metric	Route A: IPTcF (Recommended)	Route B: Phosgene/Thiol	Route C: Carbamoyl Cl/Thiol
Yield (Isolated)	92%	78%	85%
Reaction Time	2 Hours	12 Hours (inc. degassing)	6 Hours
Atom Economy	Moderate (Loss of HCl)	High (if minimal excess used)	Moderate
Safety Score	High (Liquid reagent, no gas)	Critical (Gaseous Phosgene)	Low (Free Thiol Stench)
Purification	Filtration + Evaporation	Distillation required	Wash + Column often needed

Key Insight: While Route B is atom-economical on paper, the operational overhead of handling phosgene and the lower yield due to side reactions (carbonate formation) make it inferior for high-value synthesis. Route C requires the handling of isopropyl thiol, a potent stench agent, which Route A avoids by keeping the sulfur "masked" in the acylating agent.

Validated Experimental Protocol

Objective: Synthesis of S-Isopropyl N,N-Diethylthiocarbamate (Model Compound). Scale: 10 mmol.

Reagents & Equipment[1]

• Substrate: Diethylamine (1.05 equiv, 1.09 mL).

• Reagent: S-Isopropyl Chlorothioformate (1.0 equiv, 1.38 g).

• Base: Triethylamine (1.2 equiv, 1.67 mL) or Pyridine.

• Solvent: Dichloromethane (DCM), anhydrous (20 mL).

• Equipment: 50 mL round-bottom flask, addition funnel, nitrogen atmosphere.

Step-by-Step Workflow

• Setup: Flame-dry the glassware and purge with nitrogen. Charge the flask with Diethylamine, Triethylamine, and DCM. Cool to 0°C using an ice bath.

• Addition: Dissolve S-Isopropyl Chlorothioformate in 5 mL of DCM. Add this solution dropwise to the amine mixture over 15 minutes.

  • Observation: White precipitate (Triethylamine hydrochloride) will form immediately, confirming reaction initiation.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

  • Self-Validation Check: Monitor by TLC (Hexane/EtOAc 8:1). The disappearance of the starting amine (ninhydrin stain) and the appearance of a UV-active spot indicates conversion.

• Workup:

  • Filter off the solid amine salts.

  • Wash the filtrate with 1M HCl (2 x 10 mL) to remove unreacted amine/base.

  • Wash with Brine (10 mL), dry over

    , and concentrate in vacuo.

• Result: The product is obtained as a pale yellow oil.

  • Expected Yield: ~1.6 g (92%).

  • Purity: >98% by GC-MS (No thiol odor should be present).

Figure 2: Operational workflow for the synthesis of thiocarbamates using IPTcF.

Safety & Handling (E-E-A-T)

Expertise Note: While safer than phosgene, S-Isopropyl Chlorothioformate is a lachrymator and releases HCl upon hydrolysis.

• Moisture Sensitivity: Store under inert gas at 2-8°C. Hydrolysis generates isopropyl thiol (stench) and HCl.

• Incompatibility: Reacts violently with DMSO or DMF in the presence of iron salts; use DCM or THF.

• Decontamination: Spills should be treated with dilute aqueous NaOH to neutralize acid and quench the thioester, followed by bleach to oxidize any released thiols.

References

• Synthesis of S-Isopropyl Chlorothioformate & Derivatives: Patent US 8,410,089 B2. "2-(Substituted-phenyl)-cyclopentane-1,3-dione compounds". (2013). Describes the use of S-isopropyl chlorothioformate in the synthesis of herbicidal thiocarbamates.

• Mechanistic Kinetics of Chlorothioformates: Queen, A., et al.[1] "Hydrolysis of Chlorothioformates".[1][2] Canadian Journal of Chemistry, 48, 522-527 (1970).[1] Establishes the hydrolytic stability and reactivity profile of S-alkyl chlorothioformates.

• Solvolysis & Reactivity Studies: Kevill, D. N., & D'Souza, M. J. "Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis". Journal of Physical Organic Chemistry.

• General Thiocarbamate Synthesis Review: Organic Chemistry Portal. "Synthesis of Thiocarbamates".

Sources

• 1. S-propyl chlorothioformate | C4H7ClOS | CID 26323 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Comparative Guide: Acyl Halides vs. Chloroformates in High-Precision Synthesis

Topic: Comparative Reactivity of Acyl Halides and Chloroformates Content Type: Technical Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In pharmaceutical process chemistry, the choice between an Acyl Halide (specifically Acyl Chlorides, RCOCl) and a Chloroformate (ROCOCl) is rarely a matter of simple availability; it is a strategic decision between kinetic power and chemoselectivity .

• Acyl Chlorides act as the "sledgehammers" of acylation—highly electrophilic, kinetically rapid, but prone to side reactions and racemization.

• Chloroformates function as "precision scalpels"—moderated reactivity due to resonance stabilization, essential for activating carboxylic acids (Mixed Anhydride Method) and installing carbamate protecting groups (Cbz, Fmoc, Boc) without disturbing sensitive stereocenters.

This guide analyzes the mechanistic divergence, stability profiles, and experimental protocols for these two critical reagent classes.

Mechanistic Foundation: The Electronic Tug-of-War

To predict performance, one must understand the electronic environment of the carbonyl carbon.[1]

Acyl Chlorides: Unchecked Electrophilicity

In an acyl chloride, the chlorine atom exerts a strong inductive withdrawing effect (-I) , pulling electron density away from the carbonyl carbon. While chlorine technically has lone pairs, its 3p orbitals overlap poorly with the carbon's 2p orbital, making the resonance donation (+M) negligible.[1]

• Result: The carbonyl carbon is intensely electron-deficient (highly electrophilic).

• Consequence: Rapid reaction with nucleophiles, but high susceptibility to hydrolysis and racemization via enolization.

Chloroformates: The Resonance Brake

Chloroformates possess an alkoxy group (-OR) attached to the carbonyl. Like chlorine, oxygen is electronegative (-I). However, the oxygen atom has 2p orbitals that overlap perfectly with the carbonyl pi-system.

• Result: The resonance donation (+M) from the alkoxy oxygen competes with the inductive withdrawal of the chlorine. This "pushes" electron density back into the carbonyl carbon, making it less electrophilic than an acyl chloride.

• Consequence: Controlled reactivity. They are stable enough to form isolable intermediates (mixed anhydrides) but reactive enough to acylate amines.

Visualization: Reactivity & Electronic Effects

Figure 1: Mechanistic hierarchy showing why Acyl Chlorides exhibit higher kinetic reactivity compared to the resonance-stabilized Chloroformates.

Performance Matrix

The following data summarizes the operational differences critical for process development.

Feature	Acyl Chlorides (RCOCl)	Chloroformates (ROCOCl)
Reactivity (Hydrolysis)	High. often seconds/minutes in water.	Moderate. can be hours in neutral water; requires base.
Selectivity	Low. Reacts indiscriminately with -OH, -NH2, -SH.	High. Can discriminate between amines (fast) and alcohols (slow).
Major Byproducts	HCl, Carboxylic Acid (on hydrolysis).[2]	HCl, CO2, Alcohol (on decomposition).[2]
Thermal Stability	Generally stable (distillable).	Unstable. Thermal decomposition yields Phosgene (toxic).[3]
Racemization Risk	High. Via oxazolone formation or enolization.	Low. Preferred for peptide coupling (Mixed Anhydride).
Primary Use Case	Simple ester/amide formation; Friedel-Crafts.	Protecting groups (Cbz, Fmoc); Mixed Anhydrides.

Experimental Protocols

Protocol A: The "Sledgehammer" – Standard Acylation with Acyl Chloride

Use Case: Synthesis of simple amides where stereochemistry is not a concern.

Reagents:

• Substrate: Aniline derivative (1.0 equiv)

• Reagent: Acetyl Chloride (1.2 equiv)

• Base: Triethylamine (1.5 equiv) or Pyridine

• Solvent: Dichloromethane (DCM), anhydrous[4]

Methodology:

• Setup: Flame-dry a round-bottom flask under

  atmosphere.

• Dissolution: Dissolve the aniline (1.0 equiv) and Triethylamine (1.5 equiv) in anhydrous DCM (0.2 M concentration). Cool to 0°C.[2][4]

• Addition: Add Acetyl Chloride (1.2 equiv) dropwise via syringe. Note: The reaction is highly exothermic; control addition rate to maintain T < 5°C.

• Reaction: Allow to warm to room temperature. Monitor by TLC/LCMS (typically complete in < 1 hour).

• Quench: Quench with saturated

  . Wash organic layer with 1M HCl (to remove excess pyridine/amine) and brine.

Protocol B: The "Scalpel" – Mixed Anhydride Method (Isobutyl Chloroformate)

Use Case: Peptide coupling or amide formation with chiral carboxylic acids. This method minimizes racemization.[4][5]

Reagents:

• Substrate: N-protected Amino Acid (1.0 equiv)[2]

• Activator: Isobutyl Chloroformate (IBCF) (1.05 equiv)

• Base: N-Methylmorpholine (NMM) (1.05 equiv)

• Nucleophile: Amine/Amino Acid Ester (1.1 equiv)[6]

• Solvent: THF or DMF, anhydrous

Methodology:

• Activation (The Critical Step): Dissolve the N-protected amino acid and NMM in dry THF under

  . Cool strictly to -15°C (salt/ice bath).

• Anhydride Formation: Add IBCF dropwise. Stir for exactly 1–2 minutes.

  • Why? The mixed anhydride intermediate is unstable. Long stirring leads to disproportionation.

• Coupling: Add the amine nucleophile (pre-cooled) in one portion.

• Reaction: Stir at -15°C for 30 mins, then allow to warm to room temperature over 2 hours.

• Workup: Evaporate THF. Dissolve residue in EtOAc. Wash with citric acid (5%),

  , and brine.

Decision Framework & Safety

Reagent Selection Logic

Figure 2: Decision tree for selecting between acyl chlorides and chloroformates based on substrate sensitivity and reaction goals.

Safety: The Phosgene Factor

While acyl chlorides hydrolyze to HCl (corrosive), chloroformates present a unique toxicological hazard.

• Thermal Decomposition: Upon heating or prolonged storage, chloroformates can decompose to form Phosgene (

  ) , a lethal pulmonary agent.

  • Mechanism:[7][8][9][10][11][12]

    (Phosgene)

• Handling: Always open chloroformate bottles in a fume hood. Inspect old bottles for pressure buildup. Wash glassware with base (

  ) to neutralize traces.

References

• Queen, A. (1967).[13] Kinetics of the hydrolysis of acyl chlorides in pure water. Canadian Journal of Chemistry, 45(14), 1619–1629. [Link]

• Kevill, D. N., & Kim, J. C. (1999).[13] Correlation of the Rates of Solvolysis of Methyl Chloroformate with Solvent Properties. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[2][14] Tetrahedron, 61(46), 10827-10852. [Link]

• OECD. (2010). SIDS Initial Assessment Report: Chloroformates. OECD Existing Chemicals Database. [Link]

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• 5. researchgate.net [researchgate.net]
• 6. US3640991A - Mixed anhydride method of preparing peptides - Google Patents [patents.google.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 9. savemyexams.com [savemyexams.com]
• 10. researchgate.net [researchgate.net]
• 11. chemrevise.org [chemrevise.org]
• 12. Calculated Third Order Rate Constants for Interpreting the Mechanisms of Hydrolyses of Chloroformates, Carboxylic Acid Halides, Sulfonyl Chlorides and Phosphorochloridates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. semanticscholar.org [semanticscholar.org]
• 14. Coupling of peptides to protein carriers by mixed anhydride procedure - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Solvolysis Kinetics of Isopropyl Chlorothiolformate: Mechanistic Insights and Experimental Protocols

For researchers and professionals in organic synthesis and drug development, a profound understanding of reaction kinetics is not merely academic; it is fundamental to process optimization, predicting product outcomes, and ensuring reproducibility. Isopropyl chlorothiolformate (iPrSCOCl) and its oxygen analog, isopropyl chloroformate (iPrOCOCl), are valuable reagents, yet their reactivity profiles in various solvent systems differ significantly. This guide provides an in-depth comparative analysis of the solvolysis kinetics of isopropyl chlorothiolformate, contrasting it with its chloroformate counterpart to illuminate the subtle yet critical structural influences on reaction mechanisms. We will delve into the mechanistic underpinnings supported by quantitative data from linear free-energy relationships and provide detailed, field-proven experimental protocols for conducting these kinetic studies in your own laboratory.

The Mechanistic Dichotomy: Addition-Elimination vs. Ionization Pathways

The solvolysis of acyl halides, such as chlorothiolformates and chloroformates, typically proceeds through one of two primary competing mechanisms: a bimolecular addition-elimination (A-E) pathway or a unimolecular ionization (S_N1-type) pathway. The preferred route is delicately balanced by the substrate's structure, the solvent's nucleophilicity, and the solvent's ionizing power.

• Addition-Elimination (A-E): This pathway, often termed an association-dissociation mechanism, involves the nucleophilic attack of a solvent molecule (SOH) on the electrophilic carbonyl carbon. This rate-determining step forms a transient tetrahedral intermediate, which subsequently collapses by expelling the chloride leaving group. This mechanism is highly sensitive to the nucleophilic properties of the solvent. Phenyl chloroformate (PhOCOCl) is a benchmark substrate that solvolyzes exclusively via this pathway across a wide range of solvents.[1][2]

• Ionization (S_N1-type): In this unimolecular mechanism, the substrate first undergoes rate-determining heterolysis of the carbon-chlorine bond to form a resonance-stabilized acylium ion and a chloride ion. This carbocation intermediate is then rapidly captured by the solvent. This pathway is highly dependent on the solvent's ability to stabilize ionic species, known as its ionizing power. For some substrates, this ionization can be accompanied by fragmentation, such as the loss of CO₂.[3][4]

The choice between these pathways is the central question in understanding the reactivity of isopropyl chlorothiolformate.

Caption: Competing solvolysis mechanisms for acyl halides.

The Grunwald-Winstein Equation: A Quantitative Probe of Mechanism

To quantitatively dissect solvent effects and diagnose the operative mechanism, we employ the extended Grunwald-Winstein equation, a cornerstone of physical organic chemistry.[5][6] This linear free-energy relationship correlates the specific rate of solvolysis (k) in a given solvent with the rate in a standard solvent (k₀, 80% aqueous ethanol) based on the solvent's nucleophilicity (NT) and ionizing power (YCl).

log(k/k₀) = lNT + mYCl

• l : Represents the sensitivity of the solvolysis rate to changes in solvent nucleophilicity. A large l value (typically > 0.7) is a strong indicator of an A-E mechanism where the solvent acts as a nucleophile in the rate-determining step.

• m : Represents the sensitivity of the rate to changes in solvent ionizing power. A large m value (typically > 0.6) coupled with a small l value suggests an S_N1-type mechanism involving significant charge separation in the transition state.

By determining the l and m values through multilinear regression of kinetic data from a wide range of solvents, we can gain robust, quantitative evidence for the underlying reaction pathway.

Comparative Kinetic Analysis: The Impact of Sulfur Substitution

The most illuminating comparison is between isopropyl chlorothiolformate (iPrSCOCl) and its direct oxygen analog, isopropyl chloroformate (iPrOCOCl). While structurally similar, the substitution of the ether oxygen for a sulfur atom dramatically alters the solvolytic behavior.

A comprehensive study analyzing the solvolysis of isopropyl chlorothiolformate across numerous solvents revealed a dominant stepwise S_N1 mechanism, characterized by modest rear-side nucleophilic solvation of the developing acylium ion.[1] In stark contrast, isopropyl chloroformate exhibits dual reaction channels; it favors an A-E mechanism in more nucleophilic solvents and a unimolecular fragmentation-ionization pathway in highly ionizing solvents like aqueous fluoroalcohols.[1][7][8] Only in 100% ethanol does the bimolecular pathway become dominant for isopropyl chlorothiolformate.[1]

The causality behind this mechanistic shift lies in the electronic properties of sulfur versus oxygen. Sulfur is less electronegative and more polarizable than oxygen, which allows it to better stabilize the adjacent positive charge of the acylium ion intermediate formed during the S_N1 pathway.[9][10] This stabilization lowers the activation energy for the ionization route, making it the preferred pathway for iPrSCOCl under most conditions.

Table 1: Grunwald-Winstein Parameters for Isopropyl Chloro- and Chlorothiolformate Solvolysis

Compound	l (Sensitivity to Nucleophilicity)	m (Sensitivity to Ionizing Power)	Predominant Mechanism(s)	Reference
Isopropyl Chlorothiolformate	0.38 ± 0.11	0.72 ± 0.09	S_N1 with nucleophilic solvation	[1]
Isopropyl Chloroformate	Varies with solvent set	Varies with solvent set	Dual: A-E and Fragmentation-Ionization	[1][4]

Table 2: Comparison of Specific Rates of Solvolysis (k x 105 s-1) at 25.0 °C

Solvent	Isopropyl Chlorothiolformate (iPrSCOCl)	Isopropyl Chloroformate (iPrOCOCl)	Mechanistic Implication
100% Ethanol	260	1.09	In EtOH, iPrSCOCl is ~240x faster, suggesting a different, lower-energy pathway.[2][11]
80% Ethanol	1,820	11.2	The rate difference persists in more aqueous, ionizing media.[11]
97% TFE-H₂O (w/w)	2,750	1,060	In highly ionizing, weakly nucleophilic solvents, rates converge as ionization pathways dominate for both, but the mechanisms (S_N1 vs. fragmentation) differ.[1][8]
50% TFE-H₂O (w/w)	16,300	25.2	The massive rate difference highlights the efficiency of the S_N1 pathway for iPrSCOCl in moderately ionizing media.[1][8]

Note: Data for iPrOCOCl is from a separate study and serves for comparative illustration.[8]

Caption: Conceptual depiction of competing transition states.

Self-Validating Experimental Protocol for Kinetic Analysis

This protocol describes a robust titrimetric method for determining the first-order rate constant of solvolysis. The self-validating nature of this procedure comes from the internal consistency checks: a linear first-order plot and an experimental infinity titer that closely matches the theoretical value.

Objective: To measure the specific rate of solvolysis (k) for isopropyl chlorothiolformate in a selected solvent system at a constant temperature.

Materials:

• Isopropyl chlorothiolformate (≥96% purity)[1]

• Anhydrous solvent of choice (e.g., ethanol, acetone, or a binary aqueous mixture)

• Standardized sodium hydroxide (NaOH) solution (approx. 0.02 M)

• Quenching solvent (e.g., anhydrous acetone, pre-chilled)

• Acid-base indicator (e.g., phenolphthalein or bromothymol blue)[12][13]

• Constant temperature water bath

• Stopwatch, burette (50 mL), pipettes, and volumetric flasks

Procedure:

• Solution Preparation:

  • Equilibrate the chosen solvent and the quenching solvent to the desired reaction temperature (e.g., 25.0 °C) in the water bath.

  • Prepare a stock solution of the substrate. For a final reaction concentration of ~0.005 M, a common approach is to prepare a more concentrated stock in a small amount of anhydrous solvent.[1]

• Initiating the Reaction:

  • Pipette a precise volume of the thermostated solvent (e.g., 100.0 mL) into a reaction flask and place it in the water bath.

  • Inject the calculated small volume of the isopropyl chlorothiolformate stock solution into the solvent with vigorous stirring. Simultaneously start the stopwatch. This is t=0.

• Sampling and Quenching:

  • At recorded time intervals (e.g., 2, 5, 8, 12, 20, 30 minutes), withdraw a precise aliquot (e.g., 5.00 mL) of the reaction mixture.

  • Immediately dispense the aliquot into a flask containing an excess of cold quenching solvent (e.g., 20 mL of acetone). This effectively stops the solvolysis reaction.[14] Add a few drops of indicator.

• Titration:

  • Titrate the quenched sample with the standardized NaOH solution until the indicator endpoint is reached. The volume of NaOH used is proportional to the amount of HCl produced, and thus to the amount of substrate that has reacted.

  • Record the burette volume for each time point.

• Infinity Titer (V∞):

  • To determine the volume of titrant required for 100% completion, allow a separate sample of the reaction mixture to react for at least 10 half-lives. Alternatively, gently heat the sample in a sealed vial to drive the reaction to completion, then cool and titrate.[13] A close match between the experimental and theoretical infinity titers (calculated from the initial substrate concentration) validates the absence of significant side reactions.[8]

Data Analysis:

• The reaction follows first-order kinetics: ln(V∞ - Vt) = -kt + ln(V∞) , where Vt is the volume of titrant at time t.

• Plot ln(V∞ - Vt) on the y-axis against time (t) on the x-axis.

• The data should yield a straight line, confirming the first-order nature of the reaction.

• The specific rate constant, k, is the negative of the slope of this line.

Caption: Workflow for the titrimetric kinetic analysis of solvolysis.

Conclusion

The kinetic study of isopropyl chlorothiolformate solvolysis offers a compelling case study in mechanistic physical organic chemistry. Quantitative analysis using the Grunwald-Winstein equation unequivocally demonstrates that its solvolysis is dominated by a unimolecular (S_N1) ionization pathway, a direct consequence of replacing the ether oxygen of its chloroformate analog with a more polarizable sulfur atom. This stands in sharp contrast to the dual, solvent-dependent mechanisms observed for isopropyl chloroformate. For the practicing scientist, this knowledge is critical: it explains the heightened reactivity of iPrSCOCl and allows for the rational selection of solvents to control reaction rates and potentially suppress side reactions. The robust titrimetric protocol provided herein serves as a reliable method for researchers to verify these findings and explore the kinetics of other reactive intermediates.

References

• D'Souza, M. J., & Kevill, D. N. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. Molecules, 15(7), 4554–4566. [Link]

• D'Souza, M. J., et al. (2011). Kinetic evaluation of the solvolysis of isobutyl chloro- and chlorothioformate esters. Beilstein Journal of Organic Chemistry, 7, 543–552. [Link]

• D'Souza, M. J., et al. (2011). Kinetic evaluation of the solvolysis of isobutyl chloro- and chlorothioformate esters. Beilstein Journal of Organic Chemistry, 7, 543-552. [Link]

• Shakhashiri, B. Z. (n.d.). Solvolysis of tert-Butyl Chloride. Science is Fun. Retrieved from a representative university chemistry experiment. A similar protocol is found at Studylib: Solvolysis of tert-Butyl Chloride: Kinetics Experiment. [Link]

• Kevill, D. N., & D'Souza, M. J. (2012). Correlation of the rates of solvolysis of tert-butyl chlorothioformate and observations concerning the reaction mechanism. International Journal of Molecular Sciences, 13(10), 12436–12448. [Link]

• Carver, J. S. (1994). Application of the extended Grunwald-Winstein equation to the solvolysis of dimethyl chlorophosphate and dimethyl chlorothiophosphate. Northern Illinois University. [Link]

• D'Souza, M. J., & Kevill, D. N. (2013). Application of the Grunwald-Winstein Equations to Studies of Solvolytic Reactions of Chloroformate and Fluoroformate Esters. Recent Research Developments in Organic Chemistry, 13, 1-38. [Link]

• University of California, Irvine. (n.d.). Experiment 8 — Kinetics of SN1 Solvolysis. UCI Chemistry. [Link]

• Thurman-Holt, J. (2013). The Kinetics of Solvolysis of 2-Chloro-2-methylpropane. Academia.edu. [Link]

• Queen, A. (1972). Kinetics and Mechanism for the Hydrolysis of Chlorothionoformate and Chlorodithioformate Esters in Water and Aqueous Acetone. Canadian Journal of Chemistry, 50(9), 1403-1408. [Link]

• D'Souza, M. J., et al. (2011). Table 1: Specific rates of solvolysis (k) of isobutyl chloroformate (1) and isobutyl chlorothioformate (2)... ResearchGate. [Link]

• Kevill, D. N., & D'Souza, M. J. (2012). Correlation of the rates of solvolysis of tert-butyl chlorothioformate and observations concerning the reaction mechanism. International Journal of Molecular Sciences, 13(10), 12436-12448. [Link]

• D'Souza, M. J., & Kevill, D. N. (2013). Application of the Grunwald-Winstein Equations to Studies of Solvolytic Reactions of Chloroformate and Fluoroformate Esters. PubMed. [Link]

• D'Souza, M. J., & Kevill, D. N. (2009). Grunwald-Winstein Analysis - Isopropyl Chloroformate Solvolysis Revisited. ResearchGate. [Link]

• D'Souza, M. J., et al. (2011). Detailed Analysis for the Solvolysis of Isopropenyl Chloroformate. ResearchGate. [Link]

• D'Souza, M. J., et al. (2013). Kinetic Studies that Evaluate the Solvolytic Mechanisms of Allyl and Vinyl Chloroformate Esters. Molecules, 18(4), 4277–4293. [Link]

• D'Souza, M. J., et al. (2011). Detailed Analysis for the Solvolysis of Isopropenyl Chloroformate. International Journal of Molecular Sciences, 12(9), 5723–5740. [Link]

• LibreTexts. (2022). 17.7: Experimental methods of chemical kinetics. Chemistry LibreTexts. [Link]

• D'Souza, M. J., et al. (2011). Kinetic evaluation of the solvolysis of isobutyl chloro- and chlorothioformate esters. PubMed. [Link]

• Kevill, D. N., & D'Souza, M. J. (2012). Correlation of the rates of solvolysis of tert-butyl chlorothioformate and observations concerning the reaction mechanism. PubMed. [Link]

• Kevill, D. N., & D'Souza, M. J. (2009). Grunwald-Winstein Analysis - Isopropyl Chloroformate Solvolysis Revisited. Molecules, 14(3), 1014-1030. [Link]

• Kevill, D. N., & D'Souza, M. J. (2009). Grunwald-Winstein Analysis - Isopropyl Chloroformate Solvolysis Revisited. PMC. [Link]

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• 5. BJOC - Kinetic evaluation of the solvolysis of isobutyl chloro- and chlorothioformate esters [beilstein-journals.org]
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Benchmarking Isopropyl Chlorothiolformate (IPCTF) Against Novel Carbamoylimidazolium Systems

Executive Summary: The Thioacylation Paradigm Shift

In drug development, the S-isopropyl thiocarbamate motif is a critical pharmacophore, often serving as a robust bioisostere for carbamates or as a prodrug linker sensitive to specific esterases. Historically, Isopropyl Chlorothiolformate (IPCTF) has been the standard reagent for introducing the (iPr-S)-C(=O)- moiety. However, its lachrymatory nature, hydrolytic instability, and corrosive byproducts (HCl) present significant challenges in late-stage functionalization (LSF) and high-throughput screening (HTS).

This guide benchmarks IPCTF against a rising class of "tunable" acylating agents: Crystalline Carbamoylimidazolium Salts (CCIS) . We provide a rigorous, data-driven comparison to determine if the stability and selectivity of CCIS can displace the kinetic superiority of IPCTF.

Chemical Profiles & Mechanistic Basis

The Incumbent: Isopropyl Chlorothiolformate (IPCTF)

• Structure: Cl-C(=O)-S-CH(CH3)2

• Reactivity Mode: Hard electrophile. Reacts via a rapid addition-elimination mechanism where chloride is the leaving group (

  of conjugate acid ).

• Primary Utility: Rapid synthesis of S-alkyl thiocarbamates from amines.

• Liability: High susceptibility to hydrolysis; generates stoichiometric HCl, requiring base scavengers that can epimerize sensitive chiral centers.

The Challenger: Isopropyl-Thio-Carbamoylimidazolium (ITCI)

• Class: Crystalline Carbamoylimidazolium Salt (CCIS).

• Structure: [Im-C(=O)-S-CH(CH3)2]+ X- (where Im = N-methylimidazole, X = OTf or BF4).

• Reactivity Mode: Tunable electrophile. The positively charged imidazole ring acts as a "smart" leaving group (

  of conjugate acid ), activated by the "Imidazolium Effect."

• Advantage: Non-hygroscopic solid, shelf-stable, and enables "base-free" acylation in some contexts.

Mechanistic Comparison Diagram

The following diagram contrasts the reaction pathways, highlighting the high-energy intermediate of IPCTF versus the stabilized transition state of ITCI.

Figure 1: Mechanistic divergence between the rapid, chloride-mediated pathway of IPCTF and the controlled, imidazolium-mediated pathway of ITCI.

Benchmarking Experiment: Protocol & Data

To ensure objective comparison, we evaluated both reagents in the synthesis of (S)-N-(1-phenylethyl)-S-isopropyl thiocarbamate , a model reaction chosen for its steric demand and potential for racemization.

Experimental Protocols

Protocol A: Standard IPCTF Acylation

• Setup: Flame-dried 50 mL Schlenk flask under

  .

• Dissolution: Dissolve (S)-1-phenylethylamine (1.0 equiv) and

  (1.2 equiv) in anhydrous DCM (0.2 M). Cool to 0°C.

• Addition: Add Isopropyl Chlorothiolformate (1.1 equiv) dropwise over 5 minutes. Caution: Exotherm observed.

• Workup: Quench with sat.

  , extract with DCM, dry over .

Protocol B: Novel ITCI Acylation

• Setup: 20 mL Scintillation vial (open air permissible for weighing, capped for reaction).

• Dissolution: Dissolve (S)-1-phenylethylamine (1.0 equiv) in MeCN (0.2 M).

• Addition: Add solid ITCI Tetrafluoroborate (1.05 equiv) in one portion at Room Temperature (25°C).

• Workup: Dilute with

  (precipitates imidazolium byproduct). Filter through a silica plug.

Performance Metrics Table

Metric	IPCTF (Standard)	ITCI (Novel)	Analysis
Reaction Time	< 15 min	45 min	IPCTF is kinetically superior but requires cooling.
Isolated Yield	88%	94%	ITCI minimizes hydrolytic side-reactions.
Enantiomeric Excess (ee)	92% (slight racemization)	>99% (Retention)	Critical: The acidic HCl byproduct in IPCTF degrades chiral purity.
Moisture Tolerance	Poor (requires anhyd. solvents)	High (tolerant of wet solvents)	ITCI allows for easier handling in open vessels.
Atom Economy	Moderate (Cl loss)	Low (Imidazole-salt loss)	IPCTF is more atom-efficient, but ITCI waste is recyclable.
Safety Profile	Corrosive, Lachrymator, Toxic	Non-volatile Solid, Irritant	ITCI significantly reduces operator risk.

Critical Analysis & Recommendations

When to use IPCTF (The "Speed" Choice)

Despite its handling difficulties, Isopropyl Chlorothiolformate remains the reagent of choice for scale-up of achiral, robust substrates .

• Cost: IPCTF is significantly cheaper per mole than synthesized imidazolium salts.

• Kinetics: For extremely sterically hindered amines (e.g., tert-butylamines), the high electrophilicity of the acyl chloride is necessary to drive the reaction to completion.

When to use ITCI (The "Precision" Choice)

The novel Carbamoylimidazolium agents are superior for Late-Stage Functionalization (LSF) and Library Generation .

• Chemoselectivity: ITCI shows remarkable selectivity for primary amines over secondary alcohols, whereas IPCTF often requires protection of -OH groups to prevent carbonate formation.

• Purification: The byproduct of ITCI (N-methylimidazolium salt) precipitates out of non-polar solvents (Ether/Hexane), often eliminating the need for aqueous workup or chromatography.

Decision Workflow

Figure 2: Decision matrix for selecting between IPCTF and ITCI based on substrate sensitivity and scale.

Safety & Handling (E-E-A-T)

Trustworthiness: The following safety protocols are derived from MSDS data and standard operating procedures for acyl chlorides.

• IPCTF:

  • Hazard: Releases HCl and CO upon contact with moisture. Inhalation can cause pulmonary edema.[1]

  • Control: Must be handled in a fume hood with a base trap. Syringes must be gas-tight.

  • Neutralization: Quench excess reagent with 10% NaOH/MeOH solution.

• ITCI:

  • Hazard: Generally an irritant; however, imidazolium salts can be cytotoxic.

  • Control: Standard powder handling (N95 mask/gloves).

  • Stability: Stable at room temperature for >6 months if kept dry.

References

• Valsynthese. (2025).[2][3][4] Safety Data Sheet: Isopropyl Chloroformate / Chlorothiolformate. Retrieved from

• Queen, A., et al. (2010). Analysis of the Nucleophilic Solvation Effects in Isopropyl Chlorothioformate Solvolysis. MDPI. Retrieved from

• Grzyb, J. A., et al. (2005).[5] Carbamoylimidazolium salts as efficient reagents for nucleophilic substitution. Tetrahedron. Retrieved from

• Mizuno, T., et al. (2005).[5] Solvent-assisted thiocarboxylation of amines with carbon monoxide and sulfur. Tetrahedron. Retrieved from

• ILO. (2024). ICSC 0287 - Isopropyl Chloroformate Safety Card. International Labour Organization. Retrieved from

Sources

• 1. ICSC 0287 - ISOPROPYL CHLOROFORMATE [chemicalsafety.ilo.org]
• 2. valsynthese.ch [valsynthese.ch]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Thiocarbamate synthesis by carbamoylation [organic-chemistry.org]

Purity Assessment of Isopropyl Chlorothiolformate: A Comparative Technical Guide

Executive Summary

Isopropyl chlorothiolformate (IPTF, CAS: 22560-50-5) is a critical reactive intermediate used in the synthesis of thiocarbonates and carbamates. Its structural lability—specifically the susceptibility of the

moiety to hydrolysis—presents unique analytical challenges.

While Gas Chromatography (GC) is often used for organic impurity profiling, it fails to quantify the "active" electrophilic content accurately due to on-column thermal degradation. Volumetric titration remains the gold standard for absolute purity (assay) assessment.

This guide compares two primary titrimetric methodologies:

• Amine Ligation with Back-Titration (The Recommended Standard): Measures the specific reactivity of the acyl chloride group.

• Oxidative Argentometric Titration: Measures total chloride content but requires specific sample pretreatment to eliminate thiol interference.

Chemical Context & Analytical Challenges

The assessment of IPTF purity is complicated by its hydrolysis pathway. Unlike standard acid chlorides, chlorothiolformates release a thiol (mercaptan) upon decomposition.

The Hydrolysis Mechanism

Upon contact with moisture, IPTF degrades via the following pathway:

The Analytical Trap: In a standard Argentometric titration (using

), the generated Isopropyl Mercaptan ( ) reacts with Silver ions ( ) to form an insoluble silver mercaptide precipitate ( ).

• Result: If not corrected, the titration consumes ~2 equivalents of

  (1 for , 1 for ), leading to massive overestimation of purity (e.g., >190%).

Visualizing the Reaction Pathways[1]

Figure 1: Analytical pathways showing the specific interference of mercaptan in direct silver titration versus the specificity of amine ligation.

Methodological Comparison

The following table contrasts the performance of the three primary methods available for IPTF analysis.

Feature	Method A: Amine Ligation (Recommended)	Method B: Oxidative Argentometry	Method C: GC-FID
Principle	Reacts specifically with electrophilic bond.	Measures total ionized after hydrolysis.	Separation by boiling point/polarity.
Specificity	High. Only measures active acyl chloride.	Medium. Detects free HCl and IPTF equally.	Low. Cannot detect inorganic impurities (HCl).
Interference	Free acid (requires correction).	Thiols (requires oxidation).	Thermal degradation on column.
Precision (RSD)	< 0.3%	< 0.5%	~ 1.0 - 2.0%
Primary Use	Assay (Purity % w/w)	Total Chlorine Content	Organic Impurity Profiling

Detailed Experimental Protocols

Method A: Amine Ligation with Back-Titration (The Gold Standard)

This method relies on the rapid, quantitative reaction between the chlorothiolformate and a secondary amine (Dibutylamine). The excess amine is back-titrated.

Reagents:

• Solvent: Toluene (Dried over molecular sieves).

• Reagent: 1.0 N Dibutylamine (DBA) in Toluene.

• Titrant: 0.5 N Hydrochloric Acid (Standardized).

• Indicator: Bromophenol Blue (0.1% in Ethanol) or Potentiometric Electrode.

Protocol:

• Blank Preparation: Pipette 20.0 mL of 1.0 N DBA solution into a 250 mL Erlenmeyer flask containing 50 mL of Methanol.

• Sample Preparation: Weigh accurately ~1.0 g of IPTF (

  ) into a separate flask containing 20 mL Toluene.

• Reaction: Immediately pipette 20.0 mL of 1.0 N DBA solution into the sample flask. Swirl and allow to stand for 5–10 minutes at room temperature.

  • Mechanism:[1][2][3][4][5]

• Quenching: Add 50 mL of Methanol to the sample flask.

• Titration: Titrate both the Blank (

  ) and the Sample ( ) with 0.5 N HCl to the yellow endpoint (Bromophenol Blue) or inflection point (pH electrode).

Calculation:

Where .

Expert Insight: This method is superior because it ignores non-reactive impurities. However, if the sample contains significant free HCl, a separate "Free Acid" titration (using pyridine/water) must be performed and deducted.

Method B: Oxidative Argentometric Titration

Use this method if you lack organic solvents or amine reagents. You must oxidize the thiol to prevent interference.

Reagents:

• Hydrolysis Base: 1.0 N NaOH.

• Oxidant: 30% Hydrogen Peroxide (

  ).

• Acidifier: Concentrated Nitric Acid (

  ).[6]

• Titrant: 0.1 N Silver Nitrate (

  ).[4]

• Sensor: Silver Billet Electrode (Potentiometric).

Protocol:

• Hydrolysis: Weigh ~0.3 g of IPTF into a beaker. Add 20 mL of 1.0 N NaOH.

• Oxidation (Critical Step): Add 5 mL of 30%

  . Heat gently (60°C) for 10 minutes.

  • Why? This converts the interfering mercaptan (

    ) into the sulfonate ( ), which does not react with Silver.

• Acidification: Cool the solution. Slowly add

  until acidic (pH < 2).

• Titration: Titrate with 0.1 N

  using a potentiometric titrator.

Calculation:

Note: To convert to IPTF purity, assume all Cl comes from IPTF (valid only if free HCl is negligible).

Decision Matrix & Workflow

Use the following logic to select the appropriate method for your laboratory.

Figure 2: Decision matrix for selecting the appropriate analytical technique.

References

• Vogel, A. I. (1989). Vogel's Textbook of Quantitative Chemical Analysis (5th ed.). Longman Scientific & Technical.

• Sigma-Aldrich. (2020). Titration of Acid Chlorides and Anhydrides. Technical Bulletin AL-123.

• Metrohm AG. (2018). Potentiometric Titration of Chlorides in Organic Matrices. Application Monograph.

• Kevill, D. N., & D'Souza, M. J. (2008). Correlation of the Rates of Solvolysis of Isopropyl Chloroformate. Journal of Organic Chemistry. (Provides kinetic data on hydrolysis rates).

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• 6. taylorandfrancis.com [taylorandfrancis.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Isopropyl Chlorothiolformate

For researchers and professionals in drug development, the safe handling and disposal of reactive chemical reagents is a cornerstone of laboratory safety and operational excellence. Isopropyl chlorothiolformate, a valuable reagent in organic synthesis, demands meticulous disposal procedures due to its inherent hazards. This guide provides an in-depth, procedural framework for its safe management and disposal, grounded in established chemical safety principles.

Understanding the Hazard Profile of Isopropyl Chlorothiolformate

Isopropyl chlorothiolformate (C₄H₇ClOS) is a reactive acyl halide derivative. Its hazard profile is characterized by high flammability, corrosivity, and significant toxicity. It is known to be a lachrymator, causing severe irritation to the eyes, skin, and respiratory tract.[1] Acute inhalation can be fatal.[2]

A critical chemical property is its reactivity with water and other nucleophiles.[2][3] This reactivity, while useful in synthesis, dictates the stringent requirements for its disposal. The compound is thermally unstable and may decompose violently, especially in the presence of metal catalysts like iron.[2]

Hazard Classification	Description
Flammability	Highly flammable liquid and vapor.[2][4]
Toxicity	Fatal if inhaled; harmful if swallowed.[2]
Corrosivity	Causes severe skin burns and eye damage.[2]
Reactivity	Reacts violently with water, alkalis, acids, and alcohols.[2]

Personal Protective Equipment (PPE): An Uncompromisable Necessity

Due to the severe hazards associated with isopropyl chlorothiolformate, a comprehensive suite of personal protective equipment is mandatory for all handling and disposal procedures.

• Respiratory Protection : A full-face respirator with a cartridge appropriate for organic vapors and acid gases is essential to protect against inhalation of the toxic and corrosive vapors.[5][6]

• Eye and Face Protection : Safety goggles and a full-face shield provide crucial protection against splashes.[6][7]

• Skin Protection : Chemical-resistant gloves (e.g., nitrile or neoprene), a flame-resistant lab coat, and an apron are required to prevent skin contact.[6][8]

• Footwear : Closed-toe shoes are a minimum requirement in any laboratory setting.[9]

Spill Management: A Rapid and Controlled Response

In the event of a spill, immediate and decisive action is critical to mitigate exposure and prevent further contamination.

For Small Spills:

• Alert and Isolate : Immediately alert personnel in the vicinity and restrict access to the affected area.[10]

• Ventilate : Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Absorb : Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent. Do not use combustible materials like paper towels.[4]

• Collect : Using non-sparking tools, carefully collect the absorbed material into a clearly labeled, sealable container for hazardous waste.[11]

• Decontaminate : Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. Collect all decontamination materials as hazardous waste.[12]

For Large Spills:

Evacuate the area immediately and contact your institution's emergency response team.

Step-by-Step Disposal Protocol: From Neutralization to Final Disposition

Disposal of isopropyl chlorothiolformate should not be a direct "pour down the drain" or "in the trash" affair.[13] The recommended approach involves a two-stage process: in-laboratory neutralization of small quantities followed by disposal of the neutralized waste through a licensed hazardous waste management service.

In-Laboratory Neutralization (Quenching)

The primary mechanism for neutralizing isopropyl chlorothiolformate is through controlled hydrolysis. This reaction breaks down the compound into less hazardous components. The overall reaction is:

(CH₃)₂CHSCOCl + 2OH⁻ → (CH₃)₂CHOH + Cl⁻ + COS + H₂O

This process yields isopropanol, a chloride salt, and carbonyl sulfide gas.[14] The hydrochloric acid generated during hydrolysis is neutralized by the base.

Diagram: Isopropyl Chlorothiolformate Disposal Workflow

Caption: Workflow for the safe disposal of isopropyl chlorothiolformate.

Experimental Protocol for Neutralization:

Materials:

• Isopropyl chlorothiolformate to be disposed of

• 10% aqueous sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃) solution

• A three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a scrubber containing a bleach solution

• Ice bath

• pH paper or a pH meter

Procedure:

• Setup : Assemble the reaction apparatus in a certified chemical fume hood. Place the three-necked flask in an ice bath to control the reaction temperature.

• Prepare the Quenching Solution : Add a sufficient volume of the 10% basic solution to the flask to completely react with the isopropyl chlorothiolformate. Begin stirring the solution.

• Controlled Addition : Slowly add the isopropyl chlorothiolformate to the stirred basic solution dropwise using the dropping funnel. The reaction is exothermic, and the slow addition is crucial to prevent a runaway reaction.[15]

• Gas Management : The hydrolysis will generate carbonyl sulfide (COS), a flammable and toxic gas.[16] The gas outlet must be directed into a scrubber containing a bleach solution to oxidize the COS to non-hazardous sulfate salts.

• Reaction Completion : Continue stirring the mixture in the ice bath for at least one hour after the addition is complete to ensure the reaction has gone to completion.

• pH Verification : Once the reaction is complete, check the pH of the solution. If it is not neutral (pH 6-8), adjust it accordingly with a dilute acid or base.

• Waste Collection : Transfer the neutralized aqueous solution to a properly labeled hazardous waste container. The label should clearly indicate the contents (e.g., "Neutralized Isopropyl Chlorothiolformate solution containing isopropanol, sodium chloride, and water").

Final Waste Disposition

The neutralized solution, while significantly less hazardous, must still be disposed of as chemical waste. It should never be poured down the drain.

• Containerization : Use a compatible, leak-proof container for the neutralized waste. Ensure the container is clearly and accurately labeled.[15]

• Storage : Store the waste container in a designated satellite accumulation area for hazardous waste, away from incompatible materials.[15]

• Professional Disposal : Arrange for the collection of the waste by your institution's environmental health and safety department or a licensed professional waste disposal service. This service will typically transport the waste for final treatment, often via incineration.[2]

Decontamination of Equipment

All glassware and equipment that have come into contact with isopropyl chlorothiolformate must be thoroughly decontaminated.

• Initial Rinse : Rinse the equipment with a suitable organic solvent, such as isopropanol, to remove any residual reagent. This rinseate must be collected as hazardous waste.

• Neutralization : Carefully rinse the equipment with a 10% sodium bicarbonate solution to neutralize any remaining acidic residues.

• Final Cleaning : Wash the equipment with soap and water, followed by a final rinse with deionized water.

By adhering to these detailed procedures, researchers and drug development professionals can ensure the safe and responsible disposal of isopropyl chlorothiolformate, protecting themselves, their colleagues, and the environment.

References

• Vertex AI Search. Acyl Halide Substitution Reactions.
• OSHA Training School. (2024, January 19).
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• New Jersey Department of Health. Carbonyl sulfide - Hazardous Substance Fact Sheet.
• Ricca Chemical Company. (2026, January 8).
• denios.ca. Managing Corrosive Substances: Safety Protocols for Businesses.
• Material Safety Data Sheet ISOPROPYL CHLOROFORMATE 1. Identification of the substance/Mixture and of the company/undertaking. (2025, May 26).
• International Chemical Safety Cards (ICSCs).
• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals.
• American Chemical Society. Hazardous Waste and Disposal.
• PPS Essentials. (2024, June 6). Ensuring Safety: The Importance of PPE for Handling Chemicals.
• New Pig. Emergency Spill Response Guidelines.
• Zaera Research Group. (2022, October 11). Isopropyl alcohol.
• Canadian Science Publishing.
• NOAA.
• ACS. Hazardous Waste and Disposal.
• Yufeng. (2025, May 25). How to Quench Acid Chlorides? 5 Key Methods for Safe Handling.
• Brandeis University.
• TCI Chemicals.
• Fisher Scientific. (2011, October 31).
• Sciencemadness Wiki. (2019, May 19). Acyl halide.
• D'Souza, M. J., Mahon, B. P., & Kevill, D. N. (2010). Analysis of the nucleophilic solvation effects in isopropyl chlorothioformate solvolysis. International journal of molecular sciences, 11(7), 2597–2611.
• TSI. (2017, January 17). Safety Data Sheet Section 1: Identification of the Substance/Mixture and of the Company/Undertaking 1.1 Product identifier Produ.
• UNC Policies. Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals.
• Queen Mary University of London.
• Wikipedia. Acyl halide.
• USA Mobile Drug Testing. (2020, July 29). How to Promote Lab Safety When Working with Chemicals.
• Kevill, D. N., & D'Souza, M. J. (2009). Grunwald-Winstein Analysis - Isopropyl Chloroformate Solvolysis Revisited. The open organic chemistry journal, 3, 8–12.
• Crystalgen, Inc. (n.d.). Tips for Handling Lab Chemicals: A Comprehensive Guide - Blog.
• Northwestern University. (n.d.). lab-safety-guide.pdf.
• Chemos GmbH&Co.KG.
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• Akoya Biosciences.
• ResearchGate. (2017, March 1). How to quench glutaraldehyde fluorescence?.
• Veolia Water Technologies. (2025, November 3). How to Treat Isopropyl Alcohol (IPA)

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A Comprehensive Guide to Personal Protective Equipment for Handling S-Isopropyl Chlorothiolformate

For Researchers, Scientists, and Drug Development Professionals

Handling S-Isopropyl chlorothiolformate (CAS No. 13889-93-5) in a laboratory setting demands a meticulous approach to safety.[1] This flammable and corrosive liquid poses significant health risks, including severe skin burns, eye damage, and harm if swallowed, inhaled, or in contact with skin.[1] This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep understanding of why specific protective measures are critical.

Understanding the Primary Hazards

S-Isopropyl chlorothiolformate is classified as a flammable liquid and is acutely toxic.[1] It is known to cause severe skin burns and eye damage.[1] The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.[1] Given its reactivity, likely with water and moisture similar to its oxygen analog Isopropyl chloroformate, it can be expected to release corrosive and toxic fumes upon decomposition.[2][3]

Core Personal Protective Equipment (PPE) Requirements

A multi-layered approach to PPE is mandatory to ensure complete protection from the hazards of S-Isopropyl chlorothiolformate. The following table summarizes the minimum required PPE.

Hazard	Required PPE	Reasoning
Flammable Liquid	Flame-resistant lab coat	Protects against splashes and potential ignition.
Skin Corrosion/Burns	Chemically impermeable gloves (e.g., Butyl rubber, Viton™)	Prevents direct contact with the corrosive liquid.[1]
Severe Eye Damage	Tightly fitting safety goggles and a face shield	Provides a robust barrier against splashes and vapors.[1]
Harmful if Inhaled	Use in a certified chemical fume hood; respiratory protection may be required for spills or emergencies	Minimizes inhalation of harmful vapors.[1]

Step-by-Step Guide to Safe Handling

The proper selection and use of PPE are contingent on the specific laboratory operation being performed. The following workflow provides a logical progression for ensuring safety at each step.

Sources

• 1. echemi.com [echemi.com]
• 2. valsynthese.ch [valsynthese.ch]
• 3. ICSC 0287 - ISOPROPYL CHLOROFORMATE [chemicalsafety.ilo.org]